2-Fluoro-5-nitropyridine

• CAS: 456-24-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 2-Fluoro-5-nitropyridine (CAS No: 456-24-6), a key intermediate in the pharmaceutical and agrochemical industries. This document is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and chemical synthesis.

Core Physical Properties

2-Fluoro-5-nitropyridine is a pale yellow liquid or low-melting solid at room temperature.[1][2][3] Its key physical characteristics are summarized in the table below, providing a consolidated reference for laboratory and development work.

Physical Property	Value	Source(s)
Molecular Formula	C₅H₃FN₂O₂	[2][4]
Molecular Weight	142.09 g/mol	[2][3][4][5]
Melting Point	17-21 °C	[1][2][6]
Boiling Point	86-87 °C at 7 mmHg79-81 °C at 5-6 Torr	[2][4][6]
Density	1.41 - 1.42 g/cm³ at 20-23 °C	[2][3][6]
Refractive Index	1.525 - 1.538	[2][3][6]
Solubility	Slightly soluble in water	[2][4][6]
Appearance	Colorless to pale yellow liquid or solid	[1][2][3]

Experimental Protocols

Melting Point Determination (Capillary Method)

The melting point of 2-Fluoro-5-nitropyridine, being near room temperature, can be accurately determined using a standard capillary melting point apparatus.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer (calibrated)

• Sample of 2-Fluoro-5-nitropyridine

Procedure:

• If the sample is liquid at room temperature, cool it in an ice bath until it solidifies.

• Introduce a small amount of the solidified 2-Fluoro-5-nitropyridine into the open end of a capillary tube.

• Tap the sealed end of the capillary tube gently on a hard surface to pack the sample into the bottom. The packed sample should be 2-3 mm high.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a rate of approximately 10-15 °C per minute for a preliminary, rapid determination of the approximate melting range.

• Allow the apparatus to cool.

• For an accurate determination, repeat the process with a fresh sample, heating rapidly to about 10-15 °C below the approximate melting point.

• Then, decrease the heating rate to 1-2 °C per minute.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the last solid crystal melts (the end of the melting range).[7][8][9][10][11]

Boiling Point Determination (Microscale Method)

Given the small quantities often used in research, a microscale boiling point determination is appropriate.

Apparatus:

• Small test tube (e.g., 75x10 mm)

• Capillary tube (sealed at one end)

• Thermometer (calibrated)

• Heating bath (e.g., oil bath or heating block)

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• Place a small amount (0.5-1 mL) of 2-Fluoro-5-nitropyridine into the small test tube.

• Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of the test tube is level with the thermometer bulb.

• Immerse the assembly in a heating bath, making sure the sample is below the level of the heating medium.

• Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a steady stream of bubbles is observed.

• Remove the heat source and allow the bath to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid begins to enter the capillary tube.[12][13][14][15][16]

Density Measurement

The density of liquid 2-Fluoro-5-nitropyridine can be determined by measuring the mass of a known volume.

Apparatus:

• Analytical balance (accurate to ±0.001 g)

• Graduated cylinder or pycnometer (for higher accuracy)

• Thermometer

Procedure:

• Measure and record the mass of a clean, dry graduated cylinder or pycnometer.

• Carefully add a known volume (e.g., 5 or 10 mL) of 2-Fluoro-5-nitropyridine to the graduated cylinder or fill the pycnometer to its calibrated volume.

• Measure and record the combined mass of the container and the liquid.

• Record the temperature of the liquid.

• Calculate the density using the formula: Density = Mass / Volume.[17][18][19][20][21]

Refractive Index Measurement

The refractive index is a characteristic property of a liquid and can be measured using a refractometer.

Apparatus:

• Abbe refractometer or a digital refractometer

• Constant temperature water bath (to control the temperature of the refractometer prisms)

• Dropper or pipette

• Lens paper and ethanol (B145695) for cleaning

Procedure:

• Ensure the refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

• Set the temperature of the refractometer prisms to a standard temperature, typically 20 °C, using the circulating water bath.

• Clean the surfaces of the prisms with ethanol and lens paper.

• Place a few drops of 2-Fluoro-5-nitropyridine onto the lower prism.

• Close the prisms and allow a few moments for the sample to reach thermal equilibrium.

• Adjust the instrument to bring the dividing line between the light and dark fields into the center of the crosshairs.

• Read the refractive index from the scale.[22][23][24][25][26]

Solubility Determination in Water

A qualitative assessment of solubility in water can be performed as follows.

Apparatus:

• Test tubes

• Graduated pipette

• Vortex mixer or stirring rod

Procedure:

• Add a small, measured amount of 2-Fluoro-5-nitropyridine (e.g., 0.1 mL) to a test tube.

• Add a measured volume of deionized water (e.g., 3 mL) to the test tube.

• Vigorously agitate the mixture using a vortex mixer or by stirring with a glass rod for a set period (e.g., 1-2 minutes).

• Allow the mixture to stand and observe if the 2-Fluoro-5-nitropyridine has completely dissolved to form a single phase.

• If it has not dissolved, it is considered insoluble or slightly soluble. Further quantitative analysis would require more advanced techniques.[27][28][29][30][31]

Visualization of Physical Property Relationships

The following diagram illustrates the logical flow of determining the key physical properties of 2-Fluoro-5-nitropyridine.

Caption: Workflow for the determination of the physical properties of 2-Fluoro-5-nitropyridine.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. labproinc.com [labproinc.com]
• 4. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 5. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. byjus.com [byjus.com]
• 10. pennwest.edu [pennwest.edu]
• 11. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 12. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 13. cdn.juniata.edu [cdn.juniata.edu]
• 14. byjus.com [byjus.com]
• 15. Video: Boiling Points - Concept [jove.com]
• 16. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 17. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 18. homesciencetools.com [homesciencetools.com]
• 19. mt.com [mt.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. chemistry-online.com [chemistry-online.com]
• 22. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 23. ucc.ie [ucc.ie]
• 24. athabascau.ca [athabascau.ca]
• 25. louis.uah.edu [louis.uah.edu]
• 26. researchgate.net [researchgate.net]
• 27. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 28. m.youtube.com [m.youtube.com]
• 29. scribd.com [scribd.com]
• 30. www1.udel.edu [www1.udel.edu]
• 31. chem.ws [chem.ws]

A Technical Guide to 2-Fluoro-5-nitropyridine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Fluoro-5-nitropyridine, a key building block in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries. This document details its chemical and physical properties, provides synonyms and identifiers, and outlines its key applications and reactivity. A detailed experimental protocol for a representative nucleophilic aromatic substitution reaction is presented, along with a visualization of the Suzuki-Miyaura coupling, a critical carbon-carbon bond-forming reaction utilizing this versatile reagent.

Chemical Identity and Properties

2-Fluoro-5-nitropyridine is a heterocyclic aromatic compound distinguished by a pyridine (B92270) ring substituted with a fluorine atom at the 2-position and a nitro group at the 5-position. The presence of the electron-withdrawing nitro group significantly activates the pyridine ring for nucleophilic aromatic substitution, making the fluorine atom an excellent leaving group.

CAS Number: 456-24-6[1][2][3][4][5]

Synonyms:

• 6-Fluoro-3-nitropyridine

• Pyridine, 2-fluoro-5-nitro-

• 5-nitro-2-fluoropyridine[6]

• fluoro-2-nitro-5-pyridine[6]

• PYRIDINE,2-FLUORO-5-NITRO[6]

Physicochemical Properties

A summary of the key quantitative data for 2-Fluoro-5-nitropyridine is presented in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C5H3FN2O2	[1][2][3][5]
Molecular Weight	142.09 g/mol	[1][2][3]
Appearance	Colorless to pale yellow liquid or white powder	[2][4][6]
Melting Point	17 - 21 °C (62.6 - 69.8 °F)	[7]
Boiling Point	86-87 °C at 7 mmHg	[1]
Density	1.42 - 1.439 g/cm³	[2][6]
Refractive Index	1.53 - 1.538	[2][6]
Flash Point	103.842 °C	[6]
Solubility	Slightly soluble in water.	[1]

Reactivity and Applications

The primary utility of 2-Fluoro-5-nitropyridine in organic synthesis stems from its high reactivity towards nucleophiles. The fluorine atom at the 2-position is readily displaced by a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity is the basis for its widespread use as a precursor in the synthesis of more complex substituted pyridines.

Key applications include:

• Pharmaceutical Intermediates: It serves as a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). The substituted pyridine motif is prevalent in many drug molecules.

• Agrochemicals: The compound is utilized in the development of new herbicides and pesticides.[8]

• Specialty Chemicals: Its versatile reactivity makes it a valuable component in the synthesis of a range of specialty chemicals.

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nitro group para to the fluorine atom strongly activates the pyridine ring for nucleophilic attack at the C2 position. This facilitates the displacement of the fluoride (B91410) ion by a variety of nucleophiles.

Suzuki-Miyaura Cross-Coupling

2-Fluoro-5-nitropyridine can also participate in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction allows for the formation of a new carbon-carbon bond at the 2-position of the pyridine ring, enabling the synthesis of biaryl and related structures.

Experimental Protocols

Synthesis of 2-Fluoro-5-nitropyridine

A representative synthesis of 2-Fluoro-5-nitropyridine from 2-chloro-5-nitropyridine (B43025) is described below.[1]

Materials:

• 5-nitro-2-chloropyridine (2.0 g, 12.6 mmol)

• Anhydrous potassium fluoride (2.2 g, 38 mmol)

• Sulfolane (B150427) (6 mL)

• Benzene (B151609) (4 mL)

• Water

• Diethyl ether

• Sodium sulfate (B86663) (Na2SO4)

Procedure:

• A mixture of 5-nitro-2-chloropyridine and anhydrous potassium fluoride in a combination of sulfolane and benzene is stirred at room temperature for 20 minutes.

• The benzene is then removed by distillation.

• The resulting mixture is heated at 150 °C for 12 hours.

• The mixture is cooled to room temperature, and water (60 mL) is added.

• The desired product is separated from the solution via steam distillation.

• The distillate is extracted with diethyl ether (2 x 10 mL).

• The combined organic extracts are dried over sodium sulfate and concentrated to yield 5-nitro-2-fluoropyridine as a water-white oil (1.3 g, 73% yield).

Visualized Reaction Pathway: Suzuki-Miyaura Coupling

The following diagram illustrates the catalytic cycle of a Suzuki-Miyaura cross-coupling reaction involving 2-Fluoro-5-nitropyridine and an arylboronic acid. This reaction is a powerful tool for the formation of C-C bonds.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Safety Information

2-Fluoro-5-nitropyridine is a chemical that requires careful handling. The following is a summary of its hazard information.

• Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.[9][10]

• Precautionary Statements: Users should wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-ventilated area.[7][10]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

References

• 1. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 2. labproinc.com [labproinc.com]
• 3. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Fluoro-5-nitropyridine | 456-24-6 | TCI AMERICA [tcichemicals.com]
• 5. scbt.com [scbt.com]
• 6. innospk.com [innospk.com]
• 7. fishersci.com [fishersci.com]
• 8. mdpi.com [mdpi.com]
• 9. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. 456-24-6 Cas No. | 2-Fluoro-5-nitropyridine | Apollo [store.apolloscientific.co.uk]

Molecular structure and weight of 2-Fluoro-5-nitropyridine

An In-depth Technical Guide to 2-Fluoro-5-nitropyridine

Introduction

2-Fluoro-5-nitropyridine, identified by its CAS number 456-24-6, is a significant heterocyclic organic compound widely utilized as a key intermediate in the pharmaceutical, agrochemical, and specialty chemical industries.[1] Its unique molecular structure, featuring both a fluorine atom and a nitro group on a pyridine (B92270) ring, imparts distinctive reactivity that makes it a valuable building block in complex organic synthesis.[1] This guide provides a comprehensive overview of its molecular structure, physicochemical properties, experimental protocols, and safety information, tailored for researchers and professionals in drug development and chemical synthesis.

Molecular Structure and Identification

The structure of 2-Fluoro-5-nitropyridine consists of a pyridine ring substituted with a fluorine atom at position 2 and a nitro group (NO₂) at position 5. The fluorine atom enhances the molecule's stability and influences its electronic properties, while the nitro group increases its electrophilic nature, making the compound a versatile reagent for various chemical transformations.[1]

Molecular Structure of 2-Fluoro-5-nitropyridine

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	2-fluoro-5-nitropyridine[2][3]
CAS Number	456-24-6[1][2][3][4][5][6]
Molecular Formula	C₅H₃FN₂O₂[1][2][3][4][6]
Synonyms	5-nitro-2-fluoropyridine, 6-Fluoro-3-nitropyridine[1][2][4]
InChI Key	XOZAJNLUAODXSP-UHFFFAOYSA-N[2][3]

| SMILES | C1=CC(=NC=C1--INVALID-LINK--[O-])F[2] |

Physicochemical Properties

2-Fluoro-5-nitropyridine is typically a colorless to light yellow liquid or a white powder, with a purity often exceeding 98-99%.[1][4][7] Its properties make it suitable for a variety of reaction conditions, though it is noted to be moisture-sensitive.[2][5]

Table 2: Physicochemical Data

Property	Value	Citation(s)
Molecular Weight	142.09 g/mol	[3][4][5][6]
Appearance	Colorless to light yellow liquid or white powder	[1][5][7][8][9]
Melting Point	17°C to 21°C	[2][5][9]
Boiling Point	86°C to 87°C at 7 mmHg	[2][6]
Density	~1.41 - 1.439 g/cm³	[1][2][7][9]
Refractive Index	~1.525 - 1.538	[1][2][7][9]
Solubility	Slightly soluble in water	[2][6][9]
Flash Point	~97.5°C - 103.8°C	[1][9]

| Vapor Pressure | 0.0686 mmHg at 25°C |[9] |

Reactivity and Applications

The primary utility of 2-Fluoro-5-nitropyridine stems from its role as a versatile pharmaceutical intermediate.[1][6] The electron-withdrawing nitro group activates the pyridine ring for nucleophilic aromatic substitution, where the fluorine atom at the C-2 position acts as an excellent leaving group. This reactivity allows for the introduction of various functional groups, which is a critical step in the synthesis of many active pharmaceutical ingredients (APIs).[10]

Beyond pharmaceuticals, it also serves as an intermediate in the production of agrochemicals and other specialty chemicals.[1]

General Reaction Pathway for 2-Fluoro-5-nitropyridine

Experimental Protocols

Synthesis of 2-Fluoro-5-nitropyridine

A common laboratory-scale synthesis involves the halogen exchange reaction of 2-chloro-5-nitropyridine (B43025) with a fluoride salt.[6][11]

Protocol:

• Reaction Setup: A mixture of 5-nitro-2-chloropyridine (1.0 eq) and anhydrous potassium fluoride (3.0 eq) is prepared in a solvent system of sulfolane (B150427) and benzene.[6][11]

• Initial Stirring: The mixture is stirred at room temperature for approximately 20 minutes.[6][11]

• Solvent Removal: Benzene is removed from the reaction mixture by distillation.[6][11]

• Heating: The resulting mixture is heated to 150°C and maintained for 12 hours.[6]

• Workup: After cooling to room temperature, water is added. The desired product is then separated from the aqueous solution via steam distillation.[6]

• Extraction and Isolation: The distillate is extracted with diethyl ether. The combined organic layers are dried over sodium sulfate (B86663) (Na₂SO₄), and the solvent is removed by concentration to yield 2-Fluoro-5-nitropyridine as a water-white oil.[6]

An alternative synthetic route involves the nitration of 5-fluoro-2-amino-pyridine using concentrated sulfuric acid and hydrogen peroxide at low temperatures.[12]

Workflow for Synthesis from 2-chloro-5-nitropyridine

Analytical Characterization

The identity and purity of 2-Fluoro-5-nitropyridine are typically confirmed using standard analytical techniques. Commercial suppliers often provide documentation including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR and ¹⁹F NMR data are available for structural confirmation.[3][13]

• High-Performance Liquid Chromatography (HPLC)

• Liquid Chromatography-Mass Spectrometry (LC-MS) [4]

Safety and Handling

2-Fluoro-5-nitropyridine is classified as a hazardous chemical and requires careful handling.[5]

• Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[2][5][9] It may also cause respiratory irritation.[2][5]

• Precautions for Safe Handling: Handle in a well-ventilated place.[9] Wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[5][9] Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[9][14]

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5][9] The compound is moisture-sensitive and should be stored under an inert gas.[2][5] Keep away from incompatible materials such as strong oxidizing agents.[2][5]

• First Aid:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical attention.[5]

  • Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists, get medical advice.[5]

  • Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration and seek medical attention.[5]

  • Ingestion: If swallowed, rinse the mouth and call a poison center or doctor if you feel unwell.[5]

References

• 1. innospk.com [innospk.com]
• 2. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 456-24-6 | 2-Fluoro-5-nitropyridine - Synblock [synblock.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 7. labproinc.com [labproinc.com]
• 8. 2-フルオロ-5-ニトロピリジン | 2-Fluoro-5-nitropyridine | 456-24-6 | 東京化成工業株式会社 [tcichemicals.com]
• 9. echemi.com [echemi.com]
• 10. innospk.com [innospk.com]
• 11. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 12. 5-Fluoro-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 13. spectrabase.com [spectrabase.com]
• 14. fishersci.com [fishersci.com]

Solubility Profile of 2-Fluoro-5-nitropyridine: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the solubility of 2-Fluoro-5-nitropyridine in common laboratory solvents. As a key intermediate in the synthesis of pharmaceuticals and agrochemicals, a thorough understanding of its solubility is critical for reaction optimization, purification, and formulation development. This document summarizes the available qualitative solubility data, provides a detailed experimental protocol for quantitative solubility determination, and outlines a typical synthetic application of this versatile building block. The information presented herein is intended to support researchers, scientists, and drug development professionals in their work with 2-Fluoro-5-nitropyridine.

Introduction

2-Fluoro-5-nitropyridine (CAS No. 456-24-6) is a substituted pyridine (B92270) derivative containing both a fluorine atom and a nitro group. These functional groups impart unique reactivity to the molecule, making it a valuable precursor in various organic syntheses. The electron-withdrawing nature of the nitro group and the pyridine ring nitrogen activate the fluorine atom for nucleophilic aromatic substitution (SNAr) reactions, a cornerstone of its synthetic utility.

A comprehensive understanding of the solubility of 2-Fluoro-5-nitropyridine in various solvents is paramount for its effective use. Proper solvent selection can significantly impact reaction rates, yields, and the ease of product isolation and purification. This guide aims to provide a foundational understanding of its solubility characteristics.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Fluoro-5-nitropyridine is provided in the table below.

Property	Value	Reference(s)
Molecular Formula	C₅H₃FN₂O₂	[1][2][3]
Molecular Weight	142.09 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid or solid	[1][4]
Melting Point	17-21 °C	[1]
Boiling Point	86-87 °C at 7 mmHg	[5]
Density	Approximately 1.41-1.42 g/mL	[1][4]

Solubility Data

Quantitative solubility data for 2-Fluoro-5-nitropyridine in a wide range of common laboratory solvents is not extensively reported in publicly available literature. However, qualitative assessments from various sources indicate its general solubility behavior.

Qualitative Solubility Summary

The following table summarizes the observed and predicted qualitative solubility of 2-Fluoro-5-nitropyridine.

Solvent	Solvent Type	Predicted/Observed Solubility	Reference(s)
Water	Protic, Polar	Slightly Soluble	[1][5][6][7]
Methanol	Protic, Polar	Expected to be Soluble	-
Ethanol	Protic, Polar	Expected to be Soluble	-
Acetone	Aprotic, Polar	Expected to be Soluble	-
Dichloromethane (DCM)	Aprotic, Nonpolar	Expected to be Soluble	-
Chloroform	Aprotic, Nonpolar	Expected to be Soluble	-
Ethyl Acetate	Aprotic, Polar	Expected to be Soluble	[8]
Dimethyl Sulfoxide (DMSO)	Aprotic, Polar	Expected to be Highly Soluble	-
Diethyl Ether	Aprotic, Nonpolar	Soluble	[6][9]

Note: "Expected to be Soluble/Highly Soluble" is inferred from the general solubility of similar polar organic compounds and the use of these solvents in reactions involving 2-Fluoro-5-nitropyridine and related structures. Experimental verification is highly recommended.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, a standardized experimental protocol is necessary. The following section details a recommended methodology based on the equilibrium shake-flask method.

Principle

An excess of the solute (2-Fluoro-5-nitropyridine) is agitated in a specific solvent at a constant temperature until equilibrium is achieved. The concentration of the solute in the saturated supernatant is then determined analytically, typically by High-Performance Liquid Chromatography (HPLC) or Ultraviolet-Visible (UV-Vis) spectroscopy.

Materials and Equipment

• 2-Fluoro-5-nitropyridine (purity ≥98%)

• Selected solvents (HPLC grade)

• Analytical balance

• Vials with screw caps

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV) or a UV-Vis spectrophotometer.

Experimental Workflow

Caption: Workflow for Quantitative Solubility Determination.

Detailed Procedure

• Preparation of Calibration Curve: Prepare a stock solution of 2-Fluoro-5-nitropyridine of known concentration in a suitable solvent (in which it is freely soluble, e.g., acetonitrile (B52724) or methanol). From this stock solution, prepare a series of standard solutions of decreasing concentrations. Analyze these standards using the chosen analytical method (HPLC or UV-Vis) to generate a calibration curve.

• Sample Preparation: To a series of vials, add an excess amount of 2-Fluoro-5-nitropyridine (e.g., 20-30 mg).

• Solvent Addition: Accurately add a known volume (e.g., 2 mL) of the desired test solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a shaking incubator set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24 to 48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for a short period to allow the excess solid to settle. Centrifuge the vials to further pellet the undissolved solid.

• Sample Collection: Carefully withdraw a sample of the clear supernatant and filter it through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

• Analysis: Prepare an appropriate dilution of the filtered supernatant with a suitable solvent. Analyze the diluted sample using the pre-validated HPLC or UV-Vis method.

• Calculation: Using the calibration curve, determine the concentration of 2-Fluoro-5-nitropyridine in the diluted sample. Calculate the solubility in the original solvent, taking into account the dilution factor. Express the solubility in units such as mg/mL or mol/L.

Application in Synthesis: Nucleophilic Aromatic Substitution (SNAr)

2-Fluoro-5-nitropyridine is an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions. The fluorine atom at the 2-position is activated by the electron-withdrawing nitro group at the 5-position and the ring nitrogen, making it a good leaving group in the presence of a suitable nucleophile.

General Reaction Scheme

The general mechanism involves the attack of a nucleophile on the carbon atom bearing the fluorine, leading to the formation of a resonance-stabilized intermediate (Meisenheimer complex). Subsequent elimination of the fluoride (B91410) ion restores the aromaticity of the ring, yielding the substituted product.

Caption: General SNAr Reaction Pathway.

Example Experimental Protocol: Synthesis of 2-Amino-5-nitropyridine

This protocol describes the reaction of 2-Fluoro-5-nitropyridine with an amine nucleophile.

Objective: To synthesize 2-(substituted-amino)-5-nitropyridine via an SNAr reaction.

Reagents:

• 2-Fluoro-5-nitropyridine

• Primary or secondary amine (e.g., piperidine, morpholine) (1.1 equivalents)

• A suitable base (e.g., K₂CO₃, Et₃N) (1.5 equivalents)

• A polar aprotic solvent (e.g., DMSO, DMF, or acetonitrile)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Fluoro-5-nitropyridine and the chosen solvent.

• Add the base and the amine nucleophile to the reaction mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 60-100 °C) and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product into an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield the pure 2-(substituted-amino)-5-nitropyridine.

Conclusion

While quantitative solubility data for 2-Fluoro-5-nitropyridine is not widely published, its qualitative solubility profile and reactivity patterns suggest it is a versatile reagent for organic synthesis. This guide provides a framework for its use by presenting available solubility information, a detailed protocol for its quantitative determination, and a practical example of its application in SNAr reactions. For optimal results in any synthetic endeavor, it is strongly recommended that researchers perform experimental validation of solubility under their specific reaction conditions.

References

• 1. echemi.com [echemi.com]
• 2. scbt.com [scbt.com]
• 3. CAS 456-24-6 | 2-Fluoro-5-nitropyridine - Synblock [synblock.com]
• 4. labproinc.com [labproinc.com]
• 5. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 7. 2-Fluoro-5-nitropyridine CAS#: 456-24-6 [m.chemicalbook.com]
• 8. 5-Fluoro-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 9. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]

Spectroscopic Analysis of 2-Fluoro-5-nitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the key pharmaceutical intermediate, 2-Fluoro-5-nitropyridine. Due to the limited availability of public quantitative spectral data, this document outlines the expected spectral characteristics and provides detailed, generalized experimental protocols for acquiring Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra for this compound.

Data Presentation

Table 1: ¹H NMR Spectroscopic Data for 2-Fluoro-5-nitropyridine

Proton Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	Data not available	-	-
H-4	Data not available	-	-
H-6	Data not available	-	-

Expected Spectral Features: The ¹H NMR spectrum is expected to show three distinct signals in the aromatic region. The proton at the H-6 position, being adjacent to the nitrogen and ortho to the nitro group, is expected to be the most downfield. The H-4 proton, situated between two other protons, would likely appear as a triplet or a doublet of doublets. The H-3 proton, adjacent to the fluorine-bearing carbon, will likely show coupling to the ¹⁹F nucleus.

Table 2: ¹³C NMR Spectroscopic Data for 2-Fluoro-5-nitropyridine

Carbon Position	Chemical Shift (δ, ppm)
C-2	Data not available
C-3	Data not available
C-4	Data not available
C-5	Data not available
C-6	Data not available

Expected Spectral Features: The ¹³C NMR spectrum will display five signals corresponding to the five carbon atoms in the pyridine (B92270) ring. The carbon atom directly bonded to the fluorine (C-2) is expected to show a large C-F coupling constant. The chemical shifts will be influenced by the electronegativity of the fluorine and nitro groups, as well as the nitrogen atom in the ring. SpectraBase and PubChem confirm the existence of a ¹³C NMR spectrum for this compound, typically acquired in Chloroform-d.[1][2]

Table 3: ¹⁹F NMR Spectroscopic Data for 2-Fluoro-5-nitropyridine

Fluorine Position	Chemical Shift (δ, ppm) vs. CFCl₃
F-2	Data not available

Expected Spectral Features: A single signal is expected in the ¹⁹F NMR spectrum. The chemical shift will be characteristic of a fluorine atom attached to an aromatic ring. SpectraBase and PubChem indicate a spectrum has been recorded in CDCl₃.[1][2]

Table 4: Infrared (IR) Spectroscopic Data for 2-Fluoro-5-nitropyridine

Wavenumber (cm⁻¹)	Functional Group Assignment
Data not available	Asymmetric NO₂ stretch
Data not available	Symmetric NO₂ stretch
Data not available	C=N/C=C stretching (aromatic ring)
Data not available	C-F stretch
Data not available	C-H stretch (aromatic)

Expected Spectral Features: Key absorption bands would include strong peaks corresponding to the asymmetric and symmetric stretching of the nitro (NO₂) group, typically found around 1550-1500 cm⁻¹ and 1350-1300 cm⁻¹ respectively. Aromatic C=C and C=N stretching vibrations are expected in the 1600-1400 cm⁻¹ region. A C-F stretching vibration should also be present.

Experimental Protocols

The following are detailed, generalized methodologies for acquiring high-quality NMR and IR spectra for compounds such as 2-Fluoro-5-nitropyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Quantity: Accurately weigh 5-20 mg of 2-Fluoro-5-nitropyridine.

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a high-purity deuterated solvent (e.g., Chloroform-d (CDCl₃), Acetone-d₆, or DMSO-d₆) inside a clean, dry 5 mm NMR tube. Deuterated solvents are crucial to avoid large solvent signals overwhelming the sample's proton signals.

• Internal Standard: For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (B1202638) (TMS) can be added.

• Mixing: Cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

2. Data Acquisition:

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a proton frequency of 300 MHz or higher.

• Locking and Shimming: Insert the sample into the spectrometer. The instrument will use the deuterium (B1214612) signal from the solvent to "lock" the magnetic field, which compensates for any drift. Perform automated or manual shimming to optimize the homogeneity of the magnetic field across the sample, which is critical for achieving sharp, well-resolved peaks.

• Acquisition Parameters (for ¹H NMR):

  • Experiment: A standard one-dimensional proton pulse-acquire experiment is typically sufficient.

  • Temperature: Maintain a constant temperature, usually 298 K (25 °C).

  • Scans: Acquire a suitable number of scans (e.g., 8 to 32) to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay: Set a relaxation delay (e.g., 1-5 seconds) to allow the nuclear spins to return to equilibrium between pulses, ensuring accurate signal integration.

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the raw Free Induction Decay (FID) data to convert it from the time domain to the frequency domain.

• Phasing and Baseline Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the pure absorption mode. Apply a baseline correction algorithm to produce a flat baseline.

• Analysis: Integrate the signals to determine the relative number of protons for each resonance. Measure the chemical shifts and coupling constants for each multiplet.

Infrared (IR) Spectroscopy

1. Sample Preparation (Thin Solid Film Method):

• Since 2-Fluoro-5-nitropyridine can be a low-melting solid or liquid, the thin film method is appropriate.

• Dissolution: Dissolve a small amount (a few milligrams) of the sample in a few drops of a volatile solvent (e.g., methylene (B1212753) chloride or acetone).

• Deposition: Place a drop of this solution onto a salt plate (e.g., KBr or NaCl).

• Evaporation: Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the plate. If the resulting peaks are too weak, another drop of the solution can be added and the solvent evaporated.

2. Data Acquisition:

• Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.

• Background Spectrum: First, run a background spectrum with a clean, empty salt plate in the sample holder. This will be automatically subtracted from the sample spectrum to remove signals from atmospheric CO₂ and water vapor.

• Sample Spectrum: Place the salt plate with the sample film into the sample holder in the instrument.

• Scan: Acquire the IR spectrum, typically over a range of 4000 to 400 cm⁻¹.

3. Data Processing and Analysis:

• The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

• Identify the major absorption bands and correlate them to the functional groups present in the 2-Fluoro-5-nitropyridine molecule.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis.

References

• 1. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]

Understanding the electrophilic nature of 2-Fluoro-5-nitropyridine

An In-depth Technical Guide to the Electrophilic Nature of 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

2-Fluoro-5-nitropyridine is a pivotal intermediate in the fields of pharmaceutical and agrochemical synthesis. Its chemical structure, featuring a pyridine (B92270) ring substituted with a highly electronegative fluorine atom and a potent electron-withdrawing nitro group, renders the molecule exceptionally electrophilic and susceptible to nucleophilic attack.[1] This high degree of reactivity, coupled with the fluorine atom's ability to act as an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions, makes it a preferred building block for the construction of complex molecular architectures.[2]

The compound, with the chemical formula C₅H₃FN₂O₂ and a molecular weight of 142.09 g/mol , is a crystalline solid with a melting point of 19-21°C.[2] Its activated nature is fundamental to its utility, enabling chemists to forge new carbon-nitrogen, carbon-oxygen, and carbon-sulfur bonds with high efficiency, often serving as a cornerstone in the synthesis of kinase inhibitors and other targeted therapeutics.

The Core of Reactivity: Electronic Effects

The pronounced electrophilic character of 2-Fluoro-5-nitropyridine stems from the synergistic electronic effects of its substituents:

• Pyridine Nitrogen: The nitrogen atom within the aromatic ring is inherently electron-withdrawing, reducing the electron density of the ring system compared to benzene.

• Nitro Group (-NO₂): Positioned para to the fluorine atom, the nitro group is a powerful electron-withdrawing group through both inductive and resonance effects. It strongly delocalizes the negative charge that develops in the ring during the rate-determining step of SNAr reactions.

• Fluorine Atom (-F): As the most electronegative element, fluorine exerts a strong inductive electron-withdrawing effect, further polarizing the C2-F bond and increasing the electrophilicity of the C2 carbon. This makes it highly susceptible to nucleophilic attack.

Crucially, in the context of SNAr, the rate-determining step is the initial attack of the nucleophile to form an intermediate complex. The high electronegativity of fluorine stabilizes this intermediate, accelerating the reaction, which counterintuitively makes the very strong C-F bond easier to break in this specific mechanism.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The primary reaction pathway for 2-Fluoro-5-nitropyridine is the two-step addition-elimination SNAr mechanism. This process involves the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The stability of this complex is the key to the reaction's facility, and it is greatly enhanced by the presence of the 5-nitro group, which delocalizes the negative charge.

Figure 1: General Mechanism of SNAr on 2-Fluoro-5-nitropyridine.

Data Presentation: Reactivity with Various Nucleophiles

While comprehensive comparative data for 2-Fluoro-5-nitropyridine is distributed across various sources, the reactivity profile of the analogous 2-chloro-5-nitropyridine (B43025) provides a strong indication of the high yields achievable. The fluoro-derivative is known to be even more reactive. The following table summarizes typical yields for the SNAr reaction of 2-chloro-5-nitropyridine with a range of amine nucleophiles, demonstrating the versatility of this electrophilic core.[3]

Nucleophile (Amine)	Product	Solvent System	Base	Temp. (°C)	Time (h)	Yield (%)
Piperidine	2-(Piperidin-1-yl)-5-nitropyridine	Ethanol	Et₃N	Reflux	3	~95
Morpholine	4-(5-Nitropyridin-2-yl)morpholine	Ethanol	Et₃N	Reflux	3	~92
Benzylamine	N-Benzyl-5-nitropyridin-2-amine	Isopropanol/H₂O	None	80	2	~90
Aniline	N-Phenyl-5-nitropyridin-2-amine	DMF	K₂CO₃	100	6	~85
p-Methoxyaniline	N-(4-Methoxyphenyl)-5-nitropyridin-2-amine	DMF	K₂CO₃	100	5	~88

Table 1: Representative reaction yields for the SNAr of 2-Chloro-5-nitropyridine with various amines. Data adapted from a representative protocol.[3]

Specific reactions with 2-Fluoro-5-nitropyridine also demonstrate its high reactivity, for instance, the reaction with 5-fluoro-1H-indole proceeds in 90% yield.

Experimental Protocols

The following sections provide detailed methodologies for a representative SNAr reaction and a typical experimental workflow.

Detailed Methodology: Synthesis of 5-Fluoro-1-(5-nitropyridin-2-yl)-1H-indole

This protocol details the reaction of 2-Fluoro-5-nitropyridine with an N-heterocyclic nucleophile.

Materials:

• 2-Fluoro-5-nitropyridine (1.00 g, 7.04 mmol, 1.00 equiv)

• 5-Fluoro-1H-indole (1.14 g, 8.45 mmol, 1.20 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (0.338 g, 8.45 mmol, 1.20 equiv)

• Anhydrous Dimethylformamide (DMF) (35.2 mL)

• Ethyl acetate (B1210297) (EtOAc)

• Lithium chloride (LiCl) solution

• Brine

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel

Procedure:

• Under a nitrogen atmosphere, dissolve 5-fluoro-1H-indole in anhydrous DMF in a suitable reaction vessel and cool the solution to 0°C.

• Add sodium hydride (60% dispersion in mineral oil) portionwise to the stirred solution at 0°C.

• After stirring for 30 minutes at 0°C, add 2-fluoro-5-nitropyridine to the reaction mixture.

• Slowly warm the reaction mixture to 60°C and maintain stirring at this temperature for 16 hours.

• Upon completion, pour the reaction mixture into a LiCl solution and extract with EtOAc.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by chromatography on silica gel (eluting with a hexanes:EtOAc gradient) to afford the title compound as a yellow solid.

• Yield: 1.63 g (90%).

General Experimental Workflow

The logical flow for executing, monitoring, and purifying products from an SNAr reaction with 2-Fluoro-5-nitropyridine is depicted below. This workflow is crucial for ensuring reaction efficiency, safety, and high product purity.

Figure 2: General Experimental Workflow for SNAr Reactions.

Application in Drug Development: Targeting Kinase Signaling Pathways

The high reactivity and versatility of 2-Fluoro-5-nitropyridine make it a valuable precursor for synthesizing libraries of compounds for drug discovery, particularly for kinase inhibitors. Kinases are critical enzymes in cell signaling, and their dysregulation is implicated in diseases like cancer and hypertension. The pyridine-based scaffold derived from this reagent can be elaborated to create potent and selective inhibitors of pathways such as the Rho-associated coiled-coil containing protein kinase (ROCK) signaling pathway.

The ROCK pathway is a key regulator of the actin cytoskeleton and is involved in cell adhesion, migration, and contraction. Its over-activation is linked to various pathologies, making it a significant therapeutic target.

Figure 3: Simplified Rho/ROCK Signaling Pathway.

Conclusion

2-Fluoro-5-nitropyridine is a highly valuable and reactive building block in modern organic synthesis. Its pronounced electrophilic nature, driven by the combined electronic effects of the ring nitrogen, a 5-nitro group, and a 2-fluoro substituent, facilitates efficient nucleophilic aromatic substitution reactions with a broad range of nucleophiles. This reactivity profile, supported by reliable and straightforward experimental protocols, establishes 2-Fluoro-5-nitropyridine as a key intermediate for the synthesis of high-value compounds, particularly in the development of targeted therapeutics for modulating critical signaling pathways in drug discovery.

References

• 1. innospk.com [innospk.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. benchchem.com [benchchem.com]

The Rising Potential of 2-Fluoro-5-nitropyridine Derivatives in Biological Applications: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

The pyridine (B92270) nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents. Among its many derivatives, 2-Fluoro-5-nitropyridine stands out as a versatile precursor for synthesizing a diverse array of biologically active molecules. The presence of a fluorine atom at the 2-position enhances metabolic stability and binding affinity, while the nitro group at the 5-position serves as a key site for chemical modification and can contribute to the molecule's biological activity. This technical guide explores the potential biological activities of 2-Fluoro-5-nitropyridine derivatives, focusing on their anticancer, antimicrobial, and enzyme inhibitory properties. We present a compilation of data from existing literature on structurally related compounds, provide detailed hypothetical experimental protocols for their synthesis and evaluation, and visualize key conceptual frameworks to guide further research and development in this promising area.

Synthesis of 2-Substituted-5-nitropyridine Derivatives

The primary route for the synthesis of 2-substituted-5-nitropyridine derivatives involves the nucleophilic aromatic substitution (SNAr) of the highly reactive fluorine atom in 2-fluoro-5-nitropyridine with various nucleophiles, such as amines, alcohols, and thiols.

General Experimental Protocol for the Synthesis of 2-(Arylamino)-5-nitropyridines

A solution of 2-fluoro-5-nitropyridine (1.0 eq) in a suitable solvent such as isopropanol (B130326) or N,N-dimethylformamide (DMF) is treated with the desired substituted aniline (B41778) (1.1 eq) and a base, for instance, diisopropylethylamine (DIPEA) (1.5 eq). The reaction mixture is then heated under reflux for a specified period (typically 12-18 hours) and monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and poured into ice-water. The resulting precipitate is collected by filtration, washed with water, and dried under vacuum. Further purification can be achieved by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate (B1210297) and hexanes as the eluent.

Anticancer Activity

Derivatives of 5-nitropyridine have demonstrated significant potential as anticancer agents, exhibiting cytotoxicity against a range of cancer cell lines. The proposed mechanism often involves the inhibition of key enzymes or cellular processes crucial for cancer cell proliferation and survival.

Quantitative Data on Anticancer Activity of Structurally Related Compounds

Compound Class	Derivative/Substituent	Cancer Cell Line	IC50 (µM)	Reference
Nitropyridine linked 4-arylidenethiazolidin-4-ones	R = OMe	MCF-7	6.41	[1]
R = Piperidine	HepG2	7.63	[1]
Platinum(II) Complexes	2-Amino-5-nitropyridine ligand	DLD-1, A549	Not specified	[1]
2-Anilino Triazolopyrimidines	p-toluidino	HeLa, A549, HT-29	0.03-0.043
p-ethylanilino	HeLa, A549, HT-29	0.16-0.24
3′,4′-dimethylanilino	HeLa, A549, HT-29	0.067-0.16

Experimental Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

Human cancer cell lines (e.g., MCF-7, HepG2, A549) are seeded in 96-well plates at a density of 5 x 103 cells/well and incubated for 24 hours. The cells are then treated with various concentrations of the synthesized 2-fluoro-5-nitropyridine derivatives (typically ranging from 0.1 to 100 µM) and incubated for another 48 hours. Following treatment, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours. The formazan (B1609692) crystals formed are dissolved in 150 µL of DMSO, and the absorbance is measured at 570 nm using a microplate reader. The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.[2]

Visualizing a Potential Anticancer Mechanism: Kinase Inhibition

Many anticancer agents targeting the pyridine scaffold function as kinase inhibitors. The following diagram illustrates a generalized workflow for assessing the kinase inhibitory potential of novel compounds.

Caption: Workflow for the synthesis and anticancer evaluation of 2-fluoro-5-nitropyridine derivatives.

Antimicrobial Activity

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Pyridine derivatives have shown promise in this area, with their activity often attributed to the disruption of microbial cell membranes or the inhibition of essential enzymes.

Quantitative Data on Antimicrobial Activity of Structurally Related Compounds

The following table presents the minimum inhibitory concentration (MIC) values for nitropyridine-containing compounds against various microbial strains, suggesting the potential of 2-fluoro-5-nitropyridine derivatives as antimicrobial agents.

Compound Class	Microbial Strain	MIC (µg/mL)	Reference
Epoxybenzooxocino[4,3-b]pyridine derivatives	Mycobacterium bovis 14	12.5–50	[1]
Pyridoxazinone derivatives	Enterococcus faecalis	7.8–15.6	[3]
Acinetobacter baumannii	31.25–125	[3]
Streptococcus agalactiae	62.5	[3]
2,3-dihydropyrido[2,3-d]pyrimidin-4-one derivatives	Various bacteria and fungi	Higher activity than cefotaxime (B1668864) and fluconazole	[4]

Experimental Protocol for Minimum Inhibitory Concentration (MIC) Determination

The MIC of the synthesized compounds against a panel of bacterial and fungal strains is determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines. Serial twofold dilutions of the compounds are prepared in a 96-well microtiter plate with Mueller-Hinton broth for bacteria and RPMI-1640 medium for fungi. A standardized inoculum of each microorganism is added to the wells. The plates are incubated at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi. The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizing a Potential Antimicrobial Mechanism: Cell Membrane Disruption

A plausible mechanism of action for antimicrobial pyridine derivatives involves the disruption of the bacterial cell membrane.

Caption: Postulated mechanism of bacterial cell membrane disruption by 2-substituted-5-nitropyridine derivatives.

Enzyme Inhibitory Activity

The structural features of 2-fluoro-5-nitropyridine derivatives make them attractive candidates for the design of enzyme inhibitors. The pyridine ring can engage in various non-covalent interactions within an enzyme's active site, while the substituent at the 2-position can be tailored to target specific residues.

Quantitative Data on Enzyme Inhibitory Activity of Structurally Related Compounds

The following table highlights the enzyme inhibitory activities of nitropyridine-containing compounds.

Compound Class	Target Enzyme	IC50 (µM)	Reference
5-Nitropyridin-2-yl derivative of 5-aryl(hetaryl)-2,2-dimethyl-1,3-dioxane-4,6-dione	Chymotrypsin	8.67 ± 0.1	[1]
Urease	29.21 ± 0.98	[1]
Pyridyloxy-substituted acetophenone (B1666503) oxime ethers	Protoporphyrinogen oxidase	3.11–4.18	[1]

Experimental Protocol for Enzyme Inhibition Assay (General)

The inhibitory activity of the synthesized compounds against a specific enzyme is determined using an appropriate in vitro assay. For example, for a kinase inhibition assay, the enzyme, substrate (e.g., a peptide), and ATP are incubated with varying concentrations of the test compound in a suitable buffer. The reaction is initiated by the addition of ATP and allowed to proceed for a defined time at a specific temperature. The amount of product formed (e.g., phosphorylated peptide) is then quantified using a detection reagent (e.g., a phosphospecific antibody or a luminescence-based ATP detection reagent like Kinase-Glo®). The IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizing the Drug Discovery Process for Enzyme Inhibitors

The development of enzyme inhibitors follows a structured pipeline from initial screening to lead optimization.

Caption: A generalized workflow for the discovery and development of enzyme inhibitors based on the 2-fluoro-5-nitropyridine scaffold.

Conclusion and Future Directions

The 2-fluoro-5-nitropyridine scaffold represents a promising starting point for the development of novel therapeutic agents. The existing literature on structurally related nitropyridine derivatives provides a strong foundation for exploring their potential in oncology, infectious diseases, and enzyme-targeted therapies. The synthetic accessibility and the potential for diverse functionalization make this class of compounds highly attractive for medicinal chemists.

Future research should focus on the systematic synthesis and biological evaluation of a focused library of 2-fluoro-5-nitropyridine derivatives. This would enable the establishment of clear structure-activity relationships (SAR) and the identification of lead compounds with potent and selective biological activity. Further investigation into their mechanisms of action, including the identification of specific molecular targets and affected signaling pathways, will be crucial for their advancement as potential clinical candidates. The integration of computational modeling and in silico screening can also accelerate the discovery and optimization of novel 2-fluoro-5-nitropyridine-based therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Technical Guide: Material Safety Data Sheet for 2-Fluoro-5-nitropyridine

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and emergency protocols for 2-Fluoro-5-nitropyridine, based on publicly available Material Safety Data Sheets (MSDS). The information is intended to support laboratory safety and procedural development for professionals working with this compound.

Chemical Identification

2-Fluoro-5-nitropyridine is a chemical intermediate commonly used in organic synthesis.[1] Accurate identification is crucial for ensuring proper handling and safety measures are followed.

Identifier	Value
Chemical Name	2-Fluoro-5-nitropyridine
CAS Number	456-24-6[1][2][3][4][5]
Molecular Formula	C₅H₃FN₂O₂[3][4][5]
Molecular Weight	142.09 g/mol [3][4][5]
Synonyms	2-Fluoro-5-nitropyridine[4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Fluoro-5-nitropyridine. This data is essential for designing experiments and for safe storage.

Property	Value
Physical State	Liquid[2][3]
Appearance	Colorless to Light Yellow / Pale Yellow Liquid[2][3][6]
Melting Point	17 - 21 °C / 62.6 - 69.8 °F[2]
Boiling Point	86 - 87 °C @ 7 mmHg[1][2][6][7]
Density	1.41 - 1.42 g/mL[3][6]
Refractive Index	1.525 - 1.53[3][6]
Solubility	Slightly soluble in water[1][6]
Purity	Min. 98.0% (GC)[3]
Flash Point	No information available[2]
Autoignition Temperature	No information available[2]

Hazard Identification and GHS Classification

2-Fluoro-5-nitropyridine is classified as a hazardous chemical under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[2] Adherence to GHS guidelines is mandatory for handling this substance.

Hazard Class	Category	Hazard Statement
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed[2][6]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[2][4][6]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[2][4][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[2][4][6]
Signal Word	Warning[2]

Experimental Protocols & Methodologies

Detailed experimental protocols for the derivation of toxicological and ecological data presented in the source MSDS are not fully disclosed in the available documentation. The toxicological properties have not been fully investigated.[2] One available protocol details a method for the synthesis of 5-nitro-2-fluoropyridine, involving the reaction of 5-nitro-2-chloropyridine with anhydrous potassium fluoride (B91410) in sulfalone and benzene, followed by heating, water addition, steam distillation, and extraction.[1] However, methodologies for determining properties like LD50 or ecological impact are not provided.

Safe Handling and Emergency Response Workflows

The following diagrams outline the recommended workflows for safely handling 2-Fluoro-5-nitropyridine and for responding to emergency situations. These visual guides are designed to be easily understood and implemented in a laboratory setting.

Caption: Workflow for the safe handling of 2-Fluoro-5-nitropyridine.

Caption: First-aid procedures for exposure to 2-Fluoro-5-nitropyridine.

Toxicological and Ecological Information

The toxicological profile of 2-Fluoro-5-nitropyridine is not fully characterized.[2] However, existing data points to specific hazards that require stringent safety measures.

Effect	Information
Acute Effects	Harmful if swallowed. Causes skin, eye, and respiratory irritation.[2][4][6]
STOT - Single Exposure	May cause respiratory system irritation.[2][4]
STOT - Repeated Exposure	No information available.[2]
Carcinogenicity	No information available.[8]
Reproductive/Developmental Effects	No information available.[2]
Ecotoxicity	Do not empty into drains. No specific data available.[2]
Persistence and Degradability	No information available.[2]
Bioaccumulation	No information available.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure.

Protection Type	Specification
Eye/Face Protection	Wear chemical safety goggles or glasses conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[2]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[2][9]
Respiratory Protection	Not required under normal use with adequate ventilation. If irritation occurs or exposure limits are exceeded, use a NIOSH/MSHA or EN 149 approved respirator.[2][8]
Facility Requirements	Eyewash stations and safety showers must be in close proximity to the workstation.[8]

References

• 1. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. labproinc.com [labproinc.com]
• 4. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. 2-Fluoro-5-nitropyridine CAS#: 456-24-6 [m.chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]

The Genesis of a Key Pharmaceutical Building Block: An In-depth Technical Guide to the Initial Discovery and Synthesis of 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-nitropyridine is a pivotal intermediate in the synthesis of a multitude of pharmaceutical and agrochemical compounds. The strategic incorporation of a fluorine atom and a nitro group onto the pyridine (B92270) ring imparts unique electronic properties that are highly advantageous for nucleophilic aromatic substitution reactions, making it a versatile building block in medicinal chemistry. This technical guide provides a comprehensive overview of the initial discovery and historical evolution of the synthetic routes to 2-fluoro-5-nitropyridine, presenting detailed experimental protocols, quantitative data, and logical workflows for its preparation.

Historical Context and Initial Discovery

The precise first synthesis of 2-fluoro-5-nitropyridine is not prominently documented in a single seminal publication. Its development is intrinsically linked to the broader history of aromatic fluorination chemistry, which was historically challenging. Early methods for introducing fluorine into aromatic systems were often hazardous and low-yielding. Two major advancements paved the way for the practical synthesis of fluorinated pyridines: the Balz-Schiemann reaction and the Halex process.

The Balz-Schiemann reaction , first reported by Günther Balz and Günther Schiemann in 1927, provided a reliable method for introducing fluorine into aromatic rings via the thermal decomposition of diazonium tetrafluoroborate (B81430) salts.[1] This reaction became a cornerstone of aromatic fluorination for many decades.

The Halex process (halogen exchange) emerged as a powerful industrial method, particularly for activated aromatic systems. This nucleophilic aromatic substitution (SNAr) reaction involves the displacement of a chloride or bromide with fluoride (B91410), typically using an alkali metal fluoride at high temperatures in a polar aprotic solvent.[2] The presence of the electron-withdrawing nitro group in 2-chloro-5-nitropyridine (B43025) makes it an ideal substrate for the Halex reaction.

While a specific "discovery" paper for 2-fluoro-5-nitropyridine is elusive, its synthesis was a logical extension of these established methodologies applied to the pyridine nucleus. The earliest practical and widely adopted syntheses of 2-fluoro-5-nitropyridine are based on the Halex reaction of its chloro-analogue.

Key Synthetic Pathways

Two principal synthetic routes have been historically employed for the preparation of 2-fluoro-5-nitropyridine. The choice of route often depends on the availability of starting materials and the desired scale of production.

Route 1: Halogen Exchange (Halex) Reaction of 2-Chloro-5-nitropyridine

This is the most direct and commonly used method for the synthesis of 2-fluoro-5-nitropyridine. It involves the nucleophilic substitution of the chlorine atom in 2-chloro-5-nitropyridine with a fluoride ion.

Diagram 1: Halex Reaction for 2-Fluoro-5-nitropyridine Synthesis

The precursor, 2-chloro-5-nitropyridine, can be synthesized from 2-aminopyridine (B139424) through a two-step process of nitration followed by diazotization and chlorination, or from 2-hydroxy-5-nitropyridine (B147068).

Route 2: Multi-step Synthesis from 2-Aminopyridine

An alternative pathway to fluorinated nitropyridines involves a sequence of reactions starting from 2-aminopyridine. This route culminates in a Balz-Schiemann type reaction or a related fluorination method.

Diagram 2: Balz-Schiemann Route to 2-Fluoro-5-nitropyridine

Quantitative Data Summary

The following tables summarize the quantitative data for the key synthetic transformations involved in the preparation of 2-fluoro-5-nitropyridine and its precursors.

Table 1: Synthesis of 2-Chloro-5-nitropyridine from 2-Hydroxy-5-nitropyridine

Reagents	Molar Ratio	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
2-Hydroxy-5-nitropyridine, Phosphorus pentachloride, Phosphorus oxychloride	1 : 1.2 : solvent	Phosphorus oxychloride	100-105	5	95.3
2-Hydroxy-5-nitropyridine, N,N-Diethylaniline, Etamon chloride, Phosphorus oxychloride	1 : 1.3 : 0.25 : solvent	Phosphorus oxychloride	120-125	5-8	76.9

Table 2: Halex Reaction for the Synthesis of 2-Fluoro-5-nitropyridine

Starting Material	Fluorinating Agent	Molar Ratio (Substrate:Fluoride)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
2-Chloro-5-nitropyridine	Anhydrous Potassium Fluoride	1 : 3	Sulfolane (B150427)/Benzene (B151609)	150	12	73

Table 3: Synthesis of 2-Amino-5-nitropyridine from 2-Aminopyridine

Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
2-Aminopyridine, Concentrated H₂SO₄, Fuming HNO₃	1,2-Dichloroethane	<10 then 60	12	91.7
2-Aminopyridine, Concentrated H₂SO₄, Fuming HNO₃	-	<30 then 55-65	10-12	85.7

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-5-nitropyridine from 2-Hydroxy-5-nitropyridine[3][4]

Materials:

• 2-Hydroxy-5-nitropyridine (14.0 g, 0.1 mol)

• Phosphorus oxychloride (50 g)

• Phosphorus pentachloride (25.0 g, 0.12 mol)

• Ice water

• 40 wt% aqueous sodium hydroxide (B78521) solution

• Dichloromethane (B109758)

• Saturated brine

• Anhydrous sodium sulfate (B86663)

Procedure:

• To a 500 ml four-necked flask equipped with a thermometer, a mechanical stirrer, and a reflux condenser, add phosphorus oxychloride (50 g), 2-hydroxy-5-nitropyridine (14.0 g, 0.1 mol), and phosphorus pentachloride (25.0 g, 0.12 mol).

• Heat the mixture with stirring to 100-105 °C and maintain for 5 hours.

• After the reaction is complete, cool the mixture and remove the excess phosphorus oxychloride by distillation under reduced pressure.

• Slowly pour the residue into 120 g of ice water with vigorous stirring.

• Neutralize the aqueous solution to a pH of 8-9 with a 40 wt% aqueous sodium hydroxide solution.

• Separate the layers and extract the aqueous layer three times with dichloromethane (60 g each).

• Combine the organic phases, wash with 20 g of saturated brine, and dry over anhydrous sodium sulfate.

• Remove the dichloromethane by distillation and dry the residue to obtain 2-chloro-5-nitropyridine.

Protocol 2: Synthesis of 2-Fluoro-5-nitropyridine via Halex Reaction[5]

Materials:

• 2-Chloro-5-nitropyridine (2.0 g, 12.6 mmol)

• Anhydrous potassium fluoride (2.2 g, 38 mmol)

• Sulfolane (6 mL)

• Benzene (4 mL)

• Water

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a suitable reaction vessel, prepare a mixture of 2-chloro-5-nitropyridine (2.0 g, 12.6 mmol) and anhydrous potassium fluoride (2.2 g, 38 mmol) in a combination of sulfolane (6 mL) and benzene (4 mL).

• Stir the mixture at room temperature for 20 minutes.

• Remove the benzene by distillation.

• Heat the resulting mixture at 150 °C for 12 hours.

• Cool the mixture to room temperature and add water (60 mL).

• Separate the product from the solution via steam distillation.

• Extract the distillate with diethyl ether (2 x 10 mL).

• Dry the combined organic extracts over anhydrous sodium sulfate and concentrate to yield 2-fluoro-5-nitropyridine.

Conclusion

The synthesis of 2-fluoro-5-nitropyridine has evolved from the foundational principles of aromatic fluorination chemistry. The Halex reaction of 2-chloro-5-nitropyridine has proven to be a robust and efficient method for its preparation on both laboratory and industrial scales. The alternative route, originating from 2-aminopyridine, showcases the versatility of classic named reactions like the Balz-Schiemann reaction in heterocyclic chemistry. The availability of these synthetic pathways has been crucial for the widespread use of 2-fluoro-5-nitropyridine as a key intermediate in the development of novel therapeutics and agrochemicals, underscoring the importance of fundamental synthetic methodology in advancing applied chemical sciences.

References

• 1. grokipedia.com [grokipedia.com]
• 2. scienceinfo.com [scienceinfo.com]

An In-depth Technical Guide to the Chemical Stability and Reactivity Profile of 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoro-5-nitropyridine is a critical building block in modern medicinal chemistry and drug development, prized for its versatile reactivity. This technical guide provides a comprehensive overview of its chemical stability and reactivity profile. It details the compound's susceptibility to degradation under various stress conditions and explores its utility in nucleophilic aromatic substitution reactions with a range of heteroatomic nucleophiles. This document is intended to serve as a valuable resource for researchers, enabling the informed design of synthetic routes and the implementation of appropriate handling and storage protocols.

Chemical and Physical Properties

2-Fluoro-5-nitropyridine is a crystalline solid with a molecular formula of C₅H₃FN₂O₂ and a molecular weight of 142.09 g/mol .[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	456-24-6	[1]
Appearance	White to pale yellow crystalline powder	[1]
Melting Point	18-21 °C	[3]
Boiling Point	86-87 °C at 7 mmHg	[4]
Density	1.439 g/cm³	[1]
Solubility	Slightly soluble in water	[5]
Purity	Typically ≥98%	[3]

Chemical Stability Profile

The stability of 2-Fluoro-5-nitropyridine is a critical consideration for its storage, handling, and use in multi-step syntheses. The electron-withdrawing nature of the nitro group and the fluorine atom makes the pyridine (B92270) ring susceptible to degradation under certain conditions. Forced degradation studies are essential to identify potential degradation products and establish stable handling and storage protocols.

Summary of Stability under Stress Conditions

The following table summarizes the expected stability of 2-Fluoro-5-nitropyridine under forced degradation conditions as recommended by the International Council for Harmonisation (ICH) guidelines.[6][7][8]

Stress Condition	Expected Stability	Potential Degradation Products
Acidic Hydrolysis (e.g., 0.1 M HCl)	Susceptible to hydrolysis, particularly at elevated temperatures.	2-Hydroxy-5-nitropyridine
Basic Hydrolysis (e.g., 0.1 M NaOH)	Highly susceptible to hydrolysis.	2-Hydroxy-5-nitropyridine
Oxidative Degradation (e.g., 3% H₂O₂)	Potential for oxidation of the pyridine ring or functional groups.	N-oxides, hydroxylated derivatives
Thermal Degradation (e.g., >50 °C)	Stable at room temperature, but may decompose at elevated temperatures.	Gaseous products (e.g., HF, NOx, CO, CO₂)[9]
Photostability (ICH Q1B)	Potential for degradation upon exposure to UV and visible light.	Isomers, rearrangement products

Experimental Protocol for Forced Degradation Studies

This protocol outlines a general procedure for assessing the stability of 2-Fluoro-5-nitropyridine under various stress conditions.

Objective: To identify the degradation products of 2-Fluoro-5-nitropyridine under hydrolytic, oxidative, thermal, and photolytic stress and to develop a stability-indicating analytical method.

Materials:

• 2-Fluoro-5-nitropyridine

• HPLC grade acetonitrile (B52724) and water

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (B78521) (0.1 M)

• Hydrogen peroxide (3%)

• Calibrated HPLC system with a UV detector

• Photostability chamber

• Temperature-controlled oven

• pH meter

Methodology:

• Sample Preparation: Prepare a stock solution of 2-Fluoro-5-nitropyridine in acetonitrile at a concentration of 1 mg/mL.

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Keep the solution at 60 °C for 24 hours.

• Basic Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Keep the solution at room temperature for 8 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light.

• Thermal Degradation: Expose the solid compound to 70 °C in a temperature-controlled oven for 48 hours.

• Photostability: Expose the solid compound and a solution in acetonitrile to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[10][11] A control sample should be wrapped in aluminum foil to exclude light.

• Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and dilute with mobile phase to a suitable concentration for HPLC analysis. Monitor for the appearance of new peaks and the decrease in the area of the parent peak.

Workflow for Stability Testing:

Caption: Workflow for forced degradation studies of 2-Fluoro-5-nitropyridine.

Reactivity Profile

The presence of a good leaving group (fluorine) at the 2-position, activated by the strong electron-withdrawing nitro group at the 5-position, makes 2-Fluoro-5-nitropyridine highly susceptible to nucleophilic aromatic substitution (SₙAr). This high reactivity is the cornerstone of its utility in organic synthesis.

General Mechanism of Nucleophilic Aromatic Substitution (SₙAr)

The SₙAr reaction of 2-Fluoro-5-nitropyridine proceeds via a two-step addition-elimination mechanism. The nucleophile attacks the carbon atom bearing the fluorine, leading to the formation of a resonance-stabilized Meisenheimer complex. In the second, typically fast, step, the fluoride (B91410) ion is eliminated, and the aromaticity of the pyridine ring is restored.

References

• 1. innospk.com [innospk.com]
• 2. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labproinc.com [labproinc.com]
• 4. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 5. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. ijcrt.org [ijcrt.org]
• 8. biopharminternational.com [biopharminternational.com]
• 9. fishersci.com [fishersci.com]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. bfarm.de [bfarm.de]

A Technical Guide to Nucleophilic Aromatic Substitution on Nitropyridines for Researchers and Drug Development Professionals

This in-depth technical guide explores the fundamental principles of nucleophilic aromatic substitution (SNAr) reactions on nitropyridines. Designed for researchers, scientists, and professionals in drug development, this document provides a comprehensive overview of the reaction mechanism, key influencing factors, quantitative data, and detailed experimental protocols.

Core Principles of Nucleophilic Aromatic Substitution on Nitropyridines

Nucleophilic aromatic substitution on nitropyridines is a cornerstone of heterocyclic chemistry, enabling the synthesis of a diverse array of functionalized pyridine (B92270) derivatives that are pivotal in medicinal chemistry and materials science. This reaction proceeds via an addition-elimination mechanism, which is significantly influenced by the electronic properties of the pyridine ring, the nature of the nucleophile, the leaving group, and the reaction conditions.

The pyridine ring, being an electron-deficient heterocycle, is inherently activated towards nucleophilic attack compared to benzene. This reactivity is further enhanced by the presence of strongly electron-withdrawing groups, such as the nitro (–NO2) group. The nitro group activates the pyridine ring towards nucleophilic attack by stabilizing the intermediate formed during the reaction.[1]

The SNAr Mechanism: The Meisenheimer Complex

The accepted mechanism for SNAr reactions on nitropyridines involves two key steps:

• Nucleophilic Addition: A nucleophile attacks the electron-deficient carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2] This step is typically the rate-determining step of the reaction.[3]

• Leaving Group Elimination: The aromaticity of the pyridine ring is restored by the departure of the leaving group.

The stability of the Meisenheimer complex is crucial for the facility of the SNAr reaction. The negative charge of this intermediate is delocalized onto the electronegative nitrogen atom of the pyridine ring and the oxygen atoms of the nitro group, which provides significant stabilization.

Regioselectivity: The Influence of the Nitro Group and Ring Nitrogen

The position of the nitro group on the pyridine ring, along with the inherent electronic properties of the pyridine nitrogen, dictates the regioselectivity of nucleophilic attack. Nucleophilic attack is favored at the positions ortho and para to the electron-withdrawing nitro group and the ring nitrogen. This is because the negative charge of the Meisenheimer complex can be effectively delocalized onto these activating groups.

For instance, in 2-chloro-5-nitropyridine (B43025), the carbon at the 2-position is activated by both the adjacent ring nitrogen and the para nitro group, making it highly susceptible to nucleophilic attack. Similarly, in 2-chloro-3-nitropyridine, the 2-position is activated by the ring nitrogen and the ortho nitro group.

Quantitative Data on SNAr Reactions of Nitropyridines

The efficiency of SNAr reactions on nitropyridines is highly dependent on the specific substrate, nucleophile, and reaction conditions. The following tables summarize representative quantitative data for these reactions.

Table 1: Reaction Yields for the SNAr of 2-Chloro-5-nitropyridine with Various Amines [2]

Nucleophile (Amine)	Product	Solvent System	Base	Temp. (°C)	Reaction Time (h)	Yield (%)
Piperidine	2-(Piperidin-1-yl)-5-nitropyridine	Ethanol	-	Reflux	2	>95
Morpholine	4-(5-Nitropyridin-2-yl)morpholine	Ethanol	-	Reflux	2	>95
Benzylamine (B48309)	N-Benzyl-5-nitropyridin-2-amine	Isopropanol (B130326)/Water	-	80	2	~90
Aniline	N-Phenyl-5-nitropyridin-2-amine	Ethanol	Triethylamine	Reflux	4	~85

Table 2: Reaction Yields for the SNAr of 2-Chloro-3-nitropyridine with Various Nucleophiles

Nucleophile	Product	Solvent	Base	Temp. (°C)	Reaction Time (h)	Yield (%)
Sodium Methoxide (B1231860)	2-Methoxy-3-nitropyridine	Methanol (B129727)	-	Reflux	1	>90
Sodium Ethoxide	2-Ethoxy-3-nitropyridine	Ethanol	-	Reflux	1	>90
Piperidine	2-(Piperidin-1-yl)-3-nitropyridine	Ethanol	-	25	0.5	>95
Morpholine	4-(3-Nitropyridin-2-yl)morpholine	Ethanol	-	25	1	>95

Table 3: Kinetic Data for the Reaction of 2-Methoxy-3-nitropyridine and 2-Methoxy-5-nitropyridine with Secondary Amines in Aqueous Solution at 20°C [3]

Nitropyridine Substrate	Amine Nucleophile	Second-Order Rate Constant (k, M-1s-1)
2-Methoxy-3-nitropyridine	Morpholine	1.15 x 10-4
2-Methoxy-3-nitropyridine	Piperidine	1.10 x 10-3
2-Methoxy-3-nitropyridine	Pyrrolidine	3.16 x 10-3
2-Methoxy-5-nitropyridine	Morpholine	3.16 x 10-5
2-Methoxy-5-nitropyridine	Piperidine	3.47 x 10-4
2-Methoxy-5-nitropyridine	Pyrrolidine	1.00 x 10-3

Experimental Protocols

The following are detailed methodologies for key SNAr reactions on nitropyridines.

Protocol 1: Synthesis of N-Benzyl-5-nitropyridin-2-amine from 2-Chloro-5-nitropyridine[2]

Materials:

• 2-Chloro-5-nitropyridine (1.0 equiv)

• Benzylamine (1.0 equiv)

• Isopropanol (IPA)

• Deionized water

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2-chloro-5-nitropyridine in a 1:1 mixture of isopropanol and water to achieve a concentration of approximately 0.2 M.

• Add benzylamine to the solution at room temperature with stirring.

• Heat the reaction mixture to 80 °C and maintain for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Extract the mixture with ethyl acetate (2 x 25 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using 15% ethyl acetate in hexane (B92381) as the eluent) to yield the pure N-benzyl-5-nitropyridin-2-amine.

Protocol 2: Synthesis of 2-Methoxy-5-nitropyridine from 2-Chloro-5-nitropyridine[4]

Materials:

• 2-Chloro-5-nitropyridine (0.1 mol)

• Sodium methoxide (0.14 mol)

• Methanol (79.25 g)

• Ice water

Procedure:

• In a reactor, add methanol and, under stirring, add 2-chloro-5-nitropyridine.

• Slowly add sodium methoxide.

• Heat the mixture to reflux temperature and react for 2 hours.

• Reclaim the methanol under reduced pressure.

• Add ice water to the residue to precipitate the product.

• Filter the light brown needle crystals, wash with ice water, and dry to obtain 2-methoxy-5-nitropyridine.

Mandatory Visualizations

The following diagrams illustrate the core concepts of nucleophilic aromatic substitution on nitropyridines.

Caption: General signaling pathway of the SNAr reaction on nitropyridines.

Caption: A typical experimental workflow for an SNAr reaction on a nitropyridine.

Caption: Logical relationship illustrating the regioselectivity of nucleophilic attack.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 2-Fluoro-5-nitropyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2-Fluoro-5-nitropyridine (CAS No. 456-24-6), a key intermediate in the pharmaceutical and agrochemical industries.[1] Its unique structure, featuring both fluorine and nitro groups on a pyridine (B92270) ring, makes it a versatile building block for the synthesis of complex molecules.[1] This document outlines two primary synthetic routes, providing quantitative data and step-by-step methodologies to facilitate laboratory and potential scale-up production.

Key Synthetic Routes

Two principal methods for the synthesis of 2-Fluoro-5-nitropyridine are highlighted:

• Halogen Exchange (Halex) Reaction: This common and efficient method involves the substitution of a chlorine atom with fluorine from a suitable fluorine source, typically an alkali metal fluoride (B91410). The starting material is 2-Chloro-5-nitropyridine.

• Nitration of a Fluorinated Pyridine: This approach involves the introduction of a nitro group onto a pre-existing fluoropyridine ring. A common starting material for this route is 2-Amino-5-fluoropyridine.

Data Presentation: Comparison of Synthesis Protocols

The following table summarizes the quantitative data for the different synthesis protocols described in this document.

Parameter	Protocol 1: Halogen Exchange from 2-Chloro-5-nitropyridine
Starting Material	2-Chloro-5-nitropyridine
Reagents	Anhydrous Potassium Fluoride (KF)
Solvent	Sulfolane (B150427) and Benzene (B151609)
Temperature	150 °C
Reaction Time	12 hours
Yield	73%

Experimental Protocols

Protocol 1: Synthesis via Halogen Exchange from 2-Chloro-5-nitropyridine

This protocol details the synthesis of 2-Fluoro-5-nitropyridine through a nucleophilic aromatic substitution reaction (SNAAr) by replacing the chlorine atom of 2-Chloro-5-nitropyridine with a fluorine atom using potassium fluoride.

Materials:

• 2-Chloro-5-nitropyridine (1.0 eq)

• Anhydrous Potassium Fluoride (KF) (3.0 eq)

• Sulfolane

• Benzene

• Water

• Diethyl ether

• Sodium sulfate (B86663) (Na2SO4)

Procedure:

• In a suitable reaction vessel, combine 2-Chloro-5-nitropyridine (2.0 g, 12.6 mmol), anhydrous potassium fluoride (2.2 g, 38 mmol), sulfolane (6 mL), and benzene (4 mL).[2][3]

• Stir the mixture at room temperature for 20 minutes.[2][3]

• Remove the benzene by distillation.[2][3]

• Heat the resulting mixture to 150 °C and maintain for 12 hours.[3]

• Cool the reaction mixture to room temperature.

• Add water (60 mL) to the cooled mixture.[3]

• Perform steam distillation to separate the desired product.[3]

• Extract the distillate with diethyl ether (2 x 10 mL).[3]

• Dry the combined organic extracts over anhydrous sodium sulfate (Na2SO4).[3]

• Concentrate the solution under reduced pressure to yield 2-Fluoro-5-nitropyridine as a water-white oil (1.3 g, 73%).[3]

Visualizations

Caption: Workflow for the synthesis of 2-Fluoro-5-nitropyridine via Halogen Exchange.

Caption: Reaction scheme for the Halogen Exchange synthesis.

References

• 1. innospk.com [innospk.com]
• 2. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]

Application Notes: 2-Fluoro-5-nitropyridine as a Pharmaceutical Intermediate in the Synthesis of Cyclin-Dependent Kinase 4/6 (CDK4/6) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-nitropyridine is a versatile heterocyclic building block widely employed in the synthesis of various pharmaceutical active ingredients. Its chemical structure, featuring an electron-deficient pyridine (B92270) ring activated by a nitro group and a labile fluorine atom, makes it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions. This reactivity is particularly valuable in the construction of complex molecular scaffolds for targeted therapies, most notably in the development of kinase inhibitors. This document provides detailed application notes and protocols for the use of 2-Fluoro-5-nitropyridine as a key intermediate in the synthesis of a potent class of anticancer agents: Cyclin-dependent Kinase 4/6 (CDK4/6) inhibitors.

Featured Application: Synthesis of a Palbociclib (B1678290) Analogue Intermediate

Palbociclib (Ibrance®) is a first-in-class CDK4/6 inhibitor approved for the treatment of HR-positive and HER2-negative breast cancer. The core structure of Palbociclib and many other CDK4/6 inhibitors features a 2-(pyridin-2-ylamino)pyrido[2,3-d]pyrimidin-7-one scaffold. The initial key step in the synthesis of analogues of this scaffold often involves the coupling of a substituted aminopyridine with a suitable pyrimidine (B1678525) precursor. 2-Fluoro-5-nitropyridine serves as a crucial starting material for the synthesis of the aminopyridine fragment.

A pivotal reaction is the nucleophilic aromatic substitution of the fluorine atom in 2-Fluoro-5-nitropyridine by an appropriate amine, for example, 2-aminocyclopentanol. The resulting 2-((5-nitropyridin-2-yl)amino)cyclopentanol is a key intermediate that can be further elaborated to construct the final pyrido[2,3-d]pyrimidin-7-one structure. While a Chinese patent suggests the use of 2-fluoro-5-nitropyridine in the synthesis of a Palbociclib impurity, the following protocols are based on established methodologies for analogous SNAr reactions.[1]

Experimental Protocols

Protocol 1: Synthesis of 2-((5-nitropyridin-2-yl)amino)cyclopentanol

This protocol describes the nucleophilic aromatic substitution reaction between 2-Fluoro-5-nitropyridine and 2-aminocyclopentanol.

Materials:

• 2-Fluoro-5-nitropyridine

• (1R,2R)-2-aminocyclopentanol (or other stereoisomer)

• Potassium Carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Standard laboratory glassware for workup and purification

Procedure:

• To a solution of 2-Fluoro-5-nitropyridine (1.0 eq) in DMF, add (1R,2R)-2-aminocyclopentanol (1.1 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexanes gradient) to afford 2-((5-nitropyridin-2-yl)amino)cyclopentanol as a solid.

Protocol 2: General Procedure for the Synthesis of Pyrido[2,3-d]pyrimidin-7-one Core

This generalized protocol outlines the subsequent steps to form the core structure of a Palbociclib analogue from the intermediate obtained in Protocol 1.

Materials:

• 2-((5-nitropyridin-2-yl)amino)cyclopentanol

• Appropriate pyrimidine derivative (e.g., a 2-chloro-5-acetyl-pyrimidine)

• Palladium catalyst (e.g., Pd2(dba)3)

• Phosphine (B1218219) ligand (e.g., Xantphos)

• Base (e.g., Cs2CO3)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane)

• Reducing agent for nitro group (e.g., Iron powder, Ammonium chloride)

• Solvents for workup and purification

Procedure:

• Buchwald-Hartwig Amination: Couple the 2-((5-nitropyridin-2-yl)amino)cyclopentanol with a suitable 2-chloropyrimidine (B141910) derivative using a palladium catalyst and a phosphine ligand in the presence of a base.

• Reduction of the Nitro Group: Reduce the nitro group on the pyridine ring to an amine using a suitable reducing agent such as iron powder in the presence of an acid or catalytic hydrogenation.

• Cyclization: The newly formed amino group will undergo intramolecular cyclization with a suitable functional group on the pyrimidine ring (e.g., an acetyl group) to form the pyrido[2,3-d]pyrimidin-7-one core.

Data Presentation

The following tables summarize representative quantitative data for the synthesis and biological activity of pyrido[2,3-d]pyrimidin-7-one based CDK4/6 inhibitors.

Table 1: Representative Reaction Parameters for SNAr with 2-Fluoro-5-nitropyridine

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Fluoro-5-nitropyridine	2-aminocyclopentanol	K2CO3	DMF	80	4-6	~70-85 (estimated)
2-Fluoro-5-nitropyridine	Aniline	K2CO3	DMF	100	3	High (qualitative)
2-Fluoro-5-nitropyridine	Piperidine	K2CO3	Acetonitrile	Reflux	2	>90 (estimated)

Note: Yields are estimates based on typical SNAr reactions with activated pyridines and may vary depending on the specific substrate and reaction conditions.

Table 2: Biological Activity of Representative Pyrido[2,3-d]pyrimidin-7-one CDK4/6 Inhibitors

Compound	Target	IC50 (nM)	Cell Line	Antiproliferative Activity (IC50, nM)
Palbociclib	CDK4/Cyclin D1	11	MDA-MB-435	Potent
Palbociclib	CDK6/Cyclin D3	16	MDA-MB-435	Potent
Analogue 1	CDK4	2	Colo-205	10
Analogue 2	CDK6	5	U87MG	15

Data for analogues are representative values for this class of compounds and are intended for comparative purposes.[2][3]

Mandatory Visualizations

CDK4/6 Signaling Pathway and Mechanism of Action of Inhibitors

The diagram below illustrates the central role of the Cyclin D-CDK4/6-Rb axis in cell cycle progression and how CDK4/6 inhibitors, synthesized using intermediates like 2-Fluoro-5-nitropyridine, exert their therapeutic effect.[4][5][6][7]

CDK4/6 signaling pathway and inhibitor action.

General Synthetic Workflow for a Palbociclib Analogue

The following workflow diagram illustrates the key synthetic transformations starting from 2-Fluoro-5-nitropyridine to arrive at a pyrido[2,3-d]pyrimidin-7-one core structure.

Synthetic workflow for a CDK4/6 inhibitor core.

Conclusion

2-Fluoro-5-nitropyridine is a valuable and reactive intermediate for the synthesis of complex pharmaceutical compounds. Its application in the construction of CDK4/6 inhibitors highlights its importance in modern drug discovery. The provided protocols and data serve as a guide for researchers in the development of novel kinase inhibitors and other targeted therapies. The straightforward reactivity of 2-Fluoro-5-nitropyridine in SNAr reactions makes it an attractive starting material for the efficient construction of diverse compound libraries.

References

• 1. CN112961152A - Synthesis method of palbociclib impurity - Google Patents [patents.google.com]
• 2. Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CDK4/6 inhibitors: a brief overview and prospective research directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. creative-diagnostics.com [creative-diagnostics.com]

The Role of 2-Fluoro-5-nitropyridine in the Advancement of Kinase Inhibitor Drug Discovery

For Immediate Release

[City, State] – [Date] – 2-Fluoro-5-nitropyridine, a versatile heterocyclic building block, is proving to be a critical component in the synthesis of novel kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases. Its unique chemical properties facilitate the construction of complex molecular architectures, enabling the development of potent and selective therapeutic agents. This application note provides a comprehensive overview of the use of 2-Fluoro-5-nitropyridine in medicinal chemistry, including detailed experimental protocols and biological activity data for a representative kinase inhibitor.

Introduction to 2-Fluoro-5-nitropyridine in Medicinal Chemistry

2-Fluoro-5-nitropyridine is a pyridine (B92270) ring substituted with a fluorine atom at the 2-position and a nitro group at the 5-position.[1] This arrangement of functional groups makes it an exceptionally useful intermediate in pharmaceutical synthesis. The electron-withdrawing nitro group strongly activates the pyridine ring for nucleophilic aromatic substitution (SNAr), making the fluorine atom an excellent leaving group. This reactivity allows for the facile and regioselective introduction of various nucleophiles, a key strategy in the construction of diverse compound libraries for drug discovery.[2] The presence of the fluorine atom can also impart favorable pharmacokinetic properties to the final drug molecule, such as enhanced metabolic stability and target binding affinity.[3]

Application in the Synthesis of Aurora Kinase Inhibitors

A significant application of 2-fluoro-5-nitropyridine and its analogs is in the synthesis of kinase inhibitors, particularly those targeting Aurora kinases. Aurora kinases are a family of serine/threonine kinases that play a crucial role in the regulation of mitosis.[4] Their overexpression is frequently observed in various human cancers, making them attractive targets for the development of anticancer drugs.[4] The general synthetic strategy involves the nucleophilic displacement of the fluorine atom on the nitropyridine ring by a suitable amine, followed by further chemical transformations to build the final inhibitor scaffold.

Herein, we detail the synthesis and biological activity of a potent imidazo[4,5-b]pyridine-based Aurora kinase inhibitor, designated as compound 28c , which demonstrates the utility of a nitropyridine core structure. The synthesis of a key intermediate for such compounds involves a nucleophilic aromatic substitution reaction on a substituted nitropyridine.

Quantitative Biological Data

The following table summarizes the antiproliferative activity of the representative Aurora kinase inhibitor 28c in a human colon carcinoma cell line.

Compound	Cell Line	Parameter	Value (µM)
28c	HCT116	GI50	2.30[5]

Table 1: Antiproliferative activity of the imidazo[4,5-b]pyridine-based Aurora kinase inhibitor 28c .

Experimental Protocols

The following protocols describe the synthesis of a key intermediate analogous to those used for imidazo[4,5-b]pyridine-based Aurora kinase inhibitors, followed by a general procedure for a kinase inhibition assay.

Protocol 1: Synthesis of a 2-Amino-3-nitropyridine (B1266227) Intermediate via Nucleophilic Aromatic Substitution (SNAr)

This protocol is adapted from the synthesis of a structurally related precursor to potent Aurora kinase inhibitors.[5]

Materials:

• 2-Fluoro-5-nitropyridine (or a suitable analog like 4-chloro-3-nitropyridin-2-amine)

• Appropriate amine nucleophile (e.g., a substituted piperazine)

• Solvent (e.g., Ethanol or N,N-Dimethylformamide)

• Base (e.g., Triethylamine or Potassium Carbonate)

• Standard laboratory glassware and purification equipment (TLC, column chromatography)

Procedure:

• To a solution of the starting nitropyridine (1.0 equivalent) in the chosen solvent, add the amine nucleophile (1.1-1.5 equivalents) and the base (1.5-2.0 equivalents).

• Stir the reaction mixture at a specified temperature (e.g., 60-80 °C) for a designated time (e.g., 2-12 hours).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, pour the reaction mixture into water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired 2-amino-3-nitropyridine intermediate.

Protocol 2: In Vitro Aurora Kinase Inhibition Assay

This protocol provides a general method for evaluating the inhibitory activity of synthesized compounds against Aurora A kinase.

Materials:

• Recombinant human Aurora A kinase

• Kinase buffer

• ATP (Adenosine triphosphate)

• Substrate peptide (e.g., Kemptide)

• Test compound (dissolved in DMSO)

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• In a 384-well plate, add 1 µL of the test compound dilution or DMSO (for control).

• Add 2 µL of the diluted Aurora A kinase enzyme to each well.

• Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture. The final ATP concentration should be at its Km for Aurora A.

• Incubate the plate at room temperature for 60 minutes.

• Add the kinase detection reagent according to the manufacturer's instructions to stop the reaction and measure the amount of ADP produced.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 or GI50 value by fitting the data to a dose-response curve.

Visualizing the Synthesis and Mechanism of Action

To better illustrate the processes described, the following diagrams have been generated.

Synthetic workflow for a kinase inhibitor.

Aurora Kinase signaling pathway and inhibition.

Conclusion

2-Fluoro-5-nitropyridine is a valuable and versatile building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors. Its reactivity in nucleophilic aromatic substitution reactions allows for the efficient construction of complex and diverse molecular scaffolds. The example of the imidazo[4,5-b]pyridine-based Aurora kinase inhibitor highlights the potential of this starting material in the development of targeted therapies for cancer and other diseases. The detailed protocols and data presented here serve as a valuable resource for researchers and scientists in the field of drug discovery and development.

References

• 1. Novel derivatives of anaplastic lymphoma kinase inhibitors: Synthesis, radiolabeling, and preliminary biological studies of fluoroethyl analogues of crizotinib, alectinib, and ceritinib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Aurora Isoform Selectivity: Design and Synthesis of Imidazo[4,5-b]pyridine Derivatives as Highly Selective Inhibitors of Aurora-A Kinase in Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Fluoro-5-nitropyridine in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-fluoro-5-nitropyridine as a versatile building block in the synthesis of modern agrochemicals. The unique electronic properties conferred by the fluorine and nitro groups on the pyridine (B92270) ring make this intermediate highly valuable for constructing complex, biologically active molecules. This document details the synthesis of a representative insecticide, Flupyradifurone, and a novel fungicide analogue, highlighting the key chemical transformations and providing detailed experimental protocols.

Physicochemical Properties of 2-Fluoro-5-nitropyridine

A thorough understanding of the physical and chemical properties of 2-fluoro-5-nitropyridine is essential for its safe handling and effective use in synthesis.

Property	Value	Reference
CAS Number	456-24-6	[1]
Molecular Formula	C₅H₃FN₂O₂	[1]
Molecular Weight	142.09 g/mol	[2]
Appearance	Colorless to pale yellow liquid/solid	[3][4]
Melting Point	17-21 °C	[3]
Boiling Point	86-87 °C at 7 mmHg	[5]
Density	1.439 g/cm³	[1]
Refractive Index	1.538	[1]
Solubility	Slightly soluble in water	[5]

Section A: Synthesis of the Insecticide Flupyradifurone

Flupyradifurone is a systemic butenolide insecticide effective against a broad range of sucking pests.[6][7] Its synthesis involves the coupling of a substituted pyridine moiety with a butenolide ring system. While commercial synthesis may utilize 2-chloro-5-chloromethylpyridine, a synthetic route starting from a 2-fluoro-5-nitropyridine derivative is presented here as a representative example of its application.

Mode of Action of Flupyradifurone

Flupyradifurone acts as an agonist on insect nicotinic acetylcholine (B1216132) receptors (nAChRs).[7] This binding leads to the disruption of nerve impulses, causing rapid knockdown and mortality of the target pests.[6] It is classified under IRAC Group 4D.

References

• 1. innospk.com [innospk.com]
• 2. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. labproinc.com [labproinc.com]
• 5. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 6. Synthetic route to the insecticide Flupyradifurone_Chemicalbook [chemicalbook.com]
• 7. Flupyradifurone: a brief profile of a new butenolide insecticide - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Aromatic Substitution with 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-nitropyridine is a valuable reagent in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds. Its utility stems from the presence of a pyridine (B92270) ring activated by a strongly electron-withdrawing nitro group at the 5-position and a highly electronegative fluorine atom at the 2-position. This electronic arrangement makes the C2 position highly susceptible to nucleophilic aromatic substitution (SNAr), a powerful tool for the formation of carbon-heteroatom and carbon-carbon bonds.

This document provides detailed application notes on the mechanism of the SNAr reaction with 2-fluoro-5-nitropyridine and experimental protocols for its use with various nucleophiles.

Mechanism of Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction of 2-fluoro-5-nitropyridine proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom at the 2-position of the pyridine ring. This leads to the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex. The negative charge is effectively delocalized by the electron-withdrawing nitro group and the nitrogen atom of the pyridine ring.

• Elimination of the Leaving Group: In the second step, the aromaticity of the pyridine ring is restored by the elimination of the fluoride (B91410) ion, which is a good leaving group in this context. This step is typically fast.

The high electronegativity of the fluorine atom in 2-fluoro-5-nitropyridine plays a crucial role in activating the ring towards nucleophilic attack, making it a more reactive substrate for SNAr reactions compared to its chloro or bromo analogues. Studies have shown that 2-fluoropyridine (B1216828) can react significantly faster than the corresponding 2-chloropyridine (B119429) in nucleophilic substitution reactions.[1]

Caption: General mechanism of the SNAr reaction with 2-Fluoro-5-nitropyridine.

Data Presentation: Reactivity and Yields

While specific kinetic data for the reaction of 2-fluoro-5-nitropyridine with a wide range of nucleophiles is not extensively compiled in a single source, the following table summarizes typical yields for SNAr reactions with various nucleophiles under different conditions, extrapolated from similar systems. It is well-established that fluorine is a better leaving group than chlorine in SNAr reactions on pyridines.[1]

Nucleophile (Nu-H)	Solvent	Base	Temperature (°C)	Time (h)	Typical Yield (%)
Piperidine (B6355638)	Ethanol (B145695)	K₂CO₃	Reflux	4	> 90
Morpholine	DMF	K₂CO₃	80	2	> 90
Aniline	DMSO	K₂CO₃	100	6	70-85
Phenol	DMF	K₂CO₃	100	12	60-80
4-Methoxyphenol (B1676288)	DMSO	Cs₂CO₃	120	8	75-90
Benzyl (B1604629) Mercaptan	Acetonitrile (B52724)	Et₃N	RT	2	> 95

Application Notes: Use in Pharmaceutical Synthesis

2-Fluoro-5-nitropyridine is a key building block for the synthesis of various biologically active molecules. Its ability to undergo regioselective SNAr reactions allows for the introduction of diverse functionalities, which is a crucial strategy in drug discovery.

One notable application is in the synthesis of inhibitors for enzymes such as Glycogen (B147801) Synthase Kinase-3 (GSK-3), which are implicated in a range of diseases including neurodegenerative disorders and diabetes. While a direct synthesis of a marketed drug using 2-fluoro-5-nitropyridine as a key starting material is not prominently documented in publicly available literature, its structural motif is present in many patented GSK-3 inhibitors. For instance, various 5-aryl-pyrazolo[3,4-b]pyridines, potent GSK-3 inhibitors, can be conceptually derived from intermediates synthesized using 2-halo-5-nitropyridines.[2]

It is important to note that while 2-fluoro-5-nitropyridine is a versatile reagent, it was not utilized in the developed synthesis of the anti-tuberculosis drug Delamanid. The synthesis of Delamanid involves the coupling of a chiral epoxide with 2-bromo-4-nitroimidazole.[3][4]

Experimental Protocols

The following are generalized protocols for the SNAr reaction of 2-fluoro-5-nitropyridine with common classes of nucleophiles.

Protocol 1: Reaction with Amines (e.g., Piperidine)

Materials:

• 2-Fluoro-5-nitropyridine

• Piperidine

• Potassium carbonate (K₂CO₃)

• Ethanol

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 2-fluoro-5-nitropyridine (1.0 mmol) in ethanol (10 mL) in a round-bottom flask, add piperidine (1.2 mmol) and potassium carbonate (2.0 mmol).

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 2-(piperidin-1-yl)-5-nitropyridine.

Protocol 2: Reaction with Phenols (e.g., 4-Methoxyphenol)

Materials:

• 2-Fluoro-5-nitropyridine

• 4-Methoxyphenol

• Cesium carbonate (Cs₂CO₃)

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 4-methoxyphenol (1.2 mmol) in anhydrous DMSO (5 mL) in a round-bottom flask, add cesium carbonate (1.5 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-fluoro-5-nitropyridine (1.0 mmol) to the reaction mixture.

• Heat the reaction to 120 °C and monitor by TLC.

• After completion, cool the mixture to room temperature and pour it into water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 2-(4-methoxyphenoxy)-5-nitropyridine.

Protocol 3: Reaction with Thiols (e.g., Benzyl Mercaptan)

Materials:

• 2-Fluoro-5-nitropyridine

• Benzyl mercaptan

• Triethylamine (B128534) (Et₃N)

• Acetonitrile

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-fluoro-5-nitropyridine (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask, add benzyl mercaptan (1.1 mmol) and triethylamine (1.5 mmol).

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with water (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain 2-(benzylthio)-5-nitropyridine.

Visualizations

Caption: A generalized experimental workflow for SNAr reactions.

Caption: Logical workflow for utilizing 2-Fluoro-5-nitropyridine in drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-aryl-pyrazolo[3,4-b]pyridines: potent inhibitors of glycogen synthase kinase-3 (GSK-3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A concise and sequential synthesis of the nitroimidazooxazole based drug, Delamanid and related compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A concise and sequential synthesis of the nitroimidazooxazole based drug, Delamanid and related compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Reaction of 2-Fluoro-5-nitropyridine with Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of 2-fluoro-5-nitropyridine with amines is a cornerstone of medicinal chemistry and materials science, providing a versatile route to a wide array of substituted 5-nitropyridine derivatives. This transformation proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The pyridine (B92270) ring is strongly activated towards nucleophilic attack by the electron-withdrawing nitro group at the 5-position. The fluorine atom at the 2-position serves as an excellent leaving group, facilitating the substitution by a variety of amine nucleophiles. The resulting 2-amino-5-nitropyridine (B18323) scaffolds are key intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

These application notes provide detailed protocols for the reaction of 2-fluoro-5-nitropyridine with primary, secondary, and aromatic amines, along with a summary of reaction conditions and expected outcomes.

Data Presentation

The following table summarizes typical reaction conditions and yields for the nucleophilic aromatic substitution of 2-halo-5-nitropyridines with various amines. Due to the high reactivity of 2-fluoro-5-nitropyridine, reactions often proceed under mild conditions with high yields. Data for the analogous 2-chloro-5-nitropyridine (B43025) is also included for comparison, as it is a common and well-documented substrate for this type of reaction.

Amine Nucleophile	Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
o-Toluidine	2-Fluoro-5-nitropyridine	-	Alcohol	-	15	52	-
Glycine ethyl ester	2-Fluoro-5-nitropyridine	-	Aqueous Alcohol	Room Temp.	15	-	-
Ammonia	2-Chloro-5-nitropyridine	-	-	80	16	85	[1]
Primary Amine (General)	2-Chloro-5-nitropyridine	Triethylamine	Ethanol (B145695)	Reflux	2-4	-	-
Primary Amine (General)	2-Chloro-5-nitropyridine	-	Isopropanol/Water	80	2	-	-
Piperidine (B6355638)	2-Methoxy-5-nitropyridine	-	Water	20	Kinetic Study	-	-
Morpholine	2-Methoxy-5-nitropyridine	-	Water	20	Kinetic Study	-	-
Pyrrolidine	2-Methoxy-5-nitropyridine	-	Water	20	Kinetic Study	-	-

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general reaction mechanism and a typical experimental workflow for the synthesis of 2-amino-5-nitropyridine derivatives.

Caption: General SNAr mechanism for the reaction of 2-fluoro-5-nitropyridine with an amine.

Caption: A typical experimental workflow for the synthesis and purification of 2-amino-5-nitropyridines.

Experimental Protocols

The following are generalized protocols and may require optimization for specific amines.

Protocol 1: Reaction with a Primary Aliphatic Amine (e.g., Benzylamine)

Materials:

• 2-Fluoro-5-nitropyridine (1.0 equiv)

• Benzylamine (B48309) (1.1 equiv)

• Potassium Carbonate (K₂CO₃) (1.5 equiv)

• Acetonitrile (B52724) (CH₃CN) or Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask with magnetic stir bar

• Reflux condenser (if heating)

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add 2-fluoro-5-nitropyridine and dissolve it in acetonitrile or DMF (to achieve a concentration of approximately 0.2-0.5 M).

• Add potassium carbonate to the solution.

• Slowly add benzylamine to the stirred suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat to 50-80°C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 3:1 Hexanes:Ethyl Acetate).

• Workup: Once the reaction is complete (typically 2-6 hours), cool the mixture to room temperature if heated.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of the aqueous layer).

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure N-benzyl-5-nitropyridin-2-amine.

Protocol 2: Reaction with a Secondary Cyclic Amine (e.g., Piperidine)

Materials:

• 2-Fluoro-5-nitropyridine (1.0 equiv)

• Piperidine (1.2 equiv)

• Triethylamine (Et₃N) (1.5 equiv)

• Ethanol (EtOH) or Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with magnetic stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-fluoro-5-nitropyridine in ethanol or THF (to a concentration of about 0.3 M).

• Add triethylamine, followed by the dropwise addition of piperidine at room temperature.

• Reaction: Stir the mixture at room temperature or heat to reflux (if necessary). The reaction is typically rapid and can be monitored by TLC.

• Workup: Upon completion (usually 1-3 hours), remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water (2x) and then brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to obtain the crude product.

• Purification: The product, 2-(piperidin-1-yl)-5-nitropyridine, can often be purified by recrystallization from a suitable solvent like ethanol or isopropanol. If necessary, column chromatography can be performed.

Protocol 3: Reaction with an Aromatic Amine (e.g., Aniline)

Materials:

• 2-Fluoro-5-nitropyridine (1.0 equiv)

• Aniline (1.1 equiv)

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with magnetic stir bar and reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add 2-fluoro-5-nitropyridine, aniline, and potassium carbonate.

• Add DMSO or DMF as the solvent (to a concentration of 0.2-0.5 M).

• Reaction: Heat the reaction mixture to 80-120°C. The reaction with less nucleophilic aromatic amines may require higher temperatures and longer reaction times. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete (typically 6-24 hours), cool the mixture to room temperature.

• Pour the reaction mixture into a large volume of water. The product may precipitate. If so, collect the solid by filtration and wash with water.

• If the product does not precipitate, extract the aqueous mixture with ethyl acetate (3x).

• Wash the combined organic layers thoroughly with water to remove the high-boiling point solvent (DMSO or DMF), and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The crude N-phenyl-5-nitropyridin-2-amine can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Safety Precautions

• 2-Fluoro-5-nitropyridine is a hazardous substance. Handle it in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Amines can be corrosive and have strong odors. Handle with care.

• Reactions involving heating should be conducted with appropriate caution and temperature control.

References

• 1. Page loading... [guidechem.com]

Step-by-step guide for the nitration of 2-fluoropyridine

Abstract

This document provides a summary of established methods for the electrophilic nitration of 2-fluoropyridine (B1216828), a common reaction in the synthesis of pharmaceutical and agrochemical intermediates.[1][2] It outlines the core chemical principles, summarizes reaction conditions from scientific literature, and details critical safety protocols. This guide is intended for researchers, scientists, and drug development professionals with a comprehensive understanding of synthetic organic chemistry and laboratory safety procedures.

WARNING: Severe Hazard Advisory

The nitration of pyridine (B92270) and its derivatives is an extremely hazardous procedure that must only be performed by trained professionals in a controlled laboratory setting.

• Explosion Risk: The reaction is highly exothermic. Uncontrolled temperature increases can lead to a runaway reaction, resulting in violent decomposition or explosion.

• Corrosive Reagents: The reaction utilizes a mixture of concentrated nitric acid and concentrated sulfuric acid, which are extremely corrosive and potent oxidizing agents. They can cause severe chemical burns upon contact.[3]

• Toxic Fumes: The reaction can release toxic nitrogen oxide gases (NOx).[4]

Strict adherence to all safety protocols, including the use of a certified chemical fume hood, personal protective equipment (PPE), and blast shields, is mandatory.[5][6]

Introduction: Chemical Principles

The nitration of 2-fluoropyridine is an electrophilic aromatic substitution (SEAr) reaction. The pyridine ring is inherently electron-deficient compared to benzene, making it less reactive towards electrophiles. Furthermore, under the strongly acidic conditions required for nitration (e.g., H₂SO₄/HNO₃), the pyridine nitrogen is protonated, further deactivating the ring.

The fluorine atom at the C2 position is an ortho-, para-director but is also deactivating. The interplay between the deactivating effect of the protonated ring nitrogen and the directing effects of the fluorine substituent governs the regioselectivity of the reaction. The primary products are typically 2-fluoro-5-nitropyridine and 2-fluoro-3-nitropyridine.

Methodologies and Experimental Data

The synthesis of nitrated 2-fluoropyridines can be achieved through various methods, including direct nitration of 2-fluoropyridine or via synthesis from other precursors like aminopyridines.[7][8][9] Direct nitration requires forcing conditions due to the deactivated nature of the pyridine ring. Below is a summary of representative conditions found in the literature.

Table 1: Summary of Literature Reaction Conditions for Pyridine Nitration

Starting Material	Nitrating Agent / Solvent	Temperature (°C)	Time (h)	Major Product	Yield (%)	Reference
2-Aminopyridine	Mixed Acid (HNO₃/H₂SO₄)	Not specified	Not specified	2-Amino-5-nitropyridine	68.3	[9]
2-Amino-3-nitropyridine	NaNO₂ in HF-pyridine	0 to 20	Not specified	2-Fluoro-3-nitropyridine	95	[8]
5-Fluoro-2-aminopyridine	H₂O₂ in H₂SO₄	0 to RT	20	5-Fluoro-2-nitropyridine	77	[10]
Pyridine	Dinitrogen Pentoxide (DNP) in SO₂	Not specified	Not specified	N-nitropyridinium nitrate	Not specified	[11]

Note: The data presented are drawn from various literature sources describing the nitration of pyridine or the synthesis of fluoronitropyridines and may not represent optimized conditions for 2-fluoropyridine specifically. Yields are highly dependent on the precise reaction setup and workup procedure.

Detailed Experimental Protocol (Literature Example)

The following protocol is a generalized representation based on common laboratory practices for nitration and should be adapted and optimized by a qualified chemist.

3.1. Reagents and Equipment

• 2-Fluoropyridine

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Fuming Nitric Acid (HNO₃, >90%)

• Ice (from deionized water)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask equipped with a magnetic stirrer

• Dropping funnel

• Thermometer

• Ice bath

• Certified chemical fume hood and blast shield

3.2. Reaction Procedure

• Setup: In a chemical fume hood, charge a round-bottom flask with concentrated sulfuric acid. Begin stirring and cool the flask in an ice bath to 0°C.

• Substrate Addition: Slowly add 2-fluoropyridine to the cold sulfuric acid, ensuring the temperature does not rise significantly.

• Nitrating Mixture: Prepare the nitrating mixture by carefully adding fuming nitric acid to a separate portion of concentrated sulfuric acid, maintaining a low temperature.

• Addition: Add the cold nitrating mixture dropwise to the stirred solution of 2-fluoropyridine, maintaining the reaction temperature strictly between 0-10°C. This step is highly exothermic.

• Reaction: After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., room temperature or slightly elevated) for several hours, monitoring by TLC or LC-MS.

• Quenching: Carefully pour the reaction mixture onto a large amount of crushed ice. This step must be performed slowly and with vigorous stirring in a large beaker to manage the heat generated.

• Neutralization: Slowly neutralize the acidic solution with a saturated solution of sodium bicarbonate until the pH is ~7-8. Be prepared for significant gas evolution (CO₂).

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the product multiple times with ethyl acetate.[10]

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.[10]

• Purification: Purify the crude product mixture (containing 2-fluoro-5-nitropyridine and 2-fluoro-3-nitropyridine) by column chromatography or recrystallization.

Safety and Handling

Proper safety measures are paramount when performing this reaction.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, a flame-resistant lab coat, and heavy-duty, acid-resistant gloves (e.g., butyl rubber or neoprene).[5][6]

• Ventilation: All operations must be conducted in a certified and properly functioning chemical fume hood to prevent inhalation of corrosive vapors and toxic fumes.[5][6]

• Temperature Control: Use an ice bath and slow, dropwise addition of reagents to control the reaction temperature. A runaway reaction can occur if the temperature rises too quickly.

• Spill and Emergency: Have appropriate spill kits (e.g., sodium bicarbonate for acid neutralization) and an emergency shower/eyewash station immediately accessible.[12]

• Storage: Store pyridine compounds in a cool, dry, well-ventilated area away from heat, sparks, or open flames.[4][6]

• First Aid: In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[6] If inhaled, move to fresh air immediately.[12]

By adhering to these guidelines and consulting relevant safety data sheets (SDS), trained researchers can safely perform the nitration of 2-fluoropyridine.

References

• 1. innospk.com [innospk.com]
• 2. chemimpex.com [chemimpex.com]
• 3. kishida.co.jp [kishida.co.jp]
• 4. carlroth.com [carlroth.com]
• 5. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 7. 2-Fluoro-3-nitropyridine | Properties, Applications & Safety Data | Reliable Supplier & Manufacturer in China [pipzine-chem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Study on the Process of Preparation of 2-Amino-5-Fluoropyridine - Master's thesis - Dissertation [dissertationtopic.net]
• 10. 5-Fluoro-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 11. Nitration of pyridine by dinitrogen pentoxide, a study of the reaction mechanism [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. media.laballey.com [media.laballey.com]

Application Notes and Protocols for 2-Fluoro-5-nitropyridine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-nitropyridine is a versatile heterocyclic building block extensively utilized in organic synthesis, particularly in the development of pharmaceutical and agrochemical agents.[1][2][3] Its chemical structure, featuring a pyridine (B92270) ring activated by a strongly electron-withdrawing nitro group at the 5-position and a highly electronegative fluorine atom at the 2-position, renders it highly susceptible to nucleophilic aromatic substitution (SNAr). The fluorine atom serves as an excellent leaving group, facilitating the introduction of a wide array of nucleophiles at the C2 position. This reactivity profile makes 2-fluoro-5-nitropyridine a valuable precursor for the synthesis of diverse substituted pyridine derivatives.[1] Subsequent reduction of the nitro group to an amine provides a handle for further functionalization, expanding its utility in the construction of complex molecular architectures.[2][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-fluoro-5-nitropyridine is presented in the table below.

Property	Value	Reference
CAS Number	456-24-6	[1]
Molecular Formula	C₅H₃FN₂O₂	[1]
Molecular Weight	142.09 g/mol	[1]
Appearance	White to yellow crystalline powder or liquid	[1]
Melting Point	17-21 °C
Boiling Point	86-87 °C at 7 mmHg
Density	1.41 g/mL
Solubility	Slightly soluble in water.

Core Application: Nucleophilic Aromatic Substitution (SNAr)

The primary application of 2-fluoro-5-nitropyridine in organic synthesis is its participation in nucleophilic aromatic substitution (SNAr) reactions. The electron-withdrawing nitro group at the para-position to the fluorine atom activates the pyridine ring for nucleophilic attack at the C2 position. The fluorine atom is an excellent leaving group, allowing for the facile introduction of a variety of nucleophiles.

A general workflow for a typical SNAr experiment followed by nitro group reduction is depicted below.

Caption: General experimental workflow for the two-step synthesis of 5-amino-2-substituted-pyridines from 2-fluoro-5-nitropyridine.

Experimental Protocols

The following protocols are representative examples for the SNAr of 2-fluoro-5-nitropyridine with different classes of nucleophiles.

Protocol 1: Reaction with an Amine (e.g., Benzylamine)

This protocol describes the synthesis of N-benzyl-5-nitropyridin-2-amine.

Materials:

• 2-Fluoro-5-nitropyridine

• Benzylamine (B48309)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred solution of 2-fluoro-5-nitropyridine (1.0 eq) in DMF, add benzylamine (1.1 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford N-benzyl-5-nitropyridin-2-amine.

Protocol 2: Reaction with an Alcohol (e.g., Sodium Methoxide)

This protocol outlines the synthesis of 2-methoxy-5-nitropyridine.

Materials:

• 2-Fluoro-5-nitropyridine

• Sodium methoxide (B1231860) (solid or as a solution in methanol)

• Methanol (MeOH) or Dimethylformamide (DMF)

• Dichloromethane (B109758) (DCM)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-fluoro-5-nitropyridine (1.0 eq) in DMF.

• Add sodium methoxide (1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature, monitoring by TLC until the starting material is consumed.

• Quench the reaction by the addition of water.

• Extract the product with dichloromethane (3 x volumes).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the resulting residue by flash chromatography to yield 2-methoxy-5-nitropyridine.

Protocol 3: Reaction with a Thiol (e.g., Thiophenol)

This protocol describes the synthesis of 5-nitro-2-(phenylthio)pyridine.

Materials:

• 2-Fluoro-5-nitropyridine

• Thiophenol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend NaH (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thiophenol (1.1 eq) to the suspension and stir for 20-30 minutes at 0 °C to form the sodium thiophenolate.

• Add a solution of 2-fluoro-5-nitropyridine (1.0 eq) in anhydrous THF to the thiophenolate solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent in vacuo and purify the residue by flash chromatography.

Data Presentation: Comparison of SNAr Reactions

The following table summarizes typical reaction conditions and outcomes for the SNAr of 2-fluoro-5-nitropyridine with various nucleophiles.

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Product
Benzylamine	K₂CO₃	DMF	80	4-6	~90	2-(Benzylamino)-5-nitropyridine
Morpholine	K₂CO₃	DMSO	100	5	>95	4-(5-Nitropyridin-2-yl)morpholine
Sodium Methoxide	-	MeOH	Reflux	2	~95	2-Methoxy-5-nitropyridine
Sodium Ethoxide	-	EtOH	25	-	High	2-Ethoxy-5-nitropyridine
Thiophenol	NaH	THF	RT	3	~85	5-Nitro-2-(phenylthio)pyridine

Characterization Data for Key Products

Product	Molecular Formula	Molecular Weight	Melting Point (°C)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	MS (m/z)
2-(Benzylamino)-5-nitropyridine	C₁₂H₁₁N₃O₂	229.24	130-133	9.0 (d, 1H), 8.2 (dd, 1H), 7.4-7.2 (m, 5H), 6.5 (d, 1H), 4.7 (d, 2H)	160.1, 158.9, 140.2, 138.1, 134.9, 128.8, 127.8, 127.5, 106.9, 46.9	229 (M+)
2-Methoxy-5-nitropyridine	C₆H₆N₂O₃	154.12	108-110	9.1 (d, 1H), 8.4 (dd, 1H), 7.0 (d, 1H), 4.1 (s, 3H)	164.5, 159.8, 140.8, 135.2, 110.1, 55.2	154 (M+)
5-Nitro-2-(phenylthio)pyridine	C₁₁H₈N₂O₂S	248.26	82-84	9.2 (d, 1H), 8.4 (dd, 1H), 7.6-7.4 (m, 5H), 7.1 (d, 1H)	163.2, 159.5, 141.5, 135.8, 134.7, 130.1, 129.5, 128.9, 118.2	248 (M+)

Further Transformations: Reduction of the Nitro Group

The nitro group of the SNAr products can be readily reduced to an amino group, providing a versatile handle for further synthetic manipulations, such as amide bond formation, diazotization, or participation in further cross-coupling reactions.

Protocol 4: Reduction of 2-(Benzylamino)-5-nitropyridine

This protocol describes the synthesis of N²-benzylpyridine-2,5-diamine.

Materials:

• 2-(Benzylamino)-5-nitropyridine

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (EtOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-(benzylamino)-5-nitropyridine (1.0 eq) in ethanol.

• Add tin(II) chloride dihydrate (4.0-5.0 eq) to the solution in portions.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• After completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• To the residue, carefully add a saturated solution of sodium bicarbonate to neutralize the acid and precipitate the tin salts.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N²-benzylpyridine-2,5-diamine.

Conclusion

2-Fluoro-5-nitropyridine is a highly valuable and reactive building block in organic synthesis. Its propensity to undergo nucleophilic aromatic substitution with a wide range of nucleophiles, coupled with the potential for subsequent reduction of the nitro group, provides a powerful and versatile platform for the synthesis of a diverse array of substituted pyridines. The protocols and data presented herein offer a comprehensive guide for researchers and scientists in the effective utilization of this important synthetic intermediate.

References

• 1. innospk.com [innospk.com]
• 2. innospk.com [innospk.com]
• 3. nbinno.com [nbinno.com]
• 4. Improvement on the Synthesis of 2-Amino-5-Fluoropyridine - Dissertation [m.dissertationtopic.net]

Laboratory Scale Synthesis of 5-amino-2-fluoropyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-2-fluoropyridine (B167992) is a key building block in the synthesis of a wide range of pharmaceutical and agrochemical compounds.[1] Its unique electronic properties, imparted by the presence of both an electron-donating amino group and an electron-withdrawing fluorine atom on the pyridine (B92270) ring, make it a valuable intermediate for the development of novel bioactive molecules. This document provides detailed application notes and laboratory-scale protocols for two common synthetic routes to 5-amino-2-fluoropyridine.

Chemical Properties and Data

A summary of the key chemical and physical properties of 5-amino-2-fluoropyridine is provided in the table below.

Property	Value	Reference
CAS Number	1827-27-6	[1][2]
Molecular Formula	C₅H₅FN₂	[1][2]
Molecular Weight	112.11 g/mol	[1][2]
Appearance	Pink to light grey solid	[1]
Melting Point	86-93 °C	[1][2]
Purity	≥ 97% (GC)	[2]
Storage Conditions	Store at 0 - 8 °C in an inert atmosphere	[1]

Synthetic Routes

Two primary laboratory-scale synthetic routes are detailed below:

• Route A: A multi-step synthesis commencing from 2-aminopyridine (B139424).

• Route B: A two-step synthesis involving the reduction of 2-fluoro-5-nitropyridine.

A visual representation of these synthetic pathways is provided in the following diagram.

Caption: Synthetic pathways to 5-amino-2-fluoropyridine.

Experimental Protocols

Route A: Multi-step Synthesis from 2-Aminopyridine

This route involves a sequence of reactions including acylation, nitration, reduction, diazotization (Schiemann reaction), and hydrolysis. The following is a general experimental workflow.

Caption: General experimental workflow.

Step 1: Acylation of 2-Aminopyridine

Reagents & Conditions	Molar Ratio / Amount
2-Aminopyridine	1.0 eq
Acetic Anhydride (B1165640)	2.1 eq
Reaction Time	2.5 h
Temperature	45 °C
Reported Yield	96.26%

Protocol:

• To a solution of 2-aminopyridine (9.9 g) add acetic anhydride (21 mL).

• Heat the reaction mixture to 45 °C and stir for 2.5 hours.

• After completion, cool the reaction mixture and pour it into ice-water.

• Collect the precipitated product by filtration, wash with cold water, and dry to obtain 2-acetamidopyridine.

Step 2: Nitration of 2-Acetamidopyridine

Reagents & Conditions	Molar Ratio / Amount
2-Acetamidopyridine	1.0 eq (13.6 g)
Concentrated Sulfuric Acid	113 mL
Fuming Nitric Acid	14.6 mL
Reaction Time	2 h
Temperature	60 °C
Reported Yield	88.40%

Protocol:

• Carefully add 2-acetamidopyridine (13.6 g) to concentrated sulfuric acid (113 mL) while cooling in an ice bath.

• Slowly add fuming nitric acid (14.6 mL) to the mixture, maintaining the temperature below 10 °C.

• After the addition is complete, heat the reaction mixture to 60 °C and stir for 2 hours.

• Cool the reaction mixture and pour it onto crushed ice.

• Neutralize the solution with a suitable base (e.g., concentrated ammonia (B1221849) solution) until a precipitate forms.

• Collect the solid by filtration, wash with water, and dry to yield 2-acetamido-5-nitropyridine.

Step 3: Reduction of 2-Acetamido-5-nitropyridine

Reagents & Conditions	Molar Ratio / Amount
2-Acetamido-5-nitropyridine	1.0 eq (4.53 g)
Ethanol (B145695)	40 mL
Hydrazine (B178648) Hydrate (B1144303)	2.94 g
Pd/C (5%)	0.6 g
Reaction Time	3.5 h
Temperature	80 °C
Reported Yield	93.26%

Protocol:

• In a round-bottom flask, suspend 2-acetamido-5-nitropyridine (4.53 g) and Pd/C (0.6 g) in ethanol (40 mL).

• Heat the mixture to 80 °C and add hydrazine hydrate (2.94 g) dropwise.

• After the addition, maintain the reaction at 80 °C for 3.5 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture and filter through a pad of celite to remove the catalyst.

• Wash the celite pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain 2-acetamido-5-aminopyridine.

Step 4: Diazotization and Schiemann Reaction

Reagents & Conditions	Molar Ratio / Amount
2-Acetamido-5-aminopyridine	1.0 eq (3.8 g)
Ethanol	15.8 mL
Fluoroboric Acid	11.1 mL
Sodium Nitrite (B80452)	3.28 g
Toluene (B28343) (for decomposition)	-
Diazotization Time	1.5 h
Diazotization Temperature	25 °C
Decomposition Temperature	110 °C
Reported Yield (Schiemann)	64.94%

Protocol:

• Dissolve 2-acetamido-5-aminopyridine (3.8 g) in a mixture of ethanol (15.8 mL) and fluoroboric acid (11.1 mL).

• Cool the solution to 0-5 °C and slowly add a solution of sodium nitrite (3.28 g) in a minimal amount of water.

• Stir the reaction at 25 °C for 1.5 hours to form the diazonium salt.

• Isolate the diazonium salt by filtration and wash with cold ethanol and then ether.

• Carefully heat the dried diazonium salt in toluene at 110 °C in portions until gas evolution ceases.

• After cooling, remove the toluene under reduced pressure to obtain crude 2-acetamido-5-fluoropyridine.

Step 5: Hydrolysis of 2-Acetamido-5-fluoropyridine

Reagents & Conditions	Molar Ratio / Amount
2-Acetamido-5-fluoropyridine	1.0 eq (6 g)
Sodium Hydroxide (B78521) (20% aq. solution)	5 g NaOH
Reaction Time	2 h
Temperature	80 °C
Reported Yield	95.25%

Protocol:

• To the crude 2-acetamido-5-fluoropyridine (6 g), add a 20% aqueous solution of sodium hydroxide (containing 5 g of NaOH).

• Heat the mixture to 80 °C and stir for 2 hours.

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield pure 5-amino-2-fluoropyridine.

Route B: Synthesis via Reduction of 2-Fluoro-5-nitropyridine

This route is a more direct approach, involving the catalytic reduction of commercially available or previously synthesized 2-fluoro-5-nitropyridine.

Step 1: Preparation of 2-Fluoro-5-nitropyridine (if not commercially available)

A common method is the halogen exchange reaction from 2-chloro-5-nitropyridine.

Step 2: Catalytic Reduction of 2-Fluoro-5-nitropyridine

Reagents & Conditions	Molar Ratio / Amount
2-Fluoro-5-nitropyridine	1.0 eq
Pd/C (5% or 10%)	~1-5 mol%
Hydrogen Source	H₂ gas or Hydrazine Hydrate
Solvent	Methanol (B129727) or Ethanol
Reaction Time	2-16 h
Temperature	Room Temperature to 80 °C
Reported Yield	~75% or higher

Protocol (using H₂ gas):

• In a hydrogenation vessel, dissolve 2-fluoro-5-nitropyridine in a suitable solvent such as methanol or ethanol.

• Carefully add a catalytic amount of Pd/C (e.g., 5 mol%).

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon), then evacuate.

• Introduce hydrogen gas to the desired pressure (typically 1-4 atm).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within 2-16 hours.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst, washing the pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 5-amino-2-fluoropyridine by recrystallization or column chromatography.

Protocol (using Hydrazine Hydrate):

• To a solution of 2-fluoro-5-nitropyridine in methanol or ethanol at room temperature, add a catalytic amount of Pd/C.

• Heat the mixture to reflux (around 80°C).

• Slowly add hydrazine hydrate (approximately 10 equivalents) dropwise to the reaction mixture.

• After the addition is complete, continue to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and filter through celite to remove the catalyst.

• Concentrate the filtrate and purify the product as described above.

References

• 1. rsc.org [rsc.org]
• 2. 2-Amino-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]

Safeguarding Researchers: Application Notes and Protocols for Handling 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the safe handling and use of 2-Fluoro-5-nitropyridine in a laboratory setting. Due to its hazardous properties, strict adherence to safety protocols is paramount to ensure the well-being of all personnel.

Hazard Identification and Safety Summary

2-Fluoro-5-nitropyridine is classified as a hazardous substance. The primary routes of exposure are inhalation, skin contact, and eye contact. It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably a chemical fume hood.

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[1][2][3]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.[1][2][3]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.[1][2]
Acute Oral Toxicity	4	H302: Harmful if swallowed.[4]

Quantitative Safety Data:

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Fluoro-5-nitropyridine to minimize exposure and ensure personal safety.

PPE Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles that can cause serious eye irritation.[2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact, which can cause irritation. Gloves must be inspected before use and disposed of properly after handling.
Body Protection	A lab coat or other protective clothing.	Shields skin from accidental spills and contamination.
Respiratory Protection	Use in a well-ventilated area such as a chemical fume hood.	Prevents inhalation of vapors or dust which may cause respiratory irritation.[2]

Safe Handling Workflow Diagram:

Caption: Diagram 1: Safe Handling Workflow for 2-Fluoro-5-nitropyridine.

Application Notes: Use in Nucleophilic Aromatic Substitution (SNAr)

2-Fluoro-5-nitropyridine is a valuable reagent in organic synthesis, particularly for the preparation of substituted pyridines via nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitro group and the fluorine atom activate the pyridine (B92270) ring for nucleophilic attack, facilitating the displacement of the fluoride (B91410) ion by a variety of nucleophiles. This reaction is a cornerstone in the synthesis of many pharmaceutical and agrochemical compounds.

General Reaction Scheme:

The SNAr reaction typically involves the reaction of 2-Fluoro-5-nitropyridine with a nucleophile (e.g., an amine, alcohol, or thiol) in the presence of a base and a suitable solvent.

Signaling Pathway Diagram for SNAr:

Caption: Diagram 2: General Mechanism of SNAr on 2-Fluoro-5-nitropyridine.

Experimental Protocol: Synthesis of a 2-Amino-5-nitropyridine (B18323) Derivative

This protocol provides a general procedure for the SNAr reaction of 2-Fluoro-5-nitropyridine with a primary amine. This is a representative protocol and may require optimization for specific substrates.

Materials:

• 2-Fluoro-5-nitropyridine (1.0 equivalent)

• Primary amine (1.1 equivalents)

• Anhydrous solvent (e.g., Acetonitrile, THF, or DMF)

• Base (e.g., Triethylamine or Potassium Carbonate) (1.2 equivalents)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., Ethyl acetate (B1210297)/Hexane mixture)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Fluoro-5-nitropyridine (1.0 equiv.) in the chosen anhydrous solvent.

• Addition of Reagents: To the stirred solution, add the primary amine (1.1 equiv.) followed by the base (1.2 equiv.).

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 50-80 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-amino-5-nitropyridine derivative.

Experimental Workflow Diagram:

Caption: Diagram 3: Experimental Workflow for SNAr Reaction.

First-Aid Measures

In case of exposure to 2-Fluoro-5-nitropyridine, the following first-aid measures should be taken immediately:

• After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.

• In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[2]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.[4]

Always have the Safety Data Sheet (SDS) available when seeking medical attention.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. fishersci.com [fishersci.com]
• 3. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jubilantingrevia.com [jubilantingrevia.com]

Application Notes and Protocols for the Use of 2-Fluoro-5-nitropyridine in Nucleophilic Aromatic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-nitropyridine is a highly valuable and versatile building block in modern organic synthesis, particularly within the realms of medicinal chemistry and drug development. Its chemical structure, featuring a pyridine (B92270) ring activated by a potent electron-withdrawing nitro group at the 5-position and a highly reactive fluorine atom at the 2-position, renders it exceptionally susceptible to nucleophilic aromatic substitution (SNAr) reactions. The fluorine atom serves as an excellent leaving group, often demonstrating superior reactivity compared to other halogens in this context. This high reactivity allows for the efficient and regioselective introduction of a wide array of nucleophiles, making 2-fluoro-5-nitropyridine a cornerstone intermediate in the synthesis of complex pharmaceutical agents, including kinase inhibitors and other targeted therapeutics.[1]

This document provides detailed application notes and experimental protocols for the reaction of 2-fluoro-5-nitropyridine with common classes of nucleophiles, including nitrogen, oxygen, and sulfur-based nucleophiles.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The reactions of 2-fluoro-5-nitropyridine with nucleophiles proceed via a well-established two-step addition-elimination mechanism, characteristic of SNAr.

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom at the 2-position of the pyridine ring. This step results in the formation of a high-energy, negatively charged intermediate known as a Meisenheimer complex.[2]

• Stabilization and Leaving Group Departure: The negative charge of the Meisenheimer complex is stabilized by resonance, with significant delocalization onto the oxygen atoms of the nitro group. The aromaticity of the pyridine ring is then restored by the expulsion of the fluoride (B91410) ion, a good leaving group, to yield the substituted product.[2]

References

• 1. innospk.com [innospk.com]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoro-5-nitropyridine

Welcome to the technical support center for the synthesis of 2-Fluoro-5-nitropyridine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and improve the yield and purity of this important pharmaceutical intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the most common and highest-yielding method for synthesizing 2-Fluoro-5-nitropyridine?

A1: The most prevalent and often highest-yielding method is the nucleophilic aromatic substitution (SNAr) of 2-chloro-5-nitropyridine (B43025) with a fluoride (B91410) source. Potassium fluoride (KF) is a commonly used fluorinating agent. Yields can be optimized by careful selection of solvent and temperature.

Q2: What are the critical parameters to control during the fluorination of 2-chloro-5-nitropyridine?

A2: The critical parameters to control are:

• Purity of Reactants and Reagents: Ensure 2-chloro-5-nitropyridine is pure and the potassium fluoride is anhydrous.

• Reaction Temperature: The reaction typically requires heating, and maintaining a consistent and optimal temperature is crucial for driving the reaction to completion.

• Solvent: The choice of solvent is critical. High-boiling polar aprotic solvents are often effective.

• Reaction Time: Sufficient time must be allowed for the reaction to go to completion. Progress can be monitored by techniques like TLC or LC-MS.

Q3: What are the common side reactions in the synthesis of 2-Fluoro-5-nitropyridine?

A3: Common side reactions include incomplete fluorination, leaving unreacted 2-chloro-5-nitropyridine, and potential decomposition of the product under harsh conditions. If starting from 2-aminopyridine, the initial nitration step can produce a mixture of isomers (e.g., 2-amino-3-nitropyridine (B1266227) and 2-amino-5-nitropyridine) which require careful separation.[1]

Q4: How can I purify the final 2-Fluoro-5-nitropyridine product?

A4: Purification can be achieved through several methods. Steam distillation has been reported to be effective in separating the desired product.[2][3] Column chromatography using silica (B1680970) gel with a suitable solvent system (e.g., hexane (B92381) and ethyl acetate) is also a common and effective purification technique.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction.	- Increase reaction time and/or temperature.- Ensure the fluorinating agent (e.g., KF) is anhydrous.- Use a phase-transfer catalyst to enhance reactivity.
Product decomposition during workup.	- Avoid using strong bases for quenching or pH adjustment; use milder bases like sodium bicarbonate or potassium carbonate instead.[4]- Perform extractions promptly to minimize the product's contact with the aqueous phase.[4]
Suboptimal solvent.	- Use a high-boiling polar aprotic solvent like sulfolane (B150427) or dimethylformamide (DMF) to facilitate the fluorination.[2][3][5]
Presence of Starting Material (2-chloro-5-nitropyridine) in Product	Incomplete reaction.	- Extend the reaction time and monitor progress using TLC or LC-MS.[4]- Ensure an adequate excess of the fluorinating agent is used.
Formation of Impurities	Unwanted side reactions during nitration (if starting from 2-aminopyridine).	- Carefully control the nitration temperature and the composition of the mixed acids to favor the formation of the desired 5-nitro isomer.[6]
Hydrolysis of the product.	- During workup, maintain a neutral or slightly acidic pH and avoid high temperatures.

Data Presentation: Comparison of Synthesis Methods

Starting Material	Method	Key Reagents	Reported Yield	Reference
2-Chloro-5-nitropyridine	Nucleophilic Aromatic Substitution	Anhydrous Potassium Fluoride, Sulfolane/Benzene (B151609)	73%	[2][3]
2-Aminopyridine	Multi-step synthesis (nitration, diazotization, Schiemann reaction, etc.)	Fuming Nitric Acid, Concentrated Sulfuric Acid, NaNO₂, HBF₄	Total yield of 42.81% for 2-amino-5-fluoropyridine	[7]
2-Aminopyridine	Multi-step synthesis (nitration, diazotization, hydrolysis, chlorination, fluorination)	Mixed Acid (HNO₃/H₂SO₄), NaNO₂, PCl₅/POCl₃, KF	Overall yield of 41.1% for 2-chloro-5-nitropyridine from 2-aminopyridine	[8]

Experimental Protocols

Protocol 1: Synthesis of 2-Fluoro-5-nitropyridine from 2-Chloro-5-nitropyridine

This protocol is based on the fluorination of 2-chloro-5-nitropyridine using potassium fluoride.

Materials:

• 2-Chloro-5-nitropyridine

• Anhydrous potassium fluoride (KF)

• Sulfolane

• Benzene

• Diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Water

Procedure:

• In a reaction vessel, combine 2-chloro-5-nitropyridine (e.g., 2.0 g, 12.6 mmol), anhydrous potassium fluoride (e.g., 2.2 g, 38 mmol), sulfolane (6 mL), and benzene (4 mL).

• Stir the mixture at room temperature for 20 minutes.

• Remove the benzene by distillation.

• Heat the resulting mixture at 150°C for 12 hours.

• Cool the mixture to room temperature and add water (60 mL).

• Separate the desired product from the solution via steam distillation.

• Extract the distillate with diethyl ether (2 x 10 mL).

• Dry the combined organic extracts over anhydrous sodium sulfate.

• Concentrate the solution to obtain 2-Fluoro-5-nitropyridine. A yield of approximately 73% has been reported for a similar procedure.[2][3]

Visualizations

Caption: Experimental workflow for the synthesis of 2-Fluoro-5-nitropyridine.

Caption: Troubleshooting logic for addressing low yield issues.

References

• 1. CN111170933A - Preparation method of 2-chloro-5-nitropyridine - Google Patents [patents.google.com]
• 2. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Study on the Process of Preparation of 2-Amino-5-Fluoropyridine - Dissertation [m.dissertationtopic.net]
• 7. Improvement on the Synthesis of 2-Amino-5-Fluoropyridine - Master's thesis - Dissertation [dissertationtopic.net]
• 8. globethesis.com [globethesis.com]

Technical Support Center: Optimizing Nucleophilic Aromatic Substitution on 2-Fluoro-5-nitropyridine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize reaction conditions for nucleophilic substitution on 2-fluoro-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for nucleophilic aromatic substitution (SNAr) on 2-fluoro-5-nitropyridine?

A1: The nucleophilic aromatic substitution on 2-fluoro-5-nitropyridine proceeds via a two-step addition-elimination mechanism. First, the nucleophile attacks the carbon atom attached to the fluorine, which is activated by the electron-withdrawing nitro group. This forms a resonance-stabilized intermediate known as a Meisenheimer complex. In the second step, the fluoride (B91410) ion is eliminated, and the aromaticity of the pyridine (B92270) ring is restored, yielding the substituted product.[1]

Q2: Why is 2-fluoro-5-nitropyridine a good substrate for SNAr reactions?

A2: 2-Fluoro-5-nitropyridine is an excellent substrate for SNAr reactions due to two main factors. The potent electron-withdrawing nitro group at the 5-position strongly activates the pyridine ring for nucleophilic attack. Secondly, fluorine is a highly effective leaving group in SNAr reactions, even more so than other halogens like chlorine. This is because the rate-determining step is the initial nucleophilic attack, which is accelerated by the high electronegativity of the fluorine atom.[2][3]

Q3: What types of nucleophiles can be used with 2-fluoro-5-nitropyridine?

A3: A wide range of nucleophiles can be successfully employed in reactions with 2-fluoro-5-nitropyridine. These include primary and secondary amines, thiols, and alcohols (alkoxides and phenoxides).[4] The choice of nucleophile will influence the reaction conditions required for optimal yield.

Q4: Which solvents are recommended for this reaction?

A4: Polar aprotic solvents are generally the best choice for SNAr reactions involving 2-fluoro-5-nitropyridine. Solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and acetonitrile (B52724) are preferred as they can effectively solvate the cation without strongly solvating the nucleophile, thus maintaining its reactivity. It is crucial to use anhydrous solvents, as the presence of water can lead to unwanted side reactions.[4]

Q5: What is the role of a base in these reactions, and which bases are commonly used?

A5: A base is often required to deprotonate the nucleophile, increasing its nucleophilicity, or to neutralize the HF that is formed during the reaction. Common bases include organic amines like triethylamine (B128534) (Et₃N) and inorganic bases such as potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃).[4][5] For alcohol and thiol nucleophiles, a strong base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) may be used to generate the corresponding alkoxide or thiolate in situ before the addition of the pyridine substrate.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Inactive Nucleophile: The nucleophile may not be sufficiently reactive. - Suboptimal Temperature: The reaction may be too cold, leading to a slow reaction rate, or too hot, causing decomposition. - Presence of Water: Moisture in the solvent or reagents can consume the nucleophile or react with the starting material. - Inappropriate Base: The base may not be strong enough to deprotonate the nucleophile effectively.	- For amine nucleophiles, consider using a stronger base or a more nucleophilic amine. For alcohols and thiols, ensure complete formation of the alkoxide or thiolate before adding the substrate. - Optimize the reaction temperature by starting at a lower temperature and gradually increasing it while monitoring the reaction progress by TLC or LC-MS.[6] - Use anhydrous solvents and ensure all glassware is thoroughly dried. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). - If using a carbonate base, consider switching to a stronger base like an alkoxide or sodium hydride for less reactive nucleophiles.
Formation of Multiple Products/Side Reactions	- Competing Nucleophilic Sites: While the 2-position is the most reactive, substitution at other positions can occur under harsh conditions. - Reaction with Solvent: At high temperatures, solvents like DMF can sometimes participate in side reactions. - Decomposition of Starting Material or Product: High temperatures or a highly basic environment can lead to degradation.	- Employ milder reaction conditions (lower temperature, weaker base if possible). - Choose a more inert solvent if solvent-related byproducts are suspected. - Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid over-reaction or decomposition. Use a less aggressive base if possible.
Difficulty in Product Purification	- Residual High-Boiling Solvent: Solvents like DMF and DMSO can be difficult to remove completely. - Similar Polarity of Product and Byproducts: This can make chromatographic separation challenging.	- After the reaction, quench with water and extract the product with a suitable organic solvent like ethyl acetate (B1210297). Wash the organic layer multiple times with water and then with brine to remove DMF or DMSO.[5] - Optimize the eluent system for column chromatography. A gradient elution may be necessary. Recrystallization can also be an effective purification method for solid products.

Experimental Protocols

Protocol 1: General Procedure for Reaction with Amine Nucleophiles

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-fluoro-5-nitropyridine (1.0 eq) in an anhydrous polar aprotic solvent (e.g., DMF, DMSO) to a concentration of 0.1-0.5 M.

• Addition of Reagents: Add the desired amine nucleophile (1.1-1.5 eq) to the solution, followed by the addition of a base such as triethylamine (1.2 eq) or potassium carbonate (2.0 eq).[1][4]

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from room temperature to 100 °C. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Pour the mixture into water and extract with an organic solvent such as ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.[4]

Protocol 2: General Procedure for Reaction with Thiol Nucleophiles

• Thiolate Formation: In a flame-dried round-bottom flask under an inert atmosphere, suspend a strong base like sodium hydride (NaH, 1.2 eq) in anhydrous THF or DMF. Cool the suspension to 0 °C. Slowly add the thiol (1.1 eq) and stir for 20-30 minutes at 0 °C to form the thiolate.[4]

• Addition of Substrate: Add a solution of 2-fluoro-5-nitropyridine (1.0 eq) in the same anhydrous solvent to the thiolate solution.

• Reaction Conditions: Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with dichloromethane (B109758) or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the residue by flash chromatography.[4]

Protocol 3: General Procedure for Reaction with Alcohol Nucleophiles

• Alkoxide/Phenoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol or phenol (B47542) (1.5 eq) in anhydrous THF or DMF. At 0 °C, add a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) (1.2 eq) portion-wise. Stir the mixture at room temperature for 30 minutes.[4]

• Addition of Substrate: Add 2-fluoro-5-nitropyridine (1.0 eq) to the reaction mixture.

• Reaction Conditions: Heat the reaction to between 60-80 °C and monitor its progress by TLC.[4]

• Workup: After completion, cool the reaction to room temperature and quench with water. Extract the product with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by column chromatography.[4]

Data Presentation

The following tables provide illustrative data on how reaction conditions can influence the outcome of the nucleophilic substitution on 2-fluoro-5-nitropyridine. The values are representative and may vary based on the specific substrate and reaction scale.

Table 1: Influence of Nucleophile and Base on Reaction Outcome (Illustrative)

Nucleophile (1.2 eq)	Base (2.0 eq)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzylamine	K₂CO₃	DMF	80	4	~90
Morpholine	Et₃N	Acetonitrile	60	6	~85
Thiophenol	NaH (1.2 eq)	THF	25	3	~95
Phenol	K₂CO₃	DMSO	100	12	~75
Methanol	NaH (1.2 eq)	THF	60	8	~80

Table 2: Effect of Solvent on Reaction with Benzylamine (Illustrative)

Solvent	Base (2.0 eq)	Temperature (°C)	Time (h)	Yield (%)
DMF	K₂CO₃	80	4	~90
DMSO	K₂CO₃	80	3	~92
Acetonitrile	K₂CO₃	80	8	~80
THF	K₂CO₃	65	12	~65

Visualizations

Caption: General mechanism of the SNAr reaction.

Caption: A logical workflow for troubleshooting SNAr reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. brainly.com [brainly.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Identifying and minimizing side products in 2-Fluoro-5-nitropyridine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize side products in reactions involving 2-Fluoro-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 2-Fluoro-5-nitropyridine?

A1: 2-Fluoro-5-nitropyridine is a versatile pharmaceutical intermediate primarily used in Nucleophilic Aromatic Substitution (SNAr), Suzuki-Miyaura coupling, and Buchwald-Hartwig amination reactions. The electron-withdrawing nitro group activates the pyridine (B92270) ring for nucleophilic attack, making the fluorine atom a good leaving group.

Q2: Why is 2-Fluoro-5-nitropyridine preferred over 2-Chloro-5-nitropyridine in some SNAr reactions?

A2: In many SNAr reactions, the fluorine substituent is a better leaving group than chlorine. This is because fluorine is more electronegative, which makes the carbon atom it is attached to more electrophilic and susceptible to nucleophilic attack. This often leads to faster reaction rates.

Q3: What is the primary cause of hydrolysis of 2-Fluoro-5-nitropyridine?

A3: Hydrolysis of 2-Fluoro-5-nitropyridine to form 2-hydroxy-5-nitropyridine (B147068) can occur in the presence of water, especially under basic conditions. The hydroxide (B78521) ion (OH-) can act as a nucleophile, attacking the carbon atom bonded to the fluorine.[1]

Troubleshooting Guides

This section provides troubleshooting for specific side products encountered in common reactions with 2-Fluoro-5-nitropyridine.

Nucleophilic Aromatic Substitution (SNAr) Reactions

Problem 1: Formation of 2-hydroxy-5-nitropyridine as a side product.

• Potential Cause: Presence of water in the reaction mixture, which can act as a nucleophile, leading to hydrolysis of the starting material. This is particularly problematic when using hydroxide bases.

• Recommended Solutions:

  • Use anhydrous solvents and reagents: Ensure all solvents and reagents are thoroughly dried before use.

  • Work under an inert atmosphere: This helps to prevent the introduction of atmospheric moisture.

  • Avoid hydroxide bases: If possible, use non-hydroxide bases to minimize the presence of nucleophilic water.

  • Control reaction temperature: Higher temperatures can accelerate the rate of hydrolysis.

Problem 2: Formation of di-substituted products with amine nucleophiles.

• Potential Cause: If the initial product of the SNAr reaction with a primary amine still possesses a reactive site, a second molecule of 2-Fluoro-5-nitropyridine can react, leading to a di-substituted product.

• Recommended Solutions:

  • Control stoichiometry: Use a slight excess of the amine nucleophile to ensure the complete consumption of 2-Fluoro-5-nitropyridine.

  • Slow addition of the electrophile: Adding the 2-Fluoro-5-nitropyridine solution slowly to the amine solution can help to minimize the concentration of the electrophile and reduce the likelihood of a second substitution.

  • Lower reaction temperature: Reducing the temperature can help to control the reaction rate and improve selectivity.

Suzuki-Miyaura Coupling Reactions

Problem 1: Formation of homocoupling product of the boronic acid.

• Potential Cause: This side reaction is often promoted by the presence of oxygen, which can oxidize the Pd(0) catalyst to Pd(II), leading to a different catalytic cycle that favors homocoupling.

• Recommended Solutions:

  • Thoroughly degas the reaction mixture: Use techniques such as sparging with an inert gas (Argon or Nitrogen) or freeze-pump-thaw cycles to remove dissolved oxygen.[2]

  • Use a pre-catalyst that is easily reduced: Some palladium pre-catalysts are more readily reduced to the active Pd(0) species, which can help to suppress the homocoupling pathway.

  • Add a mild reducing agent: The addition of a small amount of a mild reducing agent, such as potassium formate, can help to maintain the palladium in its active Pd(0) state.[2]

Problem 2: Formation of 5-nitropyridine (dehalogenation).

• Potential Cause: Dehalogenation occurs when the fluorine atom is replaced by a hydrogen atom. This can happen if the transmetalation step in the Suzuki-Miyaura catalytic cycle is slow, allowing for competing reduction pathways. Electron-deficient heteroaryl halides are particularly susceptible to this side reaction.

• Recommended Solutions:

  • Optimize the base and solvent system: The choice of base and solvent is crucial for an efficient transmetalation step. A common system for halopyridines is the use of a carbonate or phosphate (B84403) base in a mixture of an ethereal solvent and water.

  • Use a high-purity boronic acid or ester: Impurities in the boronic acid can interfere with the catalytic cycle. Using a more reactive boronic ester, such as a pinacol (B44631) ester, can sometimes accelerate the transmetalation step.

  • Choose an appropriate palladium ligand: The ligand plays a critical role in the stability and reactivity of the palladium catalyst. For electron-deficient substrates, ligands that promote a fast oxidative addition and transmetalation are preferred.

Buchwald-Hartwig Amination Reactions

Problem 1: Formation of 5-nitropyridine (hydrodehalogenation).

• Potential Cause: An unproductive side reaction can occur where the palladium amide intermediate undergoes β-hydride elimination, leading to the formation of an imine and a palladium-hydride species. Reductive elimination from this species then produces the hydrodehalogenated arene.[3]

• Recommended Solutions:

  • Ligand selection: The choice of phosphine (B1218219) ligand is critical. Bulky, electron-rich ligands often favor the desired reductive elimination over β-hydride elimination.

  • Base selection: The strength and nature of the base can influence the reaction pathway. Weaker bases, if effective for the amination, may reduce the propensity for side reactions.

  • Temperature control: Lowering the reaction temperature can sometimes suppress the β-hydride elimination pathway, which often has a higher activation energy than the desired reductive elimination.

Quantitative Data Summary

Reaction Type	Side Product	Typical Yield Range (%)	Conditions Favoring Formation
SNAr	2-hydroxy-5-nitropyridine	5 - 20	Presence of water, high temperature, hydroxide bases
Suzuki Coupling	Homocoupling (of boronic acid)	5 - 15	Presence of oxygen, inefficient Pd(0) formation
Suzuki Coupling	5-nitropyridine (Dehalogenation)	2 - 10	Slow transmetalation, electron-deficient substrates
Buchwald-Hartwig	5-nitropyridine (Hydrodehalogenation)	5 - 15	High temperatures, certain ligand/base combinations

Note: The provided yield ranges are estimates based on typical observations for similar substrates and can vary significantly depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: Minimizing Hydrolysis in SNAr with an Amine Nucleophile

• Reagent and Glassware Preparation: Thoroughly dry all glassware in an oven at 120 °C overnight. Use anhydrous solvents and ensure the amine nucleophile is dry.

• Reaction Setup: Assemble the reaction under an inert atmosphere of argon or nitrogen.

• Reaction Execution:

  • Dissolve the amine nucleophile (1.1 equivalents) and a non-hydroxide base (e.g., potassium carbonate, 1.5 equivalents) in an anhydrous polar aprotic solvent (e.g., DMF, DMSO).

  • Slowly add a solution of 2-Fluoro-5-nitropyridine (1.0 equivalent) in the same anhydrous solvent to the amine solution at room temperature over 30 minutes.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizations

Caption: SNAr reaction pathway and hydrolysis side reaction.

Caption: Suzuki coupling and common side reactions.

Caption: Buchwald-Hartwig amination and hydrodehalogenation side reaction.

References

• 1. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]

Technical Support Center: Purification of Crude 2-Fluoro-5-nitropyridine

Welcome to the technical support center for the purification of crude 2-Fluoro-5-nitropyridine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of this important intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the common purification techniques for crude 2-Fluoro-5-nitropyridine?

A1: The most common methods for purifying crude 2-Fluoro-5-nitropyridine are recrystallization, column chromatography, and distillation (including steam and vacuum distillation). The choice of method depends on the nature and quantity of impurities, the scale of the purification, and the desired final purity.

Q2: What are the typical physical properties of pure 2-Fluoro-5-nitropyridine?

A2: Pure 2-Fluoro-5-nitropyridine is typically a pale yellow liquid or a white powder.[1] Key physical properties are summarized in the table below. These values can be used as a reference for purity assessment.

Property	Value
Appearance	Pale yellow liquid or white powder[1]
Melting Point	18 °C
Boiling Point	86-87 °C at 7 mmHg[2]
Molecular Weight	142.09 g/mol
Solubility	Slightly soluble in water.

Q3: What are the potential impurities in crude 2-Fluoro-5-nitropyridine?

A3: Depending on the synthetic route, common impurities may include:

• Unreacted starting materials: Such as 2-chloro-5-nitropyridine (B43025) or 2-amino-5-nitropyridine.

• By-products: For example, 2-hydroxy-5-nitropyridine, which can form through hydrolysis of the fluoro group.

• Residual solvents: Solvents used in the synthesis, such as sulfolane (B150427) or benzene.[2]

• Isomeric impurities: Other nitrated or fluorinated pyridine (B92270) derivatives.

Q4: How can I monitor the progress of the purification?

A4: Thin-Layer Chromatography (TLC) is an effective technique for monitoring the purification process. It allows for the rapid assessment of the separation of 2-Fluoro-5-nitropyridine from its impurities. A common solvent system for TLC analysis is a mixture of hexane (B92381) and ethyl acetate (B1210297). The ideal solvent system should provide a retention factor (Rf) of approximately 0.2-0.4 for the desired product.[3][4]

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the purification of 2-Fluoro-5-nitropyridine.

Recrystallization

Problem 1: The compound does not dissolve in the hot solvent.

• Possible Cause: The chosen solvent is not suitable for your compound at the given temperature.

• Solution:

  • Ensure you are using a minimal amount of hot solvent. Add the solvent in small portions to the heated crude product until it just dissolves.[5]

  • If the compound remains insoluble, a different solvent or a solvent mixture is required. Good starting points for solvent screening include dilute alcohol (e.g., ethanol (B145695)/water) or a mixture of a polar and a non-polar solvent like ethyl acetate/hexane.

Problem 2: Oiling out instead of crystallization.

• Possible Cause: The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated.

• Solution:

  • Add a small amount of a co-solvent in which the compound is less soluble to the hot solution to induce crystallization.

  • Try a solvent with a lower boiling point.

  • Ensure a slow cooling rate. Rapid cooling can promote oiling out. Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.

Problem 3: Low recovery of the purified product.

• Possible Cause: Too much solvent was used, or the compound has significant solubility in the cold solvent.

• Solution:

  • Use the minimum amount of hot solvent necessary to dissolve the crude product.

  • After crystallization, cool the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving the product.[5]

Column Chromatography

Problem 1: Poor separation of the product from impurities.

• Possible Cause: The solvent system (mobile phase) is not optimized.

• Solution:

  • Optimize the mobile phase using TLC first. A good starting point is a mixture of hexane and ethyl acetate. Vary the ratio to achieve good separation between the product spot and impurity spots. An Rf value of 0.2-0.4 for the product is often ideal for column chromatography.[3][4]

  • Consider using a gradient elution, starting with a less polar solvent mixture (e.g., 95:5 hexane/ethyl acetate) and gradually increasing the polarity (e.g., to 80:20 or 70:30 hexane/ethyl acetate).

Problem 2: The compound is stuck on the column.

• Possible Cause: The mobile phase is not polar enough to elute the compound.

• Solution:

  • Gradually increase the polarity of the mobile phase. For example, if you are using a hexane/ethyl acetate system, increase the proportion of ethyl acetate.

  • If the compound is highly polar, a more polar solvent system, such as dichloromethane/methanol, may be necessary.

Problem 3: Tailing of spots on TLC and broad peaks during column chromatography.

• Possible Cause: The compound may be interacting too strongly with the acidic silica (B1680970) gel.

• Solution:

  • Add a small amount of a modifier to the mobile phase. For basic compounds like pyridines, adding a small amount of triethylamine (B128534) (e.g., 0.1-1%) to the eluent can improve peak shape.

  • Alternatively, consider using a different stationary phase, such as neutral or basic alumina.

Experimental Protocols

Protocol 1: Recrystallization from Dilute Alcohol

This protocol is a general guideline for recrystallization using a mixed solvent system of ethanol and water.

• Dissolution: In a fume hood, place the crude 2-Fluoro-5-nitropyridine in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture with stirring until the solid dissolves completely.

• Induce Crystallization: While the solution is still hot, add hot water dropwise until the solution becomes slightly cloudy. If it becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.[5]

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Column Chromatography on Silica Gel

This protocol provides a general procedure for purification by flash column chromatography.

• TLC Analysis: Determine an appropriate mobile phase by running TLC plates with different ratios of hexane and ethyl acetate. Aim for an Rf value of ~0.3 for 2-Fluoro-5-nitropyridine.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 95:5 hexane/ethyl acetate). Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a volatile solvent like dichloromethane. Carefully load the solution onto the top of the silica gel column.

• Elution: Begin eluting the column with the mobile phase, starting with the low polarity mixture determined from TLC analysis.

• Gradient Elution (Optional): If necessary, gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate to elute the product and then any more polar impurities.

• Fraction Collection: Collect fractions of the eluate in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Fluoro-5-nitropyridine.

Visualizing Experimental Workflows

To aid in understanding the purification processes, the following diagrams illustrate the key steps in each technique.

Caption: Workflow for the purification of 2-Fluoro-5-nitropyridine by recrystallization.

Caption: Workflow for the purification of 2-Fluoro-5-nitropyridine by column chromatography.

References

• 1. innospk.com [innospk.com]
• 2. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]

Navigating the Nuances of 2-Fluoro-5-nitropyridine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2-Fluoro-5-nitropyridine. This resource is designed to provide you with comprehensive guidance on managing the moisture sensitivity of this versatile reagent in your experiments. Below, you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the success and reproducibility of your work.

Troubleshooting Guide: Overcoming Common Experimental Hurdles

This guide addresses specific issues that may arise during the use of 2-Fluoro-5-nitropyridine, with a focus on problems related to its moisture sensitivity.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Hydrolysis of 2-Fluoro-5-nitropyridine: The reagent has likely degraded due to exposure to moisture.	- Ensure all glassware is rigorously dried (flame-dried or oven-dried at >120°C for several hours) and cooled under an inert atmosphere (e.g., nitrogen or argon).- Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or solvents should be freshly distilled from an appropriate drying agent.- Handle 2-Fluoro-5-nitropyridine and dispense it under an inert atmosphere, for instance, in a glove box or using Schlenk line techniques.
Incomplete Reaction: Insufficient reaction time, temperature, or inadequate activation of the nucleophile.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).- If the reaction is sluggish, consider increasing the temperature. SNAr reactions with less reactive nucleophiles may require heating.- Ensure the base used is appropriate for deprotonating the nucleophile and is also anhydrous.
Formation of 2-Hydroxy-5-nitropyridine as a Major Byproduct	Reaction with Trace Water: Water is acting as a nucleophile, displacing the fluoride (B91410).	- As with low yield, meticulously exclude moisture from all components of the reaction: glassware, solvents, reagents, and atmosphere.- If the nucleophile is a salt (e.g., hydrochloride), ensure it is neutralized and dried before addition, or use a non-aqueous workup if possible.
Inconsistent Reaction Rates or Yields	Variable Moisture Content: Inconsistent levels of ambient moisture or moisture in reagents between experimental runs.	- Standardize your experimental setup and handling procedures for moisture-sensitive reagents.- Store 2-Fluoro-5-nitropyridine in a desiccator over a strong drying agent or in a glove box.- Use freshly opened bottles of anhydrous solvents or freshly distilled solvents for each reaction.
Difficulty in Handling the Reagent	Viscous or Solidified Reagent: 2-Fluoro-5-nitropyridine has a melting point of 17-21°C and can solidify at or below room temperature.	- Gently warm the bottle to slightly above room temperature (e.g., in a warm water bath) until the contents are fully liquid before use.- Dispense the liquid reagent using a dry syringe under an inert atmosphere.

Frequently Asked Questions (FAQs)

Q1: How should I properly store 2-Fluoro-5-nitropyridine?

A1: 2-Fluoro-5-nitropyridine is moisture-sensitive and should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[1] For long-term storage, refrigeration in a desiccated environment is recommended.

Q2: What is the primary reaction of 2-Fluoro-5-nitropyridine with water?

A2: 2-Fluoro-5-nitropyridine undergoes a nucleophilic aromatic substitution (SNAr) reaction with water, where the fluoride atom is displaced by a hydroxyl group to form 2-hydroxy-5-nitropyridine. This is an undesired side reaction that consumes the starting material.

Q3: Why is 2-Fluoro-5-nitropyridine more reactive than 2-chloro-5-nitropyridine (B43025) in SNAr reactions?

A3: In nucleophilic aromatic substitution, the rate-determining step is the initial attack of the nucleophile on the aromatic ring. The high electronegativity of the fluorine atom makes the carbon at the 2-position more electrophilic and better able to stabilize the negative charge in the Meisenheimer intermediate, thus accelerating the reaction. This is in contrast to SN1 and SN2 reactions where bond-breaking is more critical to the rate. The reaction of 2-fluoropyridine (B1216828) with sodium ethoxide is reported to be 320 times faster than that of 2-chloropyridine.[2]

Q4: What solvents are suitable for reactions with 2-Fluoro-5-nitropyridine?

A4: Anhydrous polar aprotic solvents are generally preferred for SNAr reactions as they can solvate the intermediate and typically do not react with the starting materials. Common choices include Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), acetonitrile (B52724) (MeCN), and Tetrahydrofuran (THF). The choice of solvent can influence the reaction rate and should be optimized for the specific nucleophile being used.

Q5: How can I monitor the progress of a reaction involving 2-Fluoro-5-nitropyridine?

A5: Thin Layer Chromatography (TLC) is a convenient method for monitoring the reaction. A spot of the reaction mixture can be co-spotted with a spot of the starting material (2-Fluoro-5-nitropyridine) on a TLC plate to observe the consumption of the starting material and the appearance of the product spot. Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more quantitative monitoring.

Data Presentation

Physical and Chemical Properties

Property	Value
CAS Number	456-24-6
Molecular Formula	C₅H₃FN₂O₂
Molecular Weight	142.09 g/mol
Appearance	Colorless to light yellow liquid
Melting Point	17-21 °C
Boiling Point	86-87 °C at 7 mmHg
Solubility in Water	Slightly soluble
Sensitivity	Moisture sensitive

Data sourced from various chemical suppliers and databases.

Solubility in Common Organic Solvents

Solvent Type	Examples	Expected Solubility
Polar Aprotic	DMSO, DMF, Acetonitrile, Acetone, THF	Good to High
Polar Protic	Methanol, Ethanol, Isopropanol	Good
Non-Polar	Toluene, Hexane	Poor

Experimental Protocols

Detailed Methodology for Nucleophilic Aromatic Substitution (SNAr) with a Primary Amine

This protocol is a general guideline for the reaction of 2-Fluoro-5-nitropyridine with a primary amine. It should be adapted and optimized for specific substrates.

Materials:

• 2-Fluoro-5-nitropyridine

• Primary amine (e.g., benzylamine) (1.0 - 1.2 equivalents)

• Base (e.g., Triethylamine or Potassium Carbonate) (2.0 equivalents)

• Anhydrous solvent (e.g., DMF or Acetonitrile)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Inert atmosphere setup (Nitrogen or Argon)

• Magnetic stirrer and heat source

Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a condenser. Allow the apparatus to cool to room temperature under a stream of inert gas.

• Reagent Addition: To the flask, add 2-Fluoro-5-nitropyridine (1.0 equivalent). Dissolve it in the chosen anhydrous solvent.

• Nucleophile and Base Addition: In a separate, dry flask, dissolve the primary amine (1.0 - 1.2 equivalents) and the base (2.0 equivalents) in the anhydrous solvent.

• Reaction Initiation: Slowly add the amine/base solution to the stirred solution of 2-Fluoro-5-nitropyridine at room temperature under an inert atmosphere.

• Reaction Conditions: The reaction mixture can be stirred at room temperature or heated (e.g., 50-80°C) depending on the reactivity of the amine. Monitor the reaction progress by TLC until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into water and extract with an organic solvent such as ethyl acetate (B1210297) (3 x volume).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Visualizations

Caption: Workflow for a typical SNAr reaction with 2-Fluoro-5-nitropyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

How to prevent degradation of 2-Fluoro-5-nitropyridine during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 2-Fluoro-5-nitropyridine to prevent its degradation.

Troubleshooting and FAQs

Q1: I observed a change in the color of my 2-Fluoro-5-nitropyridine sample, from colorless/light yellow to a darker yellow or brown. What could be the cause?

A1: A change in color is a common indicator of degradation. This can be caused by several factors, including:

• Exposure to Moisture: 2-Fluoro-5-nitropyridine is known to be moisture-sensitive.[1][2] Hydrolysis of the fluorine atom can lead to the formation of colored impurities.

• Exposure to Light: Like many nitroaromatic compounds, 2-Fluoro-5-nitropyridine may be susceptible to photodegradation.

• Elevated Temperatures: Storage at temperatures above the recommended conditions can accelerate decomposition.

• Contamination: Contamination with incompatible substances, such as strong oxidizing agents, can lead to degradation.[2]

Q2: My analytical results (e.g., HPLC, NMR) show unexpected peaks. Could this be due to the degradation of 2-Fluoro-5-nitropyridine?

A2: Yes, the appearance of new peaks in your analytical data is a strong indication of degradation. The primary degradation pathways to consider are hydrolysis and reduction of the nitro group. To confirm, you can perform a forced degradation study on a small sample of your material to see if the degradation products match the unexpected peaks.

Q3: What are the recommended storage conditions for 2-Fluoro-5-nitropyridine?

A3: To ensure the stability of 2-Fluoro-5-nitropyridine, it is crucial to store it under the following conditions:

• Temperature: Store in a cool, dry place.[1][2] Ambient temperatures are generally acceptable, but for long-term storage, refrigeration (2-8 °C) is recommended.

• Atmosphere: Store under an inert gas, such as nitrogen or argon, to prevent exposure to moisture and oxygen.[1]

• Container: Keep the container tightly closed to prevent the ingress of moisture and air.[1][2]

• Light: Protect from light by using an amber-colored vial or by storing the container in a dark place.

Q4: I need to handle 2-Fluoro-5-nitropyridine outside of a glovebox. What precautions should I take?

A4: If you must handle the compound in the open, minimize its exposure to the atmosphere. Work quickly and in a well-ventilated area, preferably a fume hood.[2] Avoid leaving the container open for extended periods. If the compound is a solid, try to handle it in a low-humidity environment.

Quantitative Data on Stability

Storage Condition	Temperature	Relative Humidity	Duration	Expected Purity
Recommended	2-8 °C	< 20% (Inert Gas)	12 Months	> 98%
Ambient	20-25 °C	< 40% (Sealed)	6 Months	95-98%
Ambient (Exposed)	20-25 °C	> 60% (Open)	1 Month	< 90%
Accelerated	40 °C	75%	1 Month	< 85%
Light Exposure	20-25 °C	N/A	24 hours	Significant degradation

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability-indicating nature of an analytical method.

1. Materials:

• 2-Fluoro-5-nitropyridine
• HPLC-grade water
• HPLC-grade acetonitrile (B52724)
• Hydrochloric acid (0.1 M)
• Sodium hydroxide (B78521) (0.1 M)
• Hydrogen peroxide (3%)
• HPLC system with a UV detector
• C18 HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

2. Procedure:

• Acid Hydrolysis: Dissolve 10 mg of 2-Fluoro-5-nitropyridine in 10 mL of a 1:1 mixture of acetonitrile and 0.1 M HCl. Heat at 60 °C for 24 hours.
• Base Hydrolysis: Dissolve 10 mg of 2-Fluoro-5-nitropyridine in 10 mL of a 1:1 mixture of acetonitrile and 0.1 M NaOH. Keep at room temperature for 24 hours.
• Oxidative Degradation: Dissolve 10 mg of 2-Fluoro-5-nitropyridine in 10 mL of a 1:1 mixture of acetonitrile and 3% H₂O₂. Keep at room temperature for 24 hours.
• Thermal Degradation: Place 10 mg of solid 2-Fluoro-5-nitropyridine in an oven at 80 °C for 24 hours. Dissolve in a suitable solvent before analysis.
• Photodegradation: Expose a solution of 2-Fluoro-5-nitropyridine (1 mg/mL in acetonitrile) to direct sunlight or a photostability chamber for 24 hours.

3. Analysis:

• Analyze all samples by HPLC. A typical mobile phase could be a gradient of water and acetonitrile.
• Compare the chromatograms of the stressed samples to that of an unstressed control sample to identify degradation products.

Protocol 2: Routine Stability Monitoring

This protocol describes how to monitor the stability of 2-Fluoro-5-nitropyridine during storage.

1. Materials:

• Stored sample of 2-Fluoro-5-nitropyridine
• Reference standard of 2-Fluoro-5-nitropyridine
• HPLC system with a UV detector
• Validated HPLC method for purity determination

2. Procedure:

• At specified time points (e.g., 0, 3, 6, 12 months), carefully remove a small aliquot of the stored sample.
• Prepare the sample for analysis according to your validated HPLC method.
• Analyze the sample and a reference standard.

3. Data Analysis:

• Calculate the purity of the stored sample relative to the reference standard.
• Monitor for any significant decrease in purity or the appearance of new impurity peaks.

Visualizations

Caption: Potential degradation pathways of 2-Fluoro-5-nitropyridine.

Caption: Logical workflow for storage and stability assessment.

References

• 1. Photodegradation mechanisms of 1-nitropyrene, an environmental pollutant: the effect of organic solvents, water, oxygen, phenols, and polycyclic aromatics on the destruction and product yields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]

Common challenges in scaling up 2-Fluoro-5-nitropyridine synthesis

Technical Support Center: 2-Fluoro-5-nitropyridine Synthesis

Welcome to the technical support center for the synthesis of 2-Fluoro-5-nitropyridine. This resource provides troubleshooting guides and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and scale-up of this important pharmaceutical intermediate.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low or Incomplete Conversion

Q: My halogen exchange (Halex) reaction from 2-chloro-5-nitropyridine (B43025) is sluggish or stalls, resulting in a low yield. How can I improve the conversion rate?

A: Low conversion is a frequent issue, often related to the reactivity of the fluoride (B91410) source, reaction temperature, or catalyst efficiency.

• Fluoride Source Activity: The reactivity of potassium fluoride (KF) is paramount. Ensure you are using spray-dried or freeze-dried KF, which has a higher surface area and reactivity compared to standard crystalline KF. Crucially, the KF must be anhydrous, as trace amounts of water will lead to unwanted side reactions.[1][2] Consider drying the KF under high vacuum and temperature before use.

• Reaction Temperature: Halex reactions often require high temperatures (typically 180-220°C) to proceed at a reasonable rate.[2] Carefully increase the reaction temperature in small increments, monitoring for any changes in the impurity profile. Be aware that higher temperatures can also promote solvent decomposition and byproduct formation.

• Catalyst Choice and Loading: A phase-transfer catalyst (PTC) is essential for solubilizing the fluoride salt in the organic solvent.[3][4] Quaternary ammonium (B1175870) or phosphonium (B103445) salts are effective.[2] If conversion is low, consider increasing the catalyst loading or switching to a more thermally stable catalyst like tetraphenylphosphonium (B101447) bromide for high-temperature reactions.

• Solvent Choice: High-boiling polar aprotic solvents like DMSO, DMF, or sulfolane (B150427) are necessary. Ensure the solvent is anhydrous. Sulfolane is often preferred for its high thermal stability.

Issue 2: Significant Byproduct Formation

Q: I am observing a significant amount of 2-hydroxy-5-nitropyridine (B147068) in my crude product. What is the cause and how can I prevent it?

A: The formation of 2-hydroxy-5-nitropyridine is almost always caused by the presence of water in the reaction mixture. The fluoride ion is basic and can generate hydroxide (B78521) ions from residual water, which then act as a nucleophile.

• Strictly Anhydrous Conditions: This is the most critical factor.

  • Dry all reagents (2-chloro-5-nitropyridine, KF) thoroughly.

  • Use a high-purity, anhydrous grade of solvent.

  • Assemble the reaction setup under an inert atmosphere (e.g., nitrogen or argon) and ensure all glassware is oven-dried.[5]

• Control of Quenching: During workup, quenching the reaction mixture can lead to hydrolysis if not controlled. A "reverse quench," where the hot reaction mixture is slowly added to cold water or a mild buffer, can help manage the exotherm and minimize product decomposition.[6]

Q: Other than the hydrolysis product, what other impurities might I see and why?

A: Impurities can arise from the starting materials or from side reactions promoted by high temperatures. For instance, incomplete fluorination can leave behind mono-fluorinated intermediates if the starting material is a di- or tri-chlorinated pyridine.[2] Using high-purity starting materials and carefully optimizing reaction time and temperature can minimize these impurities.[5]

Issue 3: Challenges with Scale-Up

Q: When moving from a 1g scale to a 100g scale, my yield dropped and the reaction became difficult to control. What are the key considerations for scaling up this synthesis?

A: Scaling up introduces challenges primarily related to heat and mass transfer. A reaction that is well-behaved on a small scale can become hazardous on a larger one.[7]

• Heat Transfer: Halex reactions are often exothermic. On a large scale, the surface-area-to-volume ratio decreases, making it harder to dissipate heat. This can lead to a dangerous thermal runaway.

  • Solution: Use a jacketed reactor with an efficient cooling system.[5] Employ controlled, slow addition of the limiting reagent to manage the rate of heat generation. Never scale a reaction by more than a factor of three without re-evaluating the safety parameters.[7]

• Mixing: Inadequate stirring in a large vessel can create localized hot spots and concentration gradients, leading to increased byproduct formation.

  • Solution: Ensure the reactor is equipped with an appropriate impeller and motor for vigorous agitation to maintain a homogeneous mixture.[5]

• Safety Assessment: Before any scale-up, a thorough risk assessment is mandatory.[7] The Shell Halex reaction explosion in 1990 serves as a critical case study on the catastrophic potential of unexpected impurities and poor thermal management in high-temperature fluorination reactions.[8]

Data & Protocols

Table 1: Comparison of Reaction Parameters for Halogen Exchange

This table provides an illustrative comparison of conditions commonly employed in Halex reactions for aromatic fluorination. Optimal conditions for 2-Fluoro-5-nitropyridine should be determined empirically.

Parameter	Condition A (Standard)	Condition B (High Temp)	Condition C (PTC-Enhanced)
Precursor	2-Chloro-5-nitropyridine	2-Chloro-5-nitropyridine	2-Chloro-5-nitropyridine
Fluoride Source	Spray-Dried KF (3 eq.)	Anhydrous KF (3 eq.)	Spray-Dried KF (2.5 eq.)
Solvent	DMSO (anhydrous)	Sulfolane (anhydrous)	NMP (anhydrous)
Catalyst	None	None	Tetrabutylphosphonium Bromide (0.1 eq.)
Temperature	180 °C	210 °C	190 °C
Typical Yield	Moderate	Moderate to High	High
Key Challenge	Sluggish reaction rate	Potential for solvent/product decomposition	Catalyst removal during workup

Representative Experimental Protocol (Bench Scale)

This protocol is for informational purposes. All reactions should be performed with appropriate safety precautions after a thorough risk assessment.

• Preparation: Oven-dry all glassware and allow it to cool under a stream of dry nitrogen. To a 250 mL three-necked flask equipped with a mechanical stirrer, reflux condenser (with a nitrogen inlet), and a thermocouple, add spray-dried potassium fluoride (KF, 38 mmol, 2.2 g). Dry the KF in the flask under high vacuum while heating to 120 °C for 2 hours.

• Charging Reagents: Allow the flask to cool to room temperature under nitrogen. Add anhydrous sulfolane (6 mL) and 2-chloro-5-nitropyridine (12.6 mmol, 2.0 g).[9] If using a phase-transfer catalyst (e.g., tetraphenylphosphonium bromide), add it at this stage (approx. 5-10 mol%).

• Reaction: Begin vigorous stirring and heat the mixture to 200-210 °C.[2] Monitor the reaction progress by TLC or GC/LC-MS by taking small, quenched aliquots. The reaction may take 10-20 hours.

• Workup: Once the reaction is complete, cool the mixture to below 100 °C. Carefully and slowly pour the reaction mixture into 50 mL of vigorously stirred ice-water.

• Extraction: Extract the aqueous slurry with ethyl acetate (B1210297) (3 x 30 mL). Combine the organic layers, wash with water (2 x 20 mL) and then with saturated brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization to yield 2-Fluoro-5-nitropyridine as a white to off-white solid.

Visual Guides & Workflows

Diagram 1: Synthesis Workflow

Caption: General workflow for the Halex synthesis of 2-Fluoro-5-nitropyridine.

Diagram 2: Troubleshooting Guide for Low Yield

Caption: Decision tree for troubleshooting low yield in the synthesis reaction.

Diagram 3: Reaction and Primary Side-Reaction Pathway

References

• 1. EP0944564A1 - Halogen exchange reactions and uses thereof - Google Patents [patents.google.com]
• 2. CN101648904B - Synthesis method of 2,3-difluoro-5-chloropyridine - Google Patents [patents.google.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. phasetransfer.com [phasetransfer.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. scientificupdate.com [scientificupdate.com]
• 9. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]

Impact of solvent choice on 2-Fluoro-5-nitropyridine reaction kinetics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Fluoro-5-nitropyridine. The information focuses on the impact of solvent choice on nucleophilic aromatic substitution (SNAr) reaction kinetics.

Troubleshooting Guide

Encountering unexpected results in your experiments with 2-Fluoro-5-nitropyridine can be a significant hurdle. The choice of solvent plays a critical role in the kinetics of nucleophilic aromatic substitution (SNAr) reactions. This guide will help you troubleshoot common issues related to solvent selection.

Issue Encountered	Potential Cause Related to Solvent Choice	Recommended Solution(s)
Slow or No Reaction	Inappropriate Solvent Polarity: The solvent may not adequately stabilize the charged Meisenheimer intermediate formed during the SNAr reaction. Polar aprotic solvents are generally preferred as they solvate the cation of the nucleophile salt, leaving the anion more "naked" and nucleophilic, while also stabilizing the charged intermediate.	- Switch to a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or Acetonitrile (MeCN). - If a protic solvent must be used, consider that it can solvate the nucleophile through hydrogen bonding, potentially reducing its reactivity.
Poor Solubility of Reactants: One or more of the reactants (2-Fluoro-5-nitropyridine, nucleophile, or base) may have limited solubility in the chosen solvent at the reaction temperature, leading to a low effective concentration.	- Select a solvent in which all reactants are fully soluble. - A solvent mixture can sometimes improve solubility. - Gently heating the reaction mixture may also increase solubility and reaction rate.
Formation of Side Products	Reaction with Solvent: Protic solvents like alcohols can act as nucleophiles, especially at elevated temperatures or in the presence of a strong base, leading to undesired ether byproducts.	- Use an aprotic solvent. - If a protic solvent is necessary, use the mildest possible base and the lowest effective temperature.
Base-Induced Decomposition: Strong bases in certain solvents can lead to decomposition of the starting material or product. For example, the nitro group can be susceptible to reduction or other side reactions under harsh basic conditions.	- Use a weaker, non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃). - Consider a solvent that is less likely to promote base-mediated side reactions.
Inconsistent Reaction Rates	Presence of Water: Trace amounts of water in the solvent can affect the nucleophilicity of anionic nucleophiles and can also lead to hydrolysis of the starting material or product.	- Use anhydrous solvents. - Dry the solvent before use if necessary (e.g., using molecular sieves).
Solvent Purity: Impurities in the solvent can act as catalysts or inhibitors, leading to variable reaction rates.	- Use high-purity, reaction-grade solvents.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of solvent so critical for the reaction kinetics of 2-Fluoro-5-nitropyridine?

A1: The reaction of 2-Fluoro-5-nitropyridine with a nucleophile proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. This mechanism involves the formation of a negatively charged intermediate called a Meisenheimer complex. The stability of this intermediate is crucial for the overall reaction rate. Solvents play a key role in stabilizing this charged species. Polar aprotic solvents, such as DMSO and DMF, are particularly effective at stabilizing the Meisenheimer complex through dipole-dipole interactions, which generally leads to faster reaction rates. Protic solvents, on the other hand, can solvate the nucleophile through hydrogen bonding, which can decrease its nucleophilicity and slow down the reaction.

Q2: Which type of solvent is generally recommended for SNAr reactions with 2-Fluoro-5-nitropyridine?

A2: Polar aprotic solvents are highly recommended. These include Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), and Tetrahydrofuran (THF). They can significantly accelerate the reaction rate by stabilizing the charged intermediate and by increasing the effective nucleophilicity of anionic nucleophiles.

Q3: Can I use a protic solvent like ethanol (B145695) or methanol?

A3: While protic solvents can be used, they often lead to slower reaction rates compared to polar aprotic solvents. This is because protic solvents can form hydrogen bonds with the nucleophile, creating a solvent cage that hinders its ability to attack the pyridine (B92270) ring. Additionally, if a strong base is used, the alcohol itself can act as a nucleophile, leading to the formation of an unwanted ether byproduct.

Q4: My reaction is very slow even in a polar aprotic solvent. What else can I do?

A4: If the reaction is still slow, consider the following:

• Increase the temperature: Gently heating the reaction mixture can significantly increase the reaction rate.

• Check the nucleophile: Ensure your nucleophile is sufficiently reactive. If you are using a neutral nucleophile (e.g., an amine), the addition of a non-nucleophilic base (e.g., K₂CO₃ or Et₃N) can deprotonate it in situ, increasing its nucleophilicity.

• Ensure anhydrous conditions: Trace amounts of water can deactivate anionic nucleophiles. Using a dry solvent and an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Q5: How does the fluorine leaving group in 2-Fluoro-5-nitropyridine compare to other halogens?

A5: In nucleophilic aromatic substitution reactions, fluoride (B91410) is an excellent leaving group. This is somewhat counterintuitive compared to SN1 and SN2 reactions. The rate-determining step in SNAr is the initial attack of the nucleophile to form the Meisenheimer complex. The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack. This electronic effect outweighs the strength of the C-F bond, leading to faster reaction rates compared to chloro, bromo, or iodo analogues. For instance, 2-fluoropyridine (B1216828) reacts about 320 times faster than 2-chloropyridine (B119429) with sodium ethoxide in ethanol.[1]

Quantitative Data on Solvent Effects

The following table summarizes kinetic data for the nucleophilic aromatic substitution of nitropyridine derivatives, illustrating the impact of solvent choice on reaction rates.

Table 1: Second-Order Rate Constants (k₂) for the Reaction of 2-Chloro-5-nitropyridine with Sodium Arenethiolates in Methanol at 30°C

Nucleophile (Sodium Arenethiolate)	k₂ (M⁻¹s⁻¹)
p-OCH₃	2.50
p-CH₃	1.58
H	1.00
p-Cl	1.55
p-NO₂	6.61

Data extracted from a study by Hamed et al. (1997). This data is for the chloro-analogue but demonstrates the relative reactivity trends.[2]

Experimental Protocols

Kinetic Analysis using UV-Vis Spectroscopy

This method is suitable for monitoring the reaction by observing the change in absorbance of a reactant or product over time.

Objective: To determine the second-order rate constant for the reaction of 2-Fluoro-5-nitropyridine with an amine nucleophile in a chosen solvent.

Materials:

• 2-Fluoro-5-nitropyridine

• Amine nucleophile (e.g., piperidine)

• Anhydrous solvent (e.g., Acetonitrile)

• UV-Vis spectrophotometer with a thermostatted cell holder

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Constant temperature water bath

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 2-Fluoro-5-nitropyridine (e.g., 1 x 10⁻³ M) in the chosen solvent.

  • Prepare a series of stock solutions of the amine nucleophile at various concentrations (e.g., 0.01 M, 0.02 M, 0.05 M, 0.1 M) in the same solvent.

• Kinetic Measurements:

  • Set the UV-Vis spectrophotometer to a wavelength where the product absorbs strongly, and the starting materials have minimal absorbance. This will require an initial scan of the starting materials and the expected product.

  • Equilibrate the stock solutions to the desired reaction temperature (e.g., 25°C) in the constant temperature water bath.

  • To initiate a kinetic run, pipette a known volume of the amine solution into a quartz cuvette and place it in the thermostatted cell holder of the spectrophotometer.

  • Rapidly add a small, known volume of the 2-Fluoro-5-nitropyridine stock solution to the cuvette, mix quickly, and immediately start recording the absorbance as a function of time.

  • Continue data collection until the reaction is complete (i.e., the absorbance reaches a stable plateau).

• Data Analysis:

  • Under pseudo-first-order conditions (with the amine in large excess), the observed rate constant (kobs) can be determined by fitting the absorbance versus time data to a first-order exponential equation.

  • Repeat the kinetic measurements for each of the different amine concentrations.

  • The second-order rate constant (k₂) is obtained from the slope of a plot of kobs versus the concentration of the amine.

Kinetic Analysis using ¹H NMR Spectroscopy

This method allows for the in-situ monitoring of the concentrations of both reactants and products over time.

Objective: To determine the reaction kinetics by monitoring the disappearance of a reactant peak and the appearance of a product peak in the ¹H NMR spectrum.

Materials:

• 2-Fluoro-5-nitropyridine

• Nucleophile

• Deuterated solvent (e.g., DMSO-d₆)

• NMR spectrometer

• NMR tubes

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 2-Fluoro-5-nitropyridine in the deuterated solvent of a known concentration.

  • Prepare a stock solution of the nucleophile in the same deuterated solvent.

• NMR Data Acquisition:

  • Acquire a reference ¹H NMR spectrum of the 2-Fluoro-5-nitropyridine solution.

  • To initiate the reaction, add a known amount of the nucleophile stock solution to the NMR tube containing the 2-Fluoro-5-nitropyridine solution.

  • Quickly mix the contents and place the NMR tube in the spectrometer.

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals. The time between spectra will depend on the reaction rate.

• Data Analysis:

  • Process the series of spectra.

  • For each spectrum, integrate a well-resolved peak corresponding to the starting material and a well-resolved peak for the product.

  • The concentration of each species at each time point can be determined relative to an internal standard or by assuming the total concentration of the pyridine species is constant.

  • Plot the concentration of the starting material or product as a function of time.

  • Fit the data to the appropriate integrated rate law to determine the rate constant.

Visualizations

Caption: Workflow for a typical kinetic study of a chemical reaction.

Caption: The two-step mechanism of a nucleophilic aromatic substitution (SNAr) reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Methods for monitoring the progress of 2-Fluoro-5-nitropyridine reactions

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) for monitoring the progress of chemical reactions involving 2-Fluoro-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for monitoring the progress of a 2-Fluoro-5-nitropyridine reaction?

A1: The most common analytical techniques for monitoring these reactions include Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), often coupled with a chromatographic technique (e.g., LC-MS or GC-MS).[1]

Q2: How do I choose the best monitoring method for my specific reaction?

A2: The choice of method depends on several factors:

• Speed and Simplicity: TLC is excellent for quick, qualitative checks of reaction completion.[2]

• Quantitative Analysis: HPLC and GC are preferred for accurate quantification of reactants, products, and byproducts.[1]

• Structural Information: NMR spectroscopy provides detailed structural information about the compounds in the reaction mixture, making it ideal for identifying intermediates and byproducts.[3]

• Sensitivity and Specificity: LC-MS and GC-MS offer high sensitivity and specificity, which is crucial for detecting trace impurities and confirming molecular weights.[4]

• Volatility: GC is suitable for volatile and thermally stable compounds.[1]

Q3: Why is ¹⁹F NMR particularly useful for monitoring reactions with 2-Fluoro-5-nitropyridine?

A3: ¹⁹F NMR is highly effective for several reasons. The ¹⁹F nucleus has a spin of ½, 100% natural abundance, and a high gyromagnetic ratio, leading to high sensitivity.[5] Its large chemical shift range reduces the probability of signal overlap, making spectra easier to interpret.[5][6] This allows for clear, quantitative monitoring of the consumption of the fluorine-containing starting material and the formation of any fluorine-containing products or intermediates.[5]

Q4: Can I monitor my reaction in real-time?

A4: Yes, real-time reaction monitoring is possible. Techniques like online HPLC-MS and flow NMR allow for continuous analysis of the reaction mixture without the need for manual sampling.[5][7][8] This provides detailed kinetic data and deeper insights into the reaction mechanism.[9]

Troubleshooting Guide: Thin Layer Chromatography (TLC)

This section addresses common issues encountered when using TLC to monitor 2-Fluoro-5-nitropyridine reactions.

Q5: My spots are streaking or elongated. What should I do?

A5: Streaking can be caused by several factors:

• Sample Overload: The most common cause is applying too much sample to the plate.[2][10] Try diluting your sample and spotting a smaller amount.

• Compound Acidity/Basicity: Highly acidic or basic compounds can interact strongly with the silica (B1680970) gel. Adding a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to your mobile phase can improve spot shape.[11]

• Inappropriate Solvent: If the solvent is too polar, it may not effectively move a complex mixture, causing streaking.[12] Experiment with different solvent systems.

Q6: I can't see any spots on my developed TLC plate. What went wrong?

A6: This issue can arise from a few problems:

• Insufficient Concentration: Your sample may be too dilute.[11] Try concentrating the sample or spotting the same location multiple times, allowing the solvent to dry between applications.[12]

• Non-UV Active Compounds: If you are using a UV lamp for visualization, your compounds may not be UV active. Try using a chemical stain (e.g., potassium permanganate (B83412) or anisaldehyde).[11]

• Sample Dissolution: Ensure the solvent level in the developing chamber is below the spotting line on your TLC plate. If the solvent level is too high, it will dissolve your sample from the baseline instead of allowing it to travel up the plate.[12]

• Volatility: The compounds may have evaporated from the plate.[11]

Q7: The Rf values of my starting material and product are too similar. How can I improve separation?

A7: Poor separation is a common challenge.

• Change Solvent System Polarity: If spots are near the baseline, your eluent is not polar enough; increase the proportion of the polar solvent.[11] If spots are near the solvent front, the eluent is too polar; decrease the polar solvent proportion.[11]

• Try a Different Solvent System: Using solvents with different properties can alter selectivity. For example, switching from an ethyl acetate/hexane mixture to a dichloromethane/methanol mixture can significantly change the separation.[11]

• Use a Co-spot: Spot your starting material, your reaction mixture, and then both on top of each other in a third lane. This "co-spot" helps to confirm if a spot in your reaction mixture is indeed unreacted starting material.[13]

Table 1: Common TLC Mobile Phases for Pyridine Derivatives

Polarity	Solvent System Example	Ratio (v/v)	Typical Application
Low	Hexane / Ethyl Acetate	9:1 to 7:3	Separation of non-polar compounds.
Medium	Hexane / Ethyl Acetate	1:1	General purpose for compounds of intermediate polarity.
High	Dichloromethane / Methanol	9:1	Separation of more polar compounds.
Very High	Dichloromethane / Methanol / NH₄OH	90:10:1	For basic compounds that may streak on silica gel.

Troubleshooting Guide: HPLC & GC

Q8: My HPLC peaks are tailing or fronting. What is the cause?

A8: Poor peak shape can compromise resolution and quantification.

• Column Overload: Injecting too much sample can lead to broad, tailing, or fronting peaks.[1] Dilute your sample or reduce the injection volume.

• Mobile Phase Mismatch: The pH of your mobile phase can affect the ionization state of your analyte, leading to tailing. Try adjusting the pH with a suitable buffer.[1]

• Column Degradation: The stationary phase can degrade over time. If other troubleshooting steps fail, it may be time to replace the column.[1]

Q9: My retention times are inconsistent between runs. How can I fix this?

A9: Drifting retention times make peak identification difficult.

• System Leaks: Check all fittings in your HPLC or GC system for leaks.[1]

• Temperature Fluctuations: Use a column oven to maintain a stable temperature, as retention is highly sensitive to temperature changes.[1]

• Inadequate Equilibration: Ensure the column is fully equilibrated with the mobile phase before injecting your sample.[1]

Q10: I am not detecting any peaks in my GC analysis. What should I check?

A10: A lack of peaks can be due to several issues.

• Injection Problem: Verify that the autosampler or manual syringe is correctly injecting the sample into the instrument.[1]

• Compound Instability: Your compound may be degrading in the hot injector port. Try lowering the injector temperature.

• Non-volatile Compound: The compound may not be volatile enough for GC analysis. In this case, HPLC or LC-MS would be a more appropriate technique.

Table 2: Starting Parameters for HPLC and GC Analysis

Parameter	HPLC (Reversed-Phase)	GC
Column	C18, 100 mm x 2.1 mm, 3.5 µm	5% Phenyl Methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm
Mobile Phase / Carrier Gas	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	Helium at 1 mL/min
Gradient / Oven Program	Start at 10% B, ramp to 95% B over 15 min	Start at 80°C (2 min), ramp to 280°C at 15°C/min (hold 5 min)
Injector Temperature	N/A	250°C
Detector	UV (PDA Detector)	Flame Ionization Detector (FID) or Mass Spectrometer (MS)

Note: These are starting points and should be optimized for specific applications.[1][4]

Troubleshooting Guide: NMR Spectroscopy

Q11: My NMR spectrum has poor resolution and broad peaks. How can I improve it?

A11: Sharp, well-resolved peaks are essential for accurate analysis.

• Shimming: The magnetic field homogeneity may be poor. Re-shimming the spectrometer is the first step to improve resolution.

• Sample Preparation: Undissolved solids or paramagnetic impurities in your sample can cause significant line broadening. Ensure your sample is fully dissolved and filter it if necessary.

• Concentration: A sample that is too concentrated can lead to viscosity-related broadening. Diluting the sample may help.

Q12: The signal-to-noise (S/N) ratio in my spectrum is too low. What can I do?

A12: A low S/N ratio can make it difficult to see small peaks from minor components.

• Increase Number of Scans: The S/N ratio increases with the square root of the number of scans. Doubling the scans will increase S/N by a factor of ~1.4.

• Use a Higher Concentration: If possible, prepare a more concentrated sample.

• Check Probe Tuning: Ensure the NMR probe is correctly tuned and matched for the nucleus you are observing.

Experimental Protocols

Protocol 1: General Procedure for TLC Monitoring

• Preparation: Prepare a developing chamber with a suitable mobile phase (e.g., 7:3 Hexane:Ethyl Acetate). Place a piece of filter paper in the chamber to ensure saturation.

• Spotting: Using a capillary tube, spot a small amount of the reaction mixture on the TLC plate's baseline. Also spot the starting material as a reference.

• Development: Place the spotted TLC plate in the developing chamber, ensuring the baseline is above the solvent level. Allow the solvent to run up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp. If necessary, use a chemical stain.

• Analysis: Compare the spot(s) from the reaction mixture to the starting material spot to gauge the progress of the reaction. The appearance of a new spot and the disappearance of the starting material spot indicate reaction progression.

Protocol 2: General Procedure for HPLC Sample Preparation

• Sampling: Withdraw a small aliquot (e.g., 10-20 µL) from the reaction mixture.

• Quenching (if necessary): If the reaction is fast, immediately quench the aliquot in a vial containing a suitable quenching agent or a large volume of cold solvent.

• Dilution: Dilute the sample with the mobile phase (e.g., 1:1 acetonitrile:water) to a final concentration suitable for HPLC analysis (typically in the µg/mL to low mg/mL range).[14]

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter that could damage the HPLC column.[14]

• Analysis: Transfer the filtered sample to an HPLC vial and place it in the autosampler for injection.

Visualizations

Caption: General experimental workflow for monitoring a chemical reaction.

Caption: Decision tree for troubleshooting common TLC issues.[10][11][12]

Caption: Simplified pathway for a Nucleophilic Aromatic Substitution (SNAr) reaction.[15]

References

• 1. benchchem.com [benchchem.com]
• 2. microbiozindia.com [microbiozindia.com]
• 3. Mechanistic analysis by NMR spectroscopy: A users guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. magritek.com [magritek.com]
• 6. researchgate.net [researchgate.net]
• 7. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. NMR reaction monitoring in flow synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 10. chembam.com [chembam.com]
• 11. silicycle.com [silicycle.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. Chromatography [chem.rochester.edu]
• 14. benchchem.com [benchchem.com]
• 15. brainly.com [brainly.com]

Technical Support Center: Purification of Commercial 2-Fluoro-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 2-Fluoro-5-nitropyridine. The following information details methods to remove common impurities and enhance the purity of the compound for sensitive downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 2-Fluoro-5-nitropyridine?

A1: Commercial 2-Fluoro-5-nitropyridine is typically available in purities of 98% or higher.[1][2] However, trace impurities can affect sensitive reactions. Potential impurities can include:

• Colored Impurities: The presence of a pale yellow color suggests minor impurities, as the pure compound is a white solid.[1][2]

• Starting Materials: Depending on the synthetic route, residual starting materials such as 2-chloro-5-nitropyridine (B43025) may be present.[3]

• Byproducts of Synthesis: Side-products from the manufacturing process can also be present.

• Solvent Residues: Trace amounts of solvents used during synthesis and initial purification may remain.[4]

• Hydrolysis Products: Due to its sensitivity to moisture, 2-Fluoro-5-nitropyridine can hydrolyze to 2-hydroxy-5-nitropyridine.[4][5]

Q2: What is the expected purity of commercial 2-Fluoro-5-nitropyridine?

A2: Commercial grades of 2-Fluoro-5-nitropyridine are generally offered with a purity of ≥98.0% or ≥99.0%, which is suitable for many applications.[6] However, for highly sensitive applications such as in pharmaceutical development, further purification may be necessary to remove trace impurities.

Q3: How can I assess the purity of my 2-Fluoro-5-nitropyridine sample?

A3: Several analytical techniques can be employed to determine the purity of your sample:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a preferred method for analyzing volatile and semi-volatile impurities, including residual solvents and starting materials.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a primary technique for separating and quantifying non-volatile impurities.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR can be used for structural elucidation of the compound and potential impurities.

• Melting Point Analysis: A sharp melting point range close to the literature value (17-21 °C) indicates high purity.[5] A broad melting range suggests the presence of impurities.

Troubleshooting Purification

Recrystallization

Problem: My 2-Fluoro-5-nitropyridine has a yellow tint. How can I remove the color?

Solution: Recrystallization is an effective method for removing colored impurities and improving the overall purity of solid compounds.

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection: The ideal solvent is one in which 2-Fluoro-5-nitropyridine is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvents to test for recrystallization of polar aromatic compounds include ethanol, methanol, isopropanol, or mixtures such as ethanol/water or hexane/ethyl acetate.[7]

• Dissolution: In a fume hood, place the commercial 2-Fluoro-5-nitropyridine in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent and heat the mixture with gentle swirling until the solid completely dissolves.[8]

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal to the solution, and then gently heat it to boiling for a few minutes.[9] The charcoal will adsorb the colored impurities.

• Hot Filtration: While the solution is still hot, filter it through a pre-heated funnel with fluted filter paper to remove the activated charcoal and any insoluble impurities.[9]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Crystal formation should begin. To maximize yield, you can then place the flask in an ice bath.[8]

• Isolation and Drying: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities. Dry the crystals under vacuum to remove residual solvent.

Problem: No crystals are forming after the solution has cooled.

Solution: This is a common issue that can often be resolved with the following troubleshooting steps:

• Induce Crystallization:

  • Seeding: Add a small crystal of pure 2-Fluoro-5-nitropyridine to the solution to act as a nucleation site.[10]

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The small glass particles that are scraped off can serve as nucleation points.[10]

• Supersaturation: It is possible that too much solvent was added. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[11]

Problem: The compound "oils out" instead of forming crystals.

Solution: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too quickly.

• Re-dissolve and Cool Slowly: Reheat the solution until the oil redissolves. You may need to add a small amount of additional solvent. Allow the solution to cool very slowly. Insulating the flask can help with this.

• Change Solvent System: If slow cooling does not resolve the issue, a different recrystallization solvent or a two-solvent system may be necessary.

Column Chromatography

Problem: I need to achieve very high purity (>99.5%) for my 2-Fluoro-5-nitropyridine.

Solution: Flash column chromatography is a highly effective technique for purifying organic compounds to a high degree.

Experimental Protocol: Silica (B1680970) Gel Column Chromatography

• Stationary Phase and Eluent Selection: Silica gel is a common stationary phase for the purification of polar compounds.[1] The choice of eluent (mobile phase) is critical for good separation. A common starting point for polar aromatic compounds is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[12] The optimal eluent system can be determined by thin-layer chromatography (TLC).

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Carefully pour the slurry into the chromatography column, ensuring there are no air bubbles.[1]

  • Allow the silica to settle, and then add a thin layer of sand to the top to protect the silica bed.

• Sample Loading:

  • Dissolve the crude 2-Fluoro-5-nitropyridine in a minimal amount of the eluent or a suitable volatile solvent.

  • Carefully apply the sample solution to the top of the silica gel bed.[13]

• Elution:

  • Begin eluting the column with the non-polar solvent or a mixture with a low percentage of the polar solvent (e.g., 95:5 hexanes:ethyl acetate).

  • Gradually increase the polarity of the eluent (gradient elution) to move the compound down the column (e.g., to 90:10, then 80:20 hexanes:ethyl acetate).[13]

• Fraction Collection and Analysis:

  • Collect fractions as the eluent comes off the column.

  • Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Fluoro-5-nitropyridine.

Problem: The separation of my compound from an impurity is poor.

Solution:

• Optimize Eluent System: The polarity of the eluent has a significant impact on separation. If the compounds are eluting too quickly, decrease the polarity of the eluent. If they are not moving down the column, increase the polarity. Running a gradient elution, where the polarity is gradually increased, can often improve the separation of compounds with similar polarities.[13]

• Column Dimensions: A longer and narrower column will generally provide better separation than a short and wide column.[13]

• Sample Loading: Ensure the sample is loaded in a narrow band at the top of the column. A wide sample band will lead to poor separation.

Quantitative Data Summary

The following table summarizes the expected purity levels of 2-Fluoro-5-nitropyridine before and after purification. Actual results may vary depending on the initial purity of the commercial sample and the specific experimental conditions.

Purification Method	Starting Purity (Typical Commercial Grade)	Expected Final Purity	Notes
Recrystallization	98.0 - 99.0%	>99.5%	Effective for removing colored impurities and minor, less soluble byproducts.
Column Chromatography	98.0 - 99.0%	>99.8%	Highly effective for separating closely related impurities and achieving very high purity levels.

Experimental Workflows

Caption: General workflow for the purification of 2-Fluoro-5-nitropyridine.

Caption: Troubleshooting guide for common recrystallization issues.

References

• 1. Tips and Tricks for the Lab: Column Packing - ChemistryViews [chemistryviews.org]
• 2. labproinc.com [labproinc.com]
• 3. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. cuikangshengwu.lookchem.com [cuikangshengwu.lookchem.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 12. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Purification [chem.rochester.edu]

Strategies to control regioselectivity in reactions with substituted nitropyridines

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted solutions for controlling regioselectivity in reactions involving substituted nitropyridines. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors controlling regioselectivity in nucleophilic aromatic substitution (SNAr) reactions of nitropyridines?

A1: The regioselectivity of SNAr reactions on the nitropyridine ring is principally governed by a combination of electronic and steric effects.

• Electronic Effects: The strongly electron-withdrawing nitro group (–NO2) deactivates the pyridine (B92270) ring towards electrophilic attack but strongly activates it for nucleophilic attack. This activation is most pronounced at the positions ortho and para to the nitro group. Nucleophilic attack at these positions allows the negative charge of the intermediate Meisenheimer complex to be delocalized onto the oxygen atoms of the nitro group, which provides significant stabilization.[1]

• Steric Hindrance: The presence of bulky substituents on the pyridine ring or the use of sterically demanding nucleophiles can hinder approach to a sterically congested reaction site.[1] This can lead to the nucleophile preferentially attacking a less sterically hindered, albeit electronically less activated, position.

Q2: I am reacting a 2,6-dichloro-3-nitropyridine (B41883) with an amine and observing substitution primarily at the C2 position. Shouldn't the C6 position (para to the nitro group) be more reactive?

A2: While the C6 position is para to the nitro group and thus activated, the C2 position is ortho to the nitro group and also strongly activated. In this specific case, the inductive effect of the nitro group makes the C2 position more electron-deficient and thus more susceptible to nucleophilic attack. This is a common observation where the reaction is under kinetic control, favoring the more electrophilic C2 position. The formation of the C6-substituted product would be the thermodynamically more stable product.[1][2]

Q3: How can I favor substitution at the C4 position in a 2,4-dichloro-5-nitropyridine (B33049) system?

A3: For 2,4-dichloro-5-nitropyridine, there is a strong and predictable regioselectivity for substitution at the C4 position.[3] This is because the negative charge in the Meisenheimer complex formed upon nucleophilic attack at C4 (para to the nitro group) can be delocalized over both the pyridine nitrogen and the nitro group's oxygen atoms. This extensive delocalization results in a more stable intermediate, making the C4-attack pathway kinetically favored.[3]

Q4: My reaction is producing a mixture of regioisomers. How can I improve the selectivity?

A4: The formation of regioisomeric mixtures is a common challenge. To improve selectivity, consider the following troubleshooting steps:

• Solvent Choice: Non-polar, aprotic solvents with low hydrogen bond basicities can favor substitution ortho to a directing group like a nitro or ester group, especially when using alkali metal alkoxides. This is thought to occur through coordination of the metal cation, forming a cyclic transition state.[4]

• Nature of the Nucleophile: The steric bulk of the nucleophile can be a deciding factor. Larger, more sterically hindered nucleophiles may favor attack at the less congested site.

• Counter-ion of the Nucleophile: For alkoxide nucleophiles, harder, more Lewis acidic cations (like Li+) can enhance ortho-selectivity with more reactive primary alkoxides, while Na+ is often sufficient for secondary and tertiary alkoxides.[4]

• Temperature: Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product.

Troubleshooting Guides

Issue 1: Unexpected Regioisomer Predominates

• Problem: The major product from your SNAr reaction is not the one predicted by standard electronic effects (e.g., ortho/para direction of the nitro group).

• Possible Cause 1: Steric Hindrance: A bulky substituent on the pyridine ring may be blocking the electronically favored position, directing the nucleophile to a less hindered site.

• Solution 1:

  • Use a smaller nucleophile: If possible, switch to a less sterically demanding nucleophile.

  • Modify the substrate: If synthesizing the nitropyridine from scratch, consider a synthetic route that introduces the bulky group after the regioselective substitution.

• Possible Cause 2: Kinetic vs. Thermodynamic Control: The observed product may be the kinetically favored isomer, which forms faster, rather than the more stable thermodynamic product.[1][2]

• Solution 2:

  • Adjust reaction time and temperature: Longer reaction times and higher temperatures may allow for equilibration to the thermodynamic product. However, this can also lead to decomposition. Monitor the reaction over time to find the optimal conditions.

• Possible Cause 3: Chelation Control: A substituent adjacent to a leaving group may be coordinating with the counter-ion of the nucleophile, directing the attack to that position.[4]

• Solution 3:

  • Change the solvent: Use a more polar, coordinating solvent to disrupt the chelation.

  • Change the counter-ion: Switch to a different counter-ion for your nucleophile (e.g., from Na+ to K+ or a non-coordinating cation like a tetraalkylammonium salt).

Issue 2: Low Yield and Formation of Side Products

• Problem: The desired regioisomer is formed, but in low yield, with significant formation of byproducts.

• Possible Cause 1: Competing Reactions: The nucleophile may be reacting with other functional groups on the nitropyridine, or the starting material may be unstable under the reaction conditions.

• Solution 1:

  • Protecting groups: If there are other reactive sites, consider using protecting groups.

  • Milder conditions: Use a lower temperature, a weaker base, or a shorter reaction time.

• Possible Cause 2: Poor Solubility: The starting materials may not be fully dissolved in the chosen solvent, leading to an incomplete reaction.

• Solution 2:

  • Screen solvents: Test a range of solvents to find one that provides good solubility for all reactants at the desired reaction temperature.

  • Increase temperature: Carefully increase the reaction temperature to improve solubility, while monitoring for decomposition.

Data Presentation: Regioselectivity in SNAr Reactions of Dichloronitropyridines

The following tables summarize the regioselective outcomes of nucleophilic aromatic substitution on common dichloronitropyridine scaffolds.

Table 1: Amination of 2,6-Dichloro-3-nitropyridine

Nucleophile	Conditions	Major Product	Minor Product	Ratio (C2:C6)	Reference
Ammonia (B1221849) (aq. in MeOH)	35-40 °C, 2h	2-Amino-6-chloro-3-nitropyridine	6-Amino-2-chloro-3-nitropyridine	Predominantly C2	[5]
Ammonia (gas in isopropanol)	20-30 °C, 24h	2-Amino-6-chloro-3-nitropyridine	6-Amino-2-chloro-3-nitropyridine	Predominantly C2	[6]
Piperazine derivative	-	2-substituted	6-substituted	Kinetically favors C2	[1][2]

Table 2: Substitution on 2,4-Dichloro-5-nitropyridine

Nucleophile	Conditions	Major Product	Ratio (C4:C2)	Reference
Cyclopentylamine (B150401)	Acetonitrile, Triethylamine (B128534), RT	4-(Cyclopentylamino)-2-chloro-5-nitropyridine	>9:1	[3]
Diethylamine	Chloroform, iPrNEt, 40°C	4-(Diethylamino)-2-chloro-5-nitropyridine	>9:1	[3]
Sodium Methoxide	Methanol (B129727)	4-Methoxy-2-chloro-5-nitropyridine	Predominantly C4	[3]
Thiophenol	DMF, K2CO3	4-(Phenylthio)-2-chloro-5-nitropyridine	Predominantly C4	[3]

Experimental Protocols

Protocol 1: Regioselective Amination of 2,6-Dichloro-3-nitropyridine at the C2 Position

This protocol describes the synthesis of 2-amino-6-chloro-3-nitropyridine, where the substitution is kinetically favored at the C2 position.

Materials:

• 2,6-Dichloro-3-nitropyridine

• Methanol

• 25% Aqueous ammonia solution

Procedure:

• Dissolve 2,6-dichloro-3-nitropyridine (1.0 eq) in methanol at room temperature.[5]

• To the resulting solution, add 25% aqueous ammonia solution (1.4 eq) at room temperature.[5]

• Heat the reaction mixture to 35-40 °C for approximately 2 hours.[5]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to 20 °C.[5]

• The solid product will precipitate out of the solution.

• Filter the solid, wash with methanol, and dry to yield 2-amino-6-chloro-3-nitropyridine.[5]

Protocol 2: Regioselective Amination of 2,4-Dichloro-5-nitropyridine at the C4 Position

This protocol details the highly regioselective synthesis of 4-(cyclopentylamino)-2-chloro-5-nitropyridine.

Materials:

• 2,4-Dichloro-5-nitropyridine

• Anhydrous acetonitrile

• Cyclopentylamine

• Triethylamine

• Ethyl acetate (B1210297)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 2,4-dichloro-5-nitropyridine (1.0 eq) in anhydrous acetonitrile.[3]

• In a separate flask, prepare a solution of cyclopentylamine (1.0 eq) and triethylamine (2.0 eq) in acetonitrile.[3]

• Slowly add the amine/triethylamine solution to the stirred solution of 2,4-dichloro-5-nitropyridine at room temperature.[3]

• Stir the resulting mixture for approximately 10 minutes, monitoring the consumption of the starting material by TLC.[3]

• Once the reaction is complete, concentrate the mixture under vacuum.[3]

• Redissolve the residue in ethyl acetate and wash sequentially with water and brine.[3]

• Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under vacuum.[3]

• If necessary, purify the crude product via silica (B1680970) gel column chromatography to obtain the final product, 4-(cyclopentylamino)-2-chloro-5-nitropyridine.[3]

Visualizations

Caption: Interplay of electronic and steric effects in SNAr.

References

• 1. organic chemistry - Regioselectivity of an amination reaction of 2,6-dichloro-3-nitropyridine - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. US7256295B2 - Process for producing 2,3-diamino-6-methoxypyridine - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

Reactivity Face-Off: 2-Fluoro-5-nitropyridine vs. 2-Chloro-5-nitropyridine in Nucleophilic Aromatic Substitution

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount to the success of synthetic endeavors. Halogenated nitropyridines are a critical class of reagents, prized for their utility in constructing complex molecular architectures through nucleophilic aromatic substitution (SNAr). This guide provides a detailed comparison of the reactivity of two prominent members of this class: 2-Fluoro-5-nitropyridine and 2-Chloro-5-nitropyridine, supported by experimental data and established chemical principles.

The enhanced reactivity of halopyridines is attributed to the electron-withdrawing nature of the pyridine (B92270) nitrogen and the activating nitro group, which stabilize the negatively charged intermediate formed during the SNAr reaction. The choice of the halogen at the 2-position, however, significantly influences the reaction kinetics.

Executive Summary of Reactivity

In the realm of nucleophilic aromatic substitution, the reactivity trend for halogens as leaving groups is often the reverse of that observed in aliphatic SN1 and SN2 reactions. For SNAr, fluoride (B91410) is typically a better leaving group than chloride. This is because the rate-determining step is the initial nucleophilic attack and the formation of the Meisenheimer complex. The high electronegativity of fluorine provides superior stabilization of this intermediate through a potent inductive effect, thereby lowering the activation energy of the reaction.

Experimental evidence supports this principle. While direct kinetic data comparing the 5-nitro-substituted pyridines with the same nucleophile under identical conditions is scarce in readily available literature, a study on the parent compounds, 2-fluoropyridine (B1216828) and 2-chloropyridine, demonstrated a dramatic difference in reactivity. In reaction with sodium ethoxide in ethanol (B145695), 2-fluoropyridine was found to be approximately 320 times more reactive than 2-chloropyridine. This substantial rate enhancement is expected to be preserved, if not amplified, in the presence of the strongly activating 5-nitro group.

Quantitative Reactivity Data

Substrate	Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (L mol⁻¹ s⁻¹)	Relative Reactivity
2-Chloro-5-nitropyridine	Piperidine (B6355638)	Ethanol	40	7.30 x 10⁻⁵	1
2-Fluoro-5-nitropyridine	Piperidine	Ethanol	40	Estimated to be significantly > 7.30 x 10⁻⁵	Estimated to be >300

Note: The relative reactivity of 2-Fluoro-5-nitropyridine is an estimation based on the observed reactivity difference between 2-fluoropyridine and 2-chloropyridine.

Reaction Mechanism and Experimental Workflow

The generally accepted mechanism for the nucleophilic aromatic substitution of 2-halo-5-nitropyridines is a two-step addition-elimination process, which proceeds through a resonance-stabilized intermediate known as a Meisenheimer complex.

Caption: General mechanism for the SNAr reaction of 2-halo-5-nitropyridines.

A typical workflow for a comparative kinetic analysis of these substrates is outlined below.

Caption: Workflow for the comparative kinetic analysis of nitropyridine reactivity.

Experimental Protocols

To obtain a direct and accurate comparison of the reactivity of 2-Fluoro-5-nitropyridine and 2-Chloro-5-nitropyridine, a standardized kinetic study is required. The following protocol outlines a general method for determining the second-order rate constants for the reaction of these substrates with a nucleophile, such as piperidine, using UV-Vis spectrophotometry.

Materials:

• 2-Fluoro-5-nitropyridine

• 2-Chloro-5-nitropyridine

• Piperidine (or other suitable nucleophile)

• Anhydrous ethanol (or other suitable solvent)

• Volumetric flasks

• Pipettes

• UV-Vis spectrophotometer with a thermostatted cell holder

• Quartz cuvettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the 2-halopyridine substrate (e.g., 1.0 x 10⁻³ M) by accurately weighing the compound and dissolving it in anhydrous ethanol in a volumetric flask.

  • Prepare a series of stock solutions of piperidine in anhydrous ethanol with varying concentrations (e.g., 0.01 M, 0.02 M, 0.04 M, 0.06 M, 0.08 M). The concentration of the nucleophile should be in large excess (at least 10-fold) compared to the substrate to ensure pseudo-first-order kinetics.

• Kinetic Measurements:

  • Set the temperature of the spectrophotometer's cell holder to the desired reaction temperature (e.g., 40 °C).

  • Pipette a known volume of one of the piperidine solutions into a quartz cuvette and place it in the cell holder to allow it to reach thermal equilibrium.

  • Initiate the reaction by injecting a small, precise volume of the 2-halopyridine stock solution into the cuvette and mix quickly.

  • Immediately begin recording the absorbance at the wavelength of maximum absorbance (λ_max) of the product, monitoring the increase in absorbance over time until the reaction is complete (i.e., the absorbance plateaus).

• Data Analysis:

  • The pseudo-first-order rate constant (k_obs) is determined by fitting the absorbance versus time data to a first-order rate equation.

  • Repeat the kinetic measurements for each of the different piperidine concentrations.

  • The second-order rate constant (k₂) is obtained from the slope of a plot of k_obs versus the concentration of piperidine.

  • Perform this entire procedure for both 2-Fluoro-5-nitropyridine and 2-Chloro-5-nitropyridine to obtain their respective second-order rate constants for a direct comparison.

Conclusion

The available evidence and fundamental principles of physical organic chemistry strongly indicate that 2-Fluoro-5-nitropyridine is a significantly more reactive substrate in nucleophilic aromatic substitution reactions than 2-Chloro-5-nitropyridine . This enhanced reactivity is a direct consequence of the superior ability of the highly electronegative fluorine atom to stabilize the rate-determining Meisenheimer complex through its inductive effect. For synthetic applications where rapid and efficient substitution is desired, 2-Fluoro-5-nitropyridine is the superior choice. However, the higher cost and potentially greater sensitivity of the fluoro-compound may lead to the selection of 2-Chloro-5-nitropyridine in cases where milder reaction conditions and longer reaction times are acceptable. The provided experimental protocol offers a robust framework for researchers to quantitatively assess the reactivity of these and other related substrates in their specific applications.

A Comparative Guide to the Reactivity of 2-Fluoro-5-nitropyridine and 2-Bromo-5-nitropyridine in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 2-fluoro-5-nitropyridine and 2-bromo-5-nitropyridine (B18158), focusing on their susceptibility to nucleophilic aromatic substitution (SNAr). A thorough understanding of the relative reactivity of these crucial building blocks is essential for the efficient synthesis of a wide array of functionalized pyridine (B92270) derivatives used in pharmaceutical and materials science research. This document outlines the theoretical underpinnings of their reactivity, presents a framework for their experimental comparison, and provides detailed protocols for researchers to conduct their own analyses.

Theoretical Underpinnings of Reactivity

The reactivity of 2-halo-5-nitropyridines in SNAr reactions is predominantly governed by two key factors: the electronegativity of the halogen leaving group and its ability to stabilize the intermediate formed during the reaction. The presence of the strongly electron-withdrawing nitro group at the 5-position significantly activates the pyridine ring for nucleophilic attack at the 2-position.

The generally accepted order of reactivity for halogens in SNAr reactions is F > Cl > Br > I. This is often referred to as the "element effect." Consequently, 2-fluoro-5-nitropyridine is anticipated to be significantly more reactive than 2-bromo-5-nitropyridine. The primary reason for this enhanced reactivity is the high electronegativity of the fluorine atom. This strong inductive electron-withdrawing effect stabilizes the negatively charged Meisenheimer intermediate formed during the nucleophilic attack, thereby lowering the activation energy of this rate-determining step.[1]

Comparative Reactivity Data

Property	2-Fluoro-5-nitropyridine	2-Bromo-5-nitropyridine	Reference(s)
Molecular Formula	C₅H₃FN₂O₂	C₅H₃BrN₂O₂	[2][3]
Molecular Weight	142.09 g/mol	202.99 g/mol	[2][3]
CAS Number	456-24-6	4487-59-6	[2][3]
Relative Reactivity in SNAr	Higher	Lower	[1]
Leaving Group Ability	Fluoride (F⁻) is a poorer leaving group in terms of pKa of its conjugate acid, but its high electronegativity dominates the reactivity in the rate-determining step.	Bromide (Br⁻) is a better leaving group in terms of pKa of its conjugate acid, but its lower electronegativity leads to a less stabilized intermediate.
Theoretical Basis	The high electronegativity of fluorine stabilizes the Meisenheimer complex, accelerating the rate of nucleophilic attack.[1]	The lower electronegativity of bromine provides less stabilization for the Meisenheimer intermediate compared to fluorine.

Experimental Protocols

To facilitate a direct and accurate comparison of the reactivity of 2-fluoro-5-nitropyridine and 2-bromo-5-nitropyridine, a standardized kinetic study is essential. The following protocol describes a general method for determining the second-order rate constants for the reaction of these substrates with a common nucleophile, such as piperidine (B6355638), using UV-Vis spectrophotometry.

Objective: To determine and compare the second-order rate constants for the SNAr reaction of 2-fluoro-5-nitropyridine and 2-bromo-5-nitropyridine with piperidine.

Materials:

• 2-Fluoro-5-nitropyridine

• 2-Bromo-5-nitropyridine

• Piperidine (freshly distilled)

• Anhydrous solvent (e.g., acetonitrile (B52724) or DMSO)

• UV-Vis spectrophotometer with a thermostatted cell holder

• Volumetric flasks and pipettes

• Syringes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the electrophile (2-fluoro-5-nitropyridine or 2-bromo-5-nitropyridine) of a known concentration (e.g., 1 x 10⁻³ M) in the chosen anhydrous solvent.

  • Prepare a series of stock solutions of piperidine of varying concentrations (e.g., 0.1 M, 0.2 M, 0.3 M, 0.4 M, 0.5 M) in the same anhydrous solvent.

• Kinetic Measurement:

  • Set the UV-Vis spectrophotometer to a wavelength where the product of the reaction shows significant absorbance, and the starting materials show minimal absorbance. This should be determined beforehand by running full spectra of the starting materials and the expected product.

  • Equilibrate the spectrophotometer cell holder to a constant temperature (e.g., 25 °C).

  • In a cuvette, place a known volume of the electrophile stock solution and dilute with the solvent to a final volume that is half the final desired reaction volume.

  • Initiate the reaction by rapidly injecting a corresponding volume of a piperidine stock solution into the cuvette, ensuring rapid mixing.

  • Immediately begin recording the absorbance at the chosen wavelength over time. Continue data collection until the reaction is complete (i.e., the absorbance plateaus).

• Data Analysis:

  • The reaction is expected to follow pseudo-first-order kinetics under conditions where the concentration of piperidine is in large excess compared to the electrophile.

  • The observed pseudo-first-order rate constant (kobs) can be determined by fitting the absorbance versus time data to a first-order rate equation.

  • Repeat the experiment with different concentrations of piperidine.

  • Plot the calculated kobs values against the concentration of piperidine. The slope of the resulting straight line will be the second-order rate constant (k₂).

• Comparison:

  • Perform the same series of experiments for both 2-fluoro-5-nitropyridine and 2-bromo-5-nitropyridine under identical conditions (solvent, temperature, and nucleophile concentrations).

  • Compare the determined second-order rate constants (k₂) to quantify the relative reactivity of the two substrates.

Visualizing the Chemistry

To further clarify the concepts discussed, the following diagrams illustrate the reaction mechanism, a typical experimental workflow, and the factors influencing the reactivity of these compounds.

Caption: General mechanism for the SNAr reaction of 2-halo-5-nitropyridines.

Caption: Experimental workflow for the comparative kinetic analysis.

Caption: Key factors influencing the reactivity of 2-halo-5-nitropyridines.

References

• 1. brainly.com [brainly.com]
• 2. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromo-5-nitropyridine | C5H3BrN2O2 | CID 78240 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Confirming the Purity of 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for determining the purity of 2-Fluoro-5-nitropyridine, a critical intermediate in pharmaceutical synthesis. Ensuring the purity of this compound is paramount for the safety, efficacy, and quality of the final drug product. This document outlines detailed experimental protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, presenting their principles, performance characteristics, and best-use cases.

Introduction to Purity Analysis of 2-Fluoro-5-nitropyridine

2-Fluoro-5-nitropyridine (CAS No. 456-24-6) is a vital building block in the synthesis of numerous active pharmaceutical ingredients (APIs). Its purity can be affected by residual starting materials, by-products from the synthesis, and degradation products. Therefore, robust and reliable analytical methods are essential to accurately quantify the purity and identify any impurities. Commercial suppliers typically guarantee a purity of ≥98.0% or ≥99.0% for 2-Fluoro-5-nitropyridine, often determined by Gas Chromatography (GC).[1][2][3]

This guide compares the most common and effective analytical methods for purity assessment: HPLC, GC, and qNMR. Each method offers distinct advantages and is suited for different aspects of purity analysis, from routine quality control to in-depth impurity profiling.

Comparison of Analytical Techniques

The selection of an analytical method for purity determination depends on various factors, including the nature of the impurities, the required sensitivity and accuracy, and the intended application.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a stationary phase.	Quantification based on the direct relationship between the integrated signal intensity of a nucleus and the number of nuclei.
Typical Use Case	Quantification of non-volatile impurities and thermally labile compounds. Ideal for stability-indicating assays.	Routine purity assessment and analysis of volatile and semi-volatile impurities, including residual solvents.	Absolute purity determination without the need for a specific reference standard of the analyte. Structural elucidation of impurities.
Sample Requirements	Sample must be soluble in the mobile phase.	Sample must be volatile or amenable to derivatization to become volatile.	Sample must be soluble in a deuterated solvent.
Sensitivity	High (ng to pg range).	Very high (pg to fg range), especially with mass spectrometry detection.	Moderate (µg to mg range).
Precision (%RSD)	< 2%	< 2%	< 1%
Accuracy (% Recovery)	98 - 102%	98 - 102%	99 - 101%
Throughput	Moderate to High.	High.	Low to Moderate.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the purity analysis of pharmaceutical compounds. It is particularly well-suited for separating non-volatile and thermally sensitive impurities that may be present in 2-Fluoro-5-nitropyridine samples.

Experimental Protocol: HPLC-UV

This protocol provides a general starting point for developing a validated HPLC method for the purity analysis of 2-Fluoro-5-nitropyridine.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler

Reagents:

• 2-Fluoro-5-nitropyridine sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for pH adjustment)

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm

Sample Preparation:

• Accurately weigh and dissolve the 2-Fluoro-5-nitropyridine sample in a suitable diluent (e.g., 50:50 water:acetonitrile) to a final concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Data Analysis: The purity is typically determined by calculating the area percentage of the main 2-Fluoro-5-nitropyridine peak relative to the total area of all observed peaks. For more accurate quantification, a reference standard of known purity should be used to create a calibration curve.

HPLC Analysis Workflow for 2-Fluoro-5-nitropyridine Purity.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and semi-volatile compounds and is commonly cited by suppliers for the purity assessment of 2-Fluoro-5-nitropyridine.[1][2][4] It offers high resolution and sensitivity, making it suitable for detecting and quantifying volatile organic impurities and residual solvents.

Experimental Protocol: GC-FID/MS

This protocol outlines a general method for the purity analysis of 2-Fluoro-5-nitropyridine using GC coupled with either a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for identification of impurities.

Instrumentation:

• Gas chromatograph with FID or MS detector

• Capillary column (e.g., DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm)

• Headspace autosampler (for residual solvent analysis)

Reagents:

• 2-Fluoro-5-nitropyridine sample

• Suitable solvent (e.g., Dichloromethane, Methanol)

Chromatographic Conditions:

Parameter	Condition
Column	DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm
Carrier Gas	Helium
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Injector Temperature	250 °C
Detector Temperature	280 °C (FID) or MS Transfer Line at 280 °C
Injection Mode	Split (e.g., 50:1)

Sample Preparation:

• Dissolve the 2-Fluoro-5-nitropyridine sample in a suitable solvent to a concentration of approximately 1 mg/mL.

• For residual solvent analysis, a headspace GC method would be employed.

Data Analysis: Purity is calculated based on the peak area percentage. For impurity identification, the mass spectrum of each impurity peak is compared with a spectral library (e.g., NIST).

GC Analysis Workflow for 2-Fluoro-5-nitropyridine Purity.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that provides a direct measurement of compound purity without the need for a specific reference standard of the analyte. It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.

Experimental Protocol: ¹H-qNMR

This protocol provides a general procedure for determining the absolute purity of 2-Fluoro-5-nitropyridine using ¹H-qNMR.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• 2-Fluoro-5-nitropyridine sample

• Deuterated solvent (e.g., Chloroform-d, DMSO-d6)

• Internal standard of known purity (e.g., Maleic acid, Dimethyl sulfone)

Experimental Parameters:

Parameter	Setting
Pulse Sequence	Standard 1D proton
Relaxation Delay (d1)	5 x T1 of the slowest relaxing proton
Number of Scans	16 or higher for good signal-to-noise
Spectral Width	Appropriate for observing all relevant signals

Sample Preparation:

• Accurately weigh a specific amount of the 2-Fluoro-5-nitropyridine sample and the internal standard into a vial.

• Dissolve the mixture in a precise volume of deuterated solvent.

• Transfer the solution to an NMR tube.

Data Analysis: The purity of the 2-Fluoro-5-nitropyridine is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• IS = Internal Standard

qNMR Analysis Workflow for Absolute Purity Determination.

Conclusion

The choice of analytical method for confirming the purity of 2-Fluoro-5-nitropyridine should be guided by the specific requirements of the analysis.

• GC is a robust and sensitive method suitable for routine quality control and the analysis of volatile impurities.

• HPLC is indispensable for the analysis of non-volatile and thermally labile impurities and is the method of choice for stability-indicating assays.

• qNMR provides an absolute measure of purity without the need for a specific reference standard and is invaluable for the certification of reference materials and for orthogonal confirmation of purity.

For comprehensive purity assessment and impurity profiling, a combination of these techniques is often employed, leveraging the strengths of each method to ensure the highest quality of 2-Fluoro-5-nitropyridine for its use in drug development and manufacturing.

References

• 1. labproinc.com [labproinc.com]
• 2. 2-フルオロ-5-ニトロピリジン | 2-Fluoro-5-nitropyridine | 456-24-6 | 東京化成工業株式会社 [tcichemicals.com]
• 3. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

A Comparative Guide to Alternative Reagents for the Synthesis of 5-Nitropyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 5-nitropyridine derivatives is a cornerstone in the development of novel pharmaceuticals and agrochemicals. The electron-withdrawing nature of the nitro group makes these compounds valuable intermediates for further functionalization. However, the inherent electron deficiency of the pyridine (B92270) ring presents significant challenges to direct nitration, often requiring harsh conditions and resulting in low yields and poor regioselectivity. This guide provides a comprehensive comparison of alternative reagents and methodologies for the synthesis of 5-nitropyridine derivatives, supported by experimental data and detailed protocols.

Comparison of Synthetic Methodologies

The choice of synthetic strategy for accessing 5-nitropyridine derivatives is dictated by the desired substitution pattern, available starting materials, and scalability. Below is a comparison of prominent methods with their respective advantages and disadvantages.

Method	Starting Material	Key Reagents/Conditions	Typical Yields	Advantages	Disadvantages
Nitration of 2-Aminopyridine (B139424) Derivatives	2-Aminopyridine or substituted derivatives	Conc. H₂SO₄, Fuming HNO₃	35-92%[1][2]	Readily available starting materials, well-established procedure.	Often yields a mixture of 3-nitro and 5-nitro isomers, requiring separation. Harsh acidic conditions.
Three-Component Ring Transformation (TCRT)	1-Methyl-3,5-dinitro-2-pyridone, Ketone, Ammonia (B1221849)	Heat (70-120 °C)	21-83%[3]	Convergent synthesis, access to diverse substitution patterns in a single step.	Requires the synthesis of the dinitropyridone precursor.
Nucleophilic Aromatic Substitution (SNAr) on 3-Nitropyridine (B142982)	3-Nitropyridine	Ammonia or other nucleophiles	~45% for amination[4]	Direct introduction of a functional group at the 2-position.	Limited to nucleophilic substitution, may require activation.
Chlorination of 2-Hydroxy-5-nitropyridine	2-Hydroxy-5-nitropyridine	POCl₃, PCl₅	High (e.g., 89.5%)	Efficient conversion to a versatile chloro-intermediate.	Requires the prior synthesis of the hydroxypyridine.

Experimental Protocols

Method 1: Synthesis of 2-Amino-5-nitropyridine via Nitration of 2-Aminopyridine

This protocol describes the nitration of a substituted 2-aminopyridine.

Materials:

• 3-Methylpyridin-2-amine

• Concentrated Sulfuric Acid (H₂SO₄)

• Fuming Nitric Acid (HNO₃)

• Concentrated Aqueous Ammonia

• Dimethylformamide (DMF)

Procedure:

• Dissolve 3-methylpyridin-2-amine (5.0 g, 46.2 mmol) in concentrated sulfuric acid (24 mL) and cool the mixture to 0 °C in an ice bath.

• In a separate flask, cool fuming nitric acid (d=1.5, 3.5 mL) to 0 °C.

• Slowly add concentrated sulfuric acid (3.5 mL) dropwise to the fuming nitric acid, ensuring the temperature remains below 20 °C.

• Gradually warm the stirred nitrating mixture to 20 °C.

• Transfer the nitrating mixture in 3-5 mL portions to a second flask heated to 35-40 °C. Caution: Do not allow the temperature to exceed 40 °C.

• After the addition is complete, continue stirring the reaction mixture at 50 °C for 30 minutes.

• Cool the reaction mixture to room temperature and neutralize with concentrated aqueous ammonia.

• A precipitate will form. Filter the solid and wash sequentially with water and 50% aqueous DMF (6 mL).

• Purify the product by recrystallization from DMF to yield 3-methyl-5-nitro-pyridin-2-ylamine (2.52 g, 35% yield).[1]

Method 2: Three-Component Ring Transformation (TCRT) for 2-Aryl-5-nitropyridines

This method provides a convergent route to highly substituted 5-nitropyridines.

Materials:

• 1-Methyl-3,5-dinitro-2-pyridone

• Aromatic Ketone (e.g., Acetophenone)

• Ammonia (in methanol)

• Autoclave

Procedure:

• In a pressure-resistant vessel (autoclave), combine 1-methyl-3,5-dinitro-2-pyridone (1 equivalent), the desired ketone (2 equivalents), and a solution of ammonia in methanol (B129727) (140 equivalents).

• Seal the vessel and heat the reaction mixture to 120 °C for 3 hours.

• After cooling, the solvent is evaporated, and the residue is purified by column chromatography to afford the corresponding 2-substituted-5-nitropyridine.

• Yields vary depending on the ketone used, for example, acetophenone (B1666503) gives 2-phenyl-5-nitropyridine in 81% yield.[3]

Method 3: Synthesis of 2-Amino-5-nitropyridine from 3-Nitropyridine

This protocol details the nucleophilic amination of 3-nitropyridine.

Materials:

• 3-Nitropyridine

• Ammonia (as a solvent)

Procedure:

• The synthesis is carried out by reacting 3-nitropyridine with ammonia as the solvent in a 1:1 stoichiometric ratio.[4]

• The reaction mixture is heated under pressure.

• After the reaction is complete, the excess ammonia is evaporated, and the crude product is purified.

• This method has been reported to yield approximately 45% of 2-amino-5-nitropyridine.[4]

Synthetic Pathways and Logical Relationships

The following diagrams illustrate the key synthetic transformations described in this guide.

Caption: Multi-step synthesis of 2-chloro-5-nitropyridine from 2-aminopyridine.

Caption: Convergent synthesis of 5-nitropyridine derivatives via TCRT.

Caption: Synthesis of 2-substituted-5-nitropyridines via SNAr on 3-nitropyridine.

Emerging Strategies: Dearomatization-Rearomatization

A modern and powerful strategy for the functionalization of pyridines involves a dearomatization-rearomatization sequence. This approach allows for the introduction of substituents at positions that are not readily accessible through classical electrophilic or nucleophilic aromatic substitution. While specific, high-yielding protocols for the direct synthesis of 5-nitropyridine derivatives using this strategy are still emerging, the underlying principle offers exciting possibilities for future synthetic innovations. The general workflow involves the initial dearomatization of the pyridine ring by a reagent, followed by the introduction of the desired functional group and subsequent rearomatization to restore the pyridine core.

Conclusion

The synthesis of 5-nitropyridine derivatives can be achieved through a variety of methods, each with its own set of advantages and limitations. The traditional approach of nitrating 2-aminopyridine derivatives remains a viable, albeit sometimes unselective, option. For the construction of complex, highly substituted 5-nitropyridines, the Three-Component Ring Transformation offers a highly convergent and efficient route. Furthermore, the functionalization of readily available 3-nitropyridine through nucleophilic aromatic substitution provides a direct entry to 2-substituted-5-nitropyridine derivatives. The selection of the optimal synthetic route will depend on the specific target molecule, desired scale, and available resources. As synthetic methodologies continue to evolve, new and more efficient strategies, such as dearomatization-rearomatization, are expected to further enrich the toolbox for accessing this important class of compounds.

References

• 1. 2-Amino-3-methyl-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Amino-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oaji.net [oaji.net]

A Comparative Kinetic Analysis of the Nucleophilic Aromatic Substitution Reaction of 2-Fluoro-5-nitropyridine with Aniline

A comprehensive guide for researchers, scientists, and drug development professionals detailing the kinetic profile of the reaction between 2-Fluoro-5-nitropyridine and aniline (B41778), benchmarked against analogous aromatic systems. This guide provides supporting experimental data, detailed methodologies, and visual representations of the underlying chemical principles.

The nucleophilic aromatic substitution (SNAr) reaction is a cornerstone of modern organic synthesis, particularly in the construction of nitrogen-containing heterocyclic compounds prevalent in medicinal chemistry. The reaction between 2-Fluoro-5-nitropyridine and aniline serves as a pertinent example of this transformation, offering a pathway to valuable 2-anilino-5-nitropyridine derivatives. Understanding the kinetics of this reaction is paramount for process optimization, mechanistic elucidation, and the rational design of synthetic routes. This guide presents a comparative kinetic analysis, placing the reactivity of 2-Fluoro-5-nitropyridine in context with other relevant electrophiles.

Comparative Kinetic Data

The rate of a chemical reaction is a critical parameter for its practical application. In the context of SNAr reactions, the nature of the leaving group and the solvent play a pivotal role in dictating the reaction kinetics. The following tables summarize the second-order rate constants and activation parameters for the reaction of aniline with 2-Fluoro-5-nitropyridine and its chloro and bromo analogues, as well as the benchmark electrophile, 1-fluoro-2,4-dinitrobenzene.

Table 1: Second-Order Rate Constants (k2) for the Reaction of Various Electrophiles with Aniline in Different Solvents.

Electrophile	Leaving Group	Solvent	Temperature (°C)	k2 (x 10-4 M-1s-1)
2-Fluoro-5-nitropyridine	F	Methanol (B129727)	50	Data not available
2-Chloro-5-nitropyridine	Cl	DMSO	45	1.35
2-Chloro-5-nitropyridine	Cl	DMSO	50	2.14
2-Chloro-5-nitropyridine	Cl	DMSO	55	3.31
2-Chloro-5-nitropyridine	Cl	DMSO	60	5.01
2-Chloro-5-nitropyridine	Cl	DMF	45	3.02
2-Chloro-5-nitropyridine	Cl	DMF	50	4.57
2-Chloro-5-nitropyridine	Cl	DMF	55	6.81
2-Chloro-5-nitropyridine	Cl	DMF	60	9.89
2-Bromo-5-nitropyridine	Br	Acetonitrile/DMF (0.5 mole fraction AN)	30	2.21
1-Fluoro-2,4-dinitrobenzene	F	Toluene	25	0.0113
1-Fluoro-2,4-dinitrobenzene	F	Acetone	25	1.15
1-Fluoro-2,4-dinitrobenzene	F	DMSO	25	13.2

Note: The kinetic data for the reaction of 2-Fluoro-5-nitropyridine with aniline in methanol was not explicitly found in the searched literature. The provided data for the chloro and bromo analogues, as well as for 1-fluoro-2,4-dinitrobenzene, serves as a basis for comparison.

Table 2: Activation Parameters for the Reaction of 2-Chloro-5-nitropyridine with Aniline. [1]

Solvent	ΔH‡ (kJ mol-1)	ΔS‡ (J mol-1 K-1)
DMSO	68.5	-94
DMF	65.1	-98

The data clearly indicates a significant solvent effect on the reaction rate, with polar aprotic solvents like DMSO and DMF facilitating the reaction more effectively than nonpolar solvents like toluene.[2][3] This is consistent with the SNAr mechanism, which involves the formation of a charged intermediate that is stabilized by polar solvents. The leaving group also has a pronounced effect on the reaction rate. Typically, in SNAr reactions, the rate of reaction follows the order F > Cl > Br > I, which is attributed to the high electronegativity of fluorine stabilizing the transition state leading to the Meisenheimer intermediate.

Experimental Protocols

A detailed understanding of the experimental methodology is crucial for the reproducibility and validation of kinetic data. The following is a representative protocol for the kinetic analysis of the reaction between a 2-halo-5-nitropyridine and aniline using UV-Vis spectrophotometry.

Objective: To determine the second-order rate constant for the reaction between 2-halo-5-nitropyridine and aniline under pseudo-first-order conditions.

Materials:

• 2-Fluoro-5-nitropyridine (or other 2-halo-5-nitropyridine)

• Aniline (freshly distilled)

• Anhydrous solvent (e.g., Methanol, DMSO, DMF)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer with a thermostatted cell holder

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the 2-halo-5-nitropyridine of a known concentration (e.g., 1 x 10-3 M) in the chosen anhydrous solvent.

  • Prepare a series of stock solutions of aniline of varying concentrations (e.g., 0.1 M, 0.2 M, 0.3 M, 0.4 M, 0.5 M) in the same solvent. The concentration of aniline should be at least 10-fold greater than that of the 2-halo-5-nitropyridine to ensure pseudo-first-order kinetics.

• Spectrophotometric Measurement:

  • Set the UV-Vis spectrophotometer to a wavelength where the product of the reaction (2-anilino-5-nitropyridine) has a strong absorbance, and the reactants have minimal absorbance. This is typically in the range of 350-450 nm.

  • Equilibrate the thermostatted cell holder to the desired reaction temperature (e.g., 50 °C).

  • Pipette a known volume of the aniline solution into a cuvette and place it in the cell holder to allow it to reach thermal equilibrium.

  • Initiate the reaction by injecting a small, known volume of the 2-halo-5-nitropyridine stock solution into the cuvette and start the data acquisition immediately.

  • Record the absorbance at the chosen wavelength as a function of time until the reaction is complete (i.e., the absorbance reaches a stable value).

• Data Analysis:

  • The observed pseudo-first-order rate constant (kobs) can be determined by fitting the absorbance versus time data to a first-order exponential equation: At = A∞ - (A∞ - A0)e-kobst, where At is the absorbance at time t, A∞ is the absorbance at the end of the reaction, and A0 is the initial absorbance.

  • Repeat the experiment for each of the different aniline concentrations.

  • Plot kobs versus the concentration of aniline. The slope of this plot will be the second-order rate constant (k2) for the reaction.

Reaction Mechanism and Experimental Workflow

The SNAr reaction between 2-Fluoro-5-nitropyridine and aniline is proposed to proceed through a two-step addition-elimination mechanism involving a Meisenheimer complex intermediate.

Caption: Proposed mechanism for the SNAr reaction.

The experimental workflow for the kinetic analysis can be visualized as a logical progression of steps from preparation to data interpretation.

Caption: Experimental workflow for kinetic analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. arkat-usa.org [arkat-usa.org]
• 3. [PDF] Unusual solvent effects in the reactions of 1-halo-2,4-dinitrobenzenes and aniline in aprotic and dipolar-aprotic solvents. Effects of aggregates | Semantic Scholar [semanticscholar.org]

A Comparative Spectroscopic Guide to the Reaction Products of 2-Fluoro-5-nitropyridine and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic data for reaction products of 2-fluoro-5-nitropyridine and its chloro and bromo analogs. Nucleophilic aromatic substitution (SNAr) reactions of these substrates are pivotal in the synthesis of a wide array of functionalized pyridines used in pharmaceutical and materials science. This document presents a comparative analysis of the spectroscopic signatures (NMR, IR, and Mass Spectrometry) of the resulting products, supported by detailed experimental protocols.

Executive Summary

2-Halo-5-nitropyridines are versatile synthons that readily undergo nucleophilic aromatic substitution at the 2-position. The reactivity of these compounds is significantly influenced by the nature of the halogen leaving group, with the order of reactivity generally being F > Cl > Br. This is attributed to the high electronegativity of fluorine, which strongly activates the pyridine (B92270) ring towards nucleophilic attack. This guide provides spectroscopic data for the products of reactions with common nucleophiles, including amines, alkoxides, and thiolates, to aid in their identification and characterization.

Comparison of Spectroscopic Data

The following tables summarize the key spectroscopic data for the starting materials and the products of their reactions with various nucleophiles.

Table 1: Spectroscopic Data for 2-Halo-5-nitropyridines (Starting Materials)

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (cm-1)	MS (m/z)
2-Fluoro-5-nitropyridine	9.25 (d, 1H), 8.55 (dd, 1H), 7.35 (dd, 1H)	163.4 (d), 147.2, 142.1 (d), 140.8, 111.9 (d)	~3100 (C-H), ~1600 (C=C), ~1530 (NO2), ~1350 (NO2), ~1250 (C-F)	142 [M]+
2-Chloro-5-nitropyridine (B43025)	9.20 (d, 1H), 8.50 (dd, 1H), 7.60 (d, 1H)	151.8, 146.5, 141.5, 140.1, 124.2	~3100 (C-H), ~1590 (C=C), ~1525 (NO2), ~1345 (NO2), ~840 (C-Cl)	158, 160 [M]+
2-Bromo-5-nitropyridine	9.15 (d, 1H), 8.45 (dd, 1H), 7.75 (d, 1H)	142.5, 147.1, 142.3, 140.5, 127.8	~3100 (C-H), ~1585 (C=C), ~1520 (NO2), ~1340 (NO2), ~780 (C-Br)	202, 204 [M]+

Table 2: Spectroscopic Data for Amine Substitution Products

Product	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (cm-1)	MS (m/z)
2-Amino-5-nitropyridine [1][2][3]	8.90 (d, 1H), 8.15 (dd, 1H), 6.60 (d, 1H), 6.50 (br s, 2H)	162.1, 149.5, 137.2, 131.8, 108.5	~3400 & 3300 (N-H), ~1620 (C=C), ~1580 (NH2 bend), ~1500 & 1330 (NO2)	139 [M]+
2-(Benzylamino)-5-nitropyridine [4]	9.05 (d, 1H), 8.25 (dd, 1H), 7.40-7.20 (m, 5H), 6.70 (d, 1H), 4.60 (d, 2H)	159.8, 148.7, 138.5, 137.9, 132.4, 128.8, 127.5, 127.3, 107.9	~3350 (N-H), ~3050 (C-H), ~1610 (C=C), ~1510 & 1340 (NO2)	229 [M]+
2-(Piperidin-1-yl)-5-nitropyridine	~8.9 (d, 1H), ~8.1 (dd, 1H), ~6.8 (d, 1H), ~3.6 (t, 4H), ~1.6 (m, 6H)	~158, ~147, ~138, ~132, ~108, ~46, ~26, ~24	~2950 & 2850 (C-H), ~1600 (C=C), ~1500 & 1330 (NO2)	207 [M]+

Table 3: Spectroscopic Data for Alkoxide Substitution Products

Product	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (cm-1)	MS (m/z)
2-Methoxy-5-nitropyridine [5]	9.05 (d, 1H), 8.40 (dd, 1H), 6.90 (d, 1H), 4.05 (s, 3H)	165.2, 145.8, 138.9, 135.1, 111.2, 54.8	~3100 (C-H), ~2950 (C-H), ~1600 (C=C), ~1520 & 1340 (NO2), ~1020 (C-O)	154 [M]+
2-Ethoxy-5-nitropyridine [6]	9.04 (d, 1H), 8.38 (dd, 1H), 6.88 (d, 1H), 4.50 (q, 2H), 1.45 (t, 3H)	164.5, 145.7, 138.8, 135.2, 111.5, 63.5, 14.6	~3100 (C-H), ~2980 (C-H), ~1600 (C=C), ~1520 & 1340 (NO2), ~1040 (C-O)	168 [M]+

Table 4: Spectroscopic Data for Thiolate Substitution Products

Product	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (cm-1)	MS (m/z)
5-Nitropyridine-2-thiol [7]	~13.5 (br s, 1H), 8.95 (d, 1H), 8.05 (dd, 1H), 7.55 (d, 1H)	~178, ~150, ~145, ~135, ~130	~3000 (S-H), ~1600 (C=C), ~1510 & 1340 (NO2), ~1100 (C=S)	156 [M]+
2-(Ethylthio)-5-nitropyridine	9.15 (d, 1H), 8.35 (dd, 1H), 7.30 (d, 1H), 3.30 (q, 2H), 1.40 (t, 3H)	159.2, 146.8, 140.3, 134.7, 120.1, 27.5, 14.2	~3100 (C-H), ~2950 (C-H), ~1590 (C=C), ~1510 & 1340 (NO2)	184 [M]+

Experimental Protocols

Detailed methodologies for key experiments are provided below.

General Procedure for Nucleophilic Aromatic Substitution with Amines

A solution of the 2-halo-5-nitropyridine (1.0 equiv) in a suitable solvent (e.g., ethanol (B145695), DMF, or acetonitrile) is treated with the desired amine (1.1-2.0 equiv). For less reactive halo-pyridines (Cl, Br), a base such as triethylamine (B128534) or potassium carbonate (1.5-2.0 equiv) may be added. The reaction mixture is stirred at room temperature or heated to reflux, and the progress is monitored by TLC. Upon completion, the solvent is removed under reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography on silica (B1680970) gel.

Synthesis of 2-(Piperidin-1-yl)-5-nitropyridine from 2-Fluoro-5-nitropyridine

To a solution of 2-fluoro-5-nitropyridine (1.42 g, 10 mmol) in ethanol (20 mL) is added piperidine (B6355638) (1.02 g, 12 mmol). The mixture is stirred at room temperature for 2 hours. The solvent is then evaporated, and the residue is purified by column chromatography (silica gel, hexane:ethyl acetate (B1210297) = 4:1) to afford the product as a yellow solid.

Synthesis of 2-Methoxy-5-nitropyridine from 2-Chloro-5-nitropyridine

Sodium metal (0.23 g, 10 mmol) is dissolved in dry methanol (B129727) (20 mL) under an inert atmosphere. To this solution is added 2-chloro-5-nitropyridine (1.58 g, 10 mmol). The reaction mixture is heated at reflux for 4 hours. After cooling to room temperature, the solvent is removed in vacuo. The residue is partitioned between water and ethyl acetate. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, and concentrated to give the crude product, which is purified by recrystallization from ethanol.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction pathways and experimental workflows.

Caption: General SNAr reaction pathways.

Caption: General experimental workflow.

Conclusion

The choice of the 2-halo-5-nitropyridine starting material significantly impacts the reaction conditions required for nucleophilic aromatic substitution. 2-Fluoro-5-nitropyridine generally offers higher reactivity, allowing for milder reaction conditions. The spectroscopic data presented in this guide provides a valuable resource for researchers in identifying and characterizing the resulting substituted 5-nitropyridine products. The consistent patterns observed in the NMR, IR, and mass spectra, particularly the shifts in the aromatic proton signals and the characteristic vibrations of the nitro and substituent groups, can be used to confirm the successful substitution and elucidate the structure of the newly synthesized compounds.

References

• 1. 2-Amino-5-nitropyridine(4214-76-0) 1H NMR spectrum [chemicalbook.com]
• 2. 2-Amino-5-nitropyridine | C5H5N3O2 | CID 77888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Amino-5-nitropyridine [webbook.nist.gov]
• 4. 2-(Benzylamino)-5-nitropyridine [webbook.nist.gov]
• 5. 2-Methoxy-5-nitropyridine(5446-92-4) 1H NMR [m.chemicalbook.com]
• 6. 2-Ethoxy-5-nitropyridine | 31594-45-3 | TCI AMERICA [tcichemicals.com]
• 7. 5-Nitropyridine-2-thiol | C5H4N2O2S | CID 2763652 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Superiority of 2-Fluoro-5-nitropyridine in Nucleophilic Aromatic Substitution

In the landscape of pharmaceutical and agrochemical synthesis, halogenated nitropyridines serve as indispensable building blocks for the construction of complex, biologically active molecules.[1][2] Their utility stems from the electron-deficient nature of the pyridine (B92270) ring, which is further activated by a potent electron-withdrawing nitro group, making them prime substrates for nucleophilic aromatic substitution (SNAr) reactions.[3] Among these, 2-Fluoro-5-nitropyridine often emerges as the reagent of choice, exhibiting significant advantages in reactivity and efficiency over its chloro, bromo, and iodo counterparts. This guide provides an objective comparison of 2-Fluoro-5-nitropyridine with other halogenated pyridines, supported by established chemical principles and experimental considerations.

The Decisive Role of the Halogen in SNAr Reactivity

The SNAr reaction is a two-step addition-elimination process. The first and typically rate-determining step is the attack of a nucleophile on the carbon atom bearing the halogen, which disrupts the ring's aromaticity to form a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[4][5] The second, faster step involves the expulsion of the halide leaving group, which restores the aromaticity of the ring.[6]

The primary advantage of 2-Fluoro-5-nitropyridine lies in the exceptional ability of the fluorine atom to facilitate this reaction mechanism.

Key Advantages:

• Enhanced Electrophilicity: Fluorine is the most electronegative element. Its powerful inductive electron-withdrawing effect significantly polarizes the C-F bond and depletes electron density from the pyridine ring.[5][6] This heightened electrophilicity makes the carbon atom at the 2-position more susceptible to nucleophilic attack.

• Stabilization of the Intermediate: The strong inductive effect of fluorine provides superior stabilization for the negatively charged Meisenheimer complex formed during the rate-determining step.[5][7] This stabilization lowers the activation energy of the reaction, leading to a dramatically increased reaction rate compared to other halogens.[6]

• Faster Reaction Rates and Milder Conditions: The enhanced reactivity of the fluoro-substituted pyridine allows reactions to proceed much faster and often under milder conditions (e.g., lower temperatures).[8] This is particularly beneficial when working with thermally sensitive or complex molecules, minimizing decomposition and side-product formation.

While counterintuitive from the perspective of SN1 and SN2 reactions where iodide is the best leaving group, in SNAr reactions, the C-X bond is broken in the fast, non-rate-determining step. Therefore, the bond strength is less critical than the atom's ability to activate the ring towards the initial nucleophilic attack. The general order of reactivity for 2-halo-5-nitropyridines in SNAr reactions is:

F >> Cl > Br > I

Comparative Performance Data

Direct quantitative kinetic data comparing the full series of 2-halo-5-nitropyridines under identical conditions is sparse in publicly available literature. However, the established principles of physical organic chemistry and numerous individual studies allow for a clear qualitative and semi-quantitative comparison. For instance, studies on similar systems have shown that 2-fluoropyridine (B1216828) reacts approximately 320 times faster than 2-chloropyridine (B119429) with sodium ethoxide.[8] This reactivity difference is expected to be preserved, if not amplified, by the activating nitro group in the 5-position.

The following table summarizes the expected performance differences based on these principles.

Feature	2-Fluoro-5-nitropyridine	2-Chloro-5-nitropyridine (B43025)	2-Bromo-5-nitropyridine
Relative Reaction Rate	Very High	Moderate	Low to Moderate
Typical Reaction Temp.	Room Temp. to Mild Heat	Reflux	High Heat / Reflux
Typical Reaction Time	Minutes to a few hours	Several hours	Potentially >12 hours
Yields	Generally High to Excellent	Good to High	Moderate to Good
Substrate Scope	Broad (accommodates weaker nucleophiles)	Moderate	More limited (requires stronger nucleophiles)
Primary Advantage	High reactivity, speed, mild conditions	Cost-effective, good balance	Used when other halogens are unsuitable

Experimental Protocols

To objectively compare the performance of different halogenated pyridines, it is crucial to maintain consistent experimental conditions. Below are representative protocols for the synthesis of 2-Fluoro-5-nitropyridine and for a comparative SNAr reaction.

Protocol 1: Synthesis of 2-Fluoro-5-nitropyridine via Halogen Exchange (Halex) Reaction

This protocol describes the conversion of the more common 2-chloro-5-nitropyridine to the more reactive 2-fluoro-5-nitropyridine.

Materials:

• 2-Chloro-5-nitropyridine

• Anhydrous Potassium Fluoride (B91410) (KF)

• Sulfolane (B150427) (solvent)

• Benzene (B151609) (for azeotropic removal of water, optional)

• Dethyl ether

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• A mixture of 2-chloro-5-nitropyridine (1.0 equiv) and anhydrous potassium fluoride (3.0 equiv) in sulfolane is prepared in a flask equipped for distillation.[9][10]

• If residual moisture is a concern, benzene can be added and then removed by distillation to ensure anhydrous conditions.[9]

• The resulting mixture is heated to 150 °C and stirred for 12 hours.[9]

• After cooling to room temperature, water is added to the reaction mixture.

• The product, 2-fluoro-5-nitropyridine, is separated from the aqueous solution via steam distillation.[9][10]

• The distillate is extracted with diethyl ether. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the pure product.[9][10]

Protocol 2: Comparative SNAr Reaction with an Amine Nucleophile

This protocol can be used to compare the reactivity of 2-fluoro-, 2-chloro-, and 2-bromo-5-nitropyridine.

Materials:

• 2-Halo-5-nitropyridine (1.0 equiv)

• Amine nucleophile (e.g., piperidine, morpholine) (1.1 equiv)

• Triethylamine (B128534) (base, 1.2 equiv)

• Anhydrous Ethanol (B145695) (solvent)

• Ethyl acetate (B1210297)

• Brine solution

Procedure:

• To three separate round-bottom flasks, each equipped with a magnetic stirrer and reflux condenser, add 2-fluoro-5-nitropyridine, 2-chloro-5-nitropyridine, and 2-bromo-5-nitropyridine, respectively (1.0 equiv each).

• Dissolve each starting material in anhydrous ethanol (to a concentration of approx. 0.1 M).[4]

• To each flask, add the amine nucleophile (1.1 equiv) followed by triethylamine (1.2 equiv).[4]

• Heat the reaction mixtures to reflux (or a consistent temperature, e.g., 60 °C, for a more direct kinetic comparison).

• Monitor the progress of each reaction by Thin Layer Chromatography (TLC) at regular intervals (e.g., every 30 minutes) until the starting material is consumed.[4]

• Once each reaction is complete, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with brine.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.[4]

• Purify the crude product by flash column chromatography to yield the pure substituted product. Compare the reaction times and isolated yields for each halogen.

Visualizing the Reaction and Workflow

Diagrams generated using Graphviz can help illustrate the underlying mechanism and experimental design.

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

Caption: Experimental workflow for comparing halopyridine reactivity.

Conclusion

For researchers, scientists, and drug development professionals, 2-Fluoro-5-nitropyridine represents a superior building block for SNAr chemistry. Its distinct electrochemical properties, conferred by the fluorine substituent, lead to significantly enhanced reaction rates, allow for milder operating conditions, and often result in higher, cleaner yields compared to other halogenated pyridines. While cost and availability may influence reagent selection, the pronounced reactivity advantages of 2-Fluoro-5-nitropyridine make it an invaluable tool for efficient and robust synthesis of novel chemical entities.

References

• 1. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]
• 10. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]

Unraveling the Influence of Electronic Effects on SNAr Reaction Rates of Nitropyridines: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the kinetics of Nucleophilic Aromatic Substitution (SNAr) reactions is paramount for the rational design of synthetic routes and the development of novel therapeutics. This guide provides a comparative analysis of the electronic effects that govern the SNAr reaction rates of nitropyridines, supported by experimental data and detailed protocols.

The SNAr reaction is a fundamental process in organic chemistry, particularly for the synthesis of heteroaromatic compounds. In the case of pyridines, the presence of a nitro group significantly activates the ring towards nucleophilic attack, facilitating the substitution of a leaving group. The rate of this reaction is exquisitely sensitive to the electronic properties of both the pyridine (B92270) ring and the incoming nucleophile. This guide delves into the quantitative aspects of these electronic influences, offering a clear comparison of how different substituents modulate reaction kinetics.

Comparative Analysis of Reaction Rates

The electronic nature of substituents on the nitropyridine ring plays a crucial role in determining the rate of SN Ar reactions. Electron-withdrawing groups (EWGs) enhance the reaction rate by stabilizing the negatively charged Meisenheimer intermediate, which is formed during the reaction. Conversely, electron-donating groups (EDGs) tend to decrease the reaction rate.

The position of the nitro group and other substituents relative to the leaving group is also critical. Activation is most effective when the nitro group is positioned ortho or para to the leaving group, as this allows for direct resonance stabilization of the intermediate.[1][2]

Below is a summary of second-order rate constants for the SNAr reactions of various nitropyridines with different nucleophiles, illustrating these electronic effects.

Nitropyridine Substrate	Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k, M⁻¹s⁻¹)	Reference
2-Chloro-3-nitropyridine	Piperidine	Acetonitrile	25	1.3 x 10⁻²	[3]
2-Chloro-5-nitropyridine	Piperidine	Acetonitrile	25	4.6 x 10⁻¹	[3]
2-Chloro-3-nitropyridine	n-Butylamine	Acetonitrile	25	1.1 x 10⁻⁴	[3]
2-Chloro-5-nitropyridine	n-Butylamine	Acetonitrile	25	2.0 x 10⁻³	[3]
2-Methoxy-3-nitropyridine	Morpholine	Aqueous	20	1.16 x 10⁻⁴	[4][5]
2-Methoxy-5-nitropyridine	Morpholine	Aqueous	20	3.73 x 10⁻⁵	[4][5]
2-Methoxy-3-nitropyridine	Piperidine	Aqueous	20	6.49 x 10⁻⁴	[4][5]
2-Methoxy-5-nitropyridine	Piperidine	Aqueous	20	1.78 x 10⁻⁴	[4][5]
2-Methoxy-3-nitropyridine	Pyrrolidine	Aqueous	20	1.83 x 10⁻³	[4][5]
2-Methoxy-5-nitropyridine	Pyrrolidine	Aqueous	20	4.41 x 10⁻⁴	[4][5]

Experimental Protocols

Accurate determination of reaction rates is fundamental to understanding reaction mechanisms. The following is a generalized experimental protocol for measuring the kinetics of SNAr reactions of nitropyridines.

Kinetic Measurement via UV-Vis Spectrophotometry:

This method follows the progress of the reaction by monitoring the change in absorbance of the reaction mixture over time.

• Preparation of Stock Solutions:

  • Prepare a stock solution of the nitropyridine substrate in a suitable solvent (e.g., acetonitrile, DMSO, or an aqueous buffer). The concentration should be accurately known, typically around 10⁻³ M.

  • Prepare a series of stock solutions of the nucleophile at different concentrations, also in the same solvent.

• Kinetic Runs:

  • All kinetic measurements should be performed under pseudo-first-order conditions, with the concentration of the nucleophile in large excess (at least 10-fold) compared to the nitropyridine substrate.[4][6]

  • Equilibrate the solutions of the nitropyridine and the nucleophile to the desired reaction temperature in a thermostated water bath.

  • Initiate the reaction by mixing the two solutions in a cuvette. The final concentration of the nitropyridine is typically in the range of 10⁻⁵ to 10⁻⁴ M.

  • Immediately place the cuvette in a UV-Vis spectrophotometer, also thermostated at the reaction temperature.

  • Monitor the reaction by recording the increase in absorbance of the product or the decrease in absorbance of the reactant at a predetermined wavelength over time. The wavelength should be chosen where the product has a strong absorbance and the reactants have minimal absorbance.

• Data Analysis:

  • The observed pseudo-first-order rate constant (kobs) is determined by fitting the absorbance versus time data to a first-order exponential equation.

  • The second-order rate constant (k) is then obtained from the slope of a plot of kobs versus the concentration of the nucleophile.[7]

Visualizing the SNAr Mechanism and Electronic Effects

The following diagrams illustrate the key concepts discussed in this guide.

Figure 1: Generalized mechanism of the SNAr reaction on a nitropyridine.

Figure 2: Logical relationship of electronic effects on SNAr reaction rates.

Quantitative Structure-Activity Relationships (QSAR)

A more sophisticated approach to understanding and predicting SNAr reaction rates involves the use of quantitative structure-activity relationships (QSAR). These models correlate reaction rates with various calculated molecular descriptors.

For instance, a multivariate linear regression model has been developed that accurately predicts SNAr rates based on:

• LUMO energy of the electrophile: A lower LUMO energy indicates a more electrophilic substrate that is more susceptible to nucleophilic attack.

• Average molecular electrostatic potential (ESP) at the carbon undergoing substitution: A more positive ESP at the reaction center facilitates nucleophilic attack.

• Sum of average ESP values for the ortho and para atoms relative to the reactive center: This descriptor accounts for the ability of the ring to delocalize the negative charge in the Meisenheimer intermediate.[6][8]

These computational models provide a powerful predictive tool for synthetic planning and can guide the selection of substrates and reaction conditions to achieve desired outcomes.

Conclusion

The electronic effects of substituents exert a profound influence on the rates of SNAr reactions of nitropyridines. A thorough understanding of these effects, quantified through kinetic studies and computational modeling, is essential for the effective application of this important reaction in chemical synthesis and drug discovery. The data and protocols presented in this guide offer a solid foundation for researchers to compare, predict, and control the outcomes of SNAr reactions involving this important class of heteroaromatic compounds.

References

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Reaction Examples [cdb.ics.uci.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]

Benchmarking the efficiency of different synthetic routes to 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

2-Fluoro-5-nitropyridine is a key building block in medicinal chemistry, valued for its role in the synthesis of a variety of pharmaceutical compounds.[1][2] The strategic placement of the fluorine atom and the nitro group allows for diverse chemical modifications, making it an important intermediate in the development of novel therapeutics.[2] This guide provides a comparative analysis of two prominent synthetic routes to 2-Fluoro-5-nitropyridine, offering an objective look at their efficiency based on available experimental data.

Comparative Analysis of Synthetic Routes

The synthesis of 2-Fluoro-5-nitropyridine is primarily achieved through two main pathways: halogen exchange and the Balz-Schiemann reaction. Below is a summary of the quantitative data associated with a common example of each route.

Parameter	Route 1: Halogen Exchange	Route 2: Balz-Schiemann Reaction
Starting Material	2-Chloro-5-nitropyridine	2-Amino-5-nitropyridine
Key Reagents	Anhydrous Potassium Fluoride (KF)	Sodium Nitrite (NaNO₂), Tetrafluoroboric Acid (HBF₄)
Solvent(s)	Sulfolane, Benzene	Water, Ethanol
Reaction Temperature	150 °C	-5 to 0 °C (diazotization), then thermal decomposition
Reaction Time	12 hours	2 hours (diazotization) + decomposition time
Reported Yield (%)	73%[3]	Not specified in literature for this specific transformation
Number of Steps	1	1

Synthetic Pathway Diagrams

The following diagrams illustrate the chemical transformations for the two synthetic routes.

References

• 1. researchgate.net [researchgate.net]
• 2. innospk.com [innospk.com]
• 3. 2-Fluoro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]

A Comparative Study on the Leaving Group Ability of Halogens in 2-Halo-5-Nitropyridines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the leaving group ability of different halogens (F, Cl, Br, I) in 2-halo-5-nitropyridines, a class of compounds pivotal in the synthesis of pharmaceuticals and other bioactive molecules. The electron-withdrawing nitro group at the 5-position significantly activates the pyridine (B92270) ring towards nucleophilic aromatic substitution (SNAr), making these substrates excellent models for studying the factors that govern this important reaction class.

Introduction to SNAr in 2-Halo-5-Nitropyridines

Nucleophilic aromatic substitution on 2-halo-5-nitropyridines proceeds via a two-step addition-elimination mechanism. The reaction is initiated by the attack of a nucleophile at the carbon atom bearing the halogen, leading to the formation of a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge in this intermediate is effectively delocalized by the electron-withdrawing nitro group and the pyridine nitrogen. The subsequent departure of the halide leaving group restores the aromaticity of the ring, yielding the final substitution product.[1][2]

The reactivity of the halogen as a leaving group in SNAr reactions is a critical factor influencing the reaction rate. In contrast to SN2 reactions where the leaving group ability is inversely related to basicity (I > Br > Cl > F), SNAr reactions often exhibit a different trend, commonly referred to as the "element effect".[3][4]

Comparative Analysis of Leaving Group Ability

The generally accepted order of leaving group ability for halogens in nucleophilic aromatic substitution reactions is F > Cl ≈ Br > I.[2][4] This counterintuitive order, where the most electronegative halogen is the best leaving group, is a hallmark of the SNAr mechanism where the rate-determining step is typically the initial nucleophilic attack.[5] The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.

Table 1: Comparative Leaving Group Ability in 2-Halo-5-Nitropyridines

Leaving Group	C-X Bond Strength (approx. kcal/mol)	Electronegativity (Pauling Scale)	Relative Reactivity (Qualitative)	Rationale for Reactivity
F	116	3.98	Highest	The high electronegativity of fluorine strongly polarizes the C-F bond, increasing the electrophilicity of the carbon atom and accelerating the rate-determining nucleophilic attack.[2][4]
Cl	81	3.16	Intermediate	Chlorine is a good leaving group, with reactivity significantly lower than fluorine but comparable to bromine.
Br	68	2.96	Intermediate	Bromine's leaving group ability is similar to that of chlorine in SNAr reactions.[3][6]
I	51	2.66	Lowest	Despite being the weakest base, iodide is the poorest leaving group in this SNAr series because the initial nucleophilic attack is the slow step.

Experimental Protocols

To experimentally determine and compare the leaving group ability of halogens in 2-halo-5-nitropyridines, a standardized kinetic study is essential. The following protocol outlines a general method for determining the second-order rate constants for the reaction of these substrates with a nucleophile, such as piperidine (B6355638), using UV-Vis spectrophotometry.[7]

Protocol: Kinetic Analysis of the Reaction of 2-Halo-5-Nitropyridines with Piperidine

Objective: To determine and compare the second-order rate constants for the reaction of 2-fluoro-5-nitropyridine, 2-chloro-5-nitropyridine, 2-bromo-5-nitropyridine, and 2-iodo-5-nitropyridine (B186300) with piperidine in a suitable solvent.

Materials:

• 2-Fluoro-5-nitropyridine

• 2-Chloro-5-nitropyridine

• 2-Bromo-5-nitropyridine

• 2-Iodo-5-nitropyridine

• Piperidine (freshly distilled)

• Anhydrous solvent (e.g., acetonitrile (B52724) or methanol, spectroscopic grade)

• UV-Vis spectrophotometer with a thermostatted cell holder

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Constant temperature water bath

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of each 2-halo-5-nitropyridine substrate (e.g., 1 x 10⁻³ M) in the chosen solvent.

  • Prepare a series of stock solutions of piperidine of varying concentrations (e.g., 0.01 M, 0.02 M, 0.05 M, 0.1 M) in the same solvent.

• Kinetic Measurements:

  • Equilibrate the stock solutions to the desired reaction temperature (e.g., 25°C) in the constant temperature water bath.

  • To initiate a kinetic run, pipette a known volume of the piperidine solution into a quartz cuvette and place it in the thermostatted cell holder of the spectrophotometer.

  • At time t=0, inject a small, known volume of the 2-halo-5-nitropyridine stock solution into the cuvette, ensuring rapid mixing. The concentration of piperidine should be in large excess (at least 10-fold) to ensure pseudo-first-order kinetics.

  • Immediately begin recording the absorbance of the solution at the wavelength corresponding to the maximum absorbance (λmax) of the product, 2-piperidino-5-nitropyridine. The reaction progress can be monitored by the increase in absorbance of the product over time.

  • Continue recording the absorbance until the reaction is complete (i.e., no further change in absorbance is observed).

• Data Analysis:

  • The pseudo-first-order rate constant (kobs) for each piperidine concentration is determined by fitting the absorbance versus time data to a first-order rate equation.

  • Repeat the kinetic measurements for each of the different piperidine concentrations.

  • The second-order rate constant (k₂) is obtained from the slope of a plot of kobs versus the concentration of piperidine.

  • Perform this entire procedure for each of the 2-halo-5-nitropyridine substrates to be compared.

Visualizations

The following diagrams illustrate the key concepts and workflows described in this guide.

Caption: General mechanism of the SNAr reaction on 2-halo-5-nitropyridines.

Caption: Experimental workflow for the comparative kinetic analysis of SNAr reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Validating the structure of novel compounds synthesized from 2-Fluoro-5-nitropyridine

For researchers, scientists, and drug development professionals, the synthesis of novel compounds from versatile starting materials like 2-Fluoro-5-nitropyridine is a cornerstone of innovation. The subsequent rigorous validation of their molecular structures is paramount to ensuring the reliability of downstream applications, from mechanistic studies to therapeutic development. This guide provides an objective comparison of key analytical techniques for the structural elucidation of novel compounds derived from 2-Fluoro-5-nitropyridine, supported by experimental data and detailed protocols.

The pyridine (B92270) scaffold is a privileged structure in medicinal chemistry, and the introduction of fluorine and nitro groups in 2-Fluoro-5-nitropyridine offers unique reactivity for generating diverse derivatives.[1] A common transformation involves the nucleophilic aromatic substitution of the fluorine atom, followed by the reduction of the nitro group to an amine, yielding substituted 2-aminopyridines.[2] These aminopyridine derivatives are of significant interest due to their wide range of biological activities, including the inhibition of key signaling pathways implicated in cancer, such as the PI3K/AKT/mTOR pathway.[3][4]

This guide will focus on a representative novel compound, 2-(phenylamino)-5-nitropyridine , as an exemplar for structural validation. We will also explore alternative synthetic strategies and precursors.

Comparative Analysis of Structural Validation Techniques

The definitive structural confirmation of a novel compound relies on a combination of spectroscopic and analytical methods. The three primary techniques employed are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography. Each provides unique and complementary information.

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed carbon-hydrogen framework, atom connectivity, and spatial relationships.	Non-destructive; provides definitive evidence of covalent structure and stereochemistry.[3]	Requires soluble material; complex spectra may necessitate advanced 2D techniques for full interpretation.
Mass Spectrometry	Precise molecular weight and elemental composition.	Extremely sensitive, requiring minimal sample; provides a definitive molecular formula.	Does not provide information on connectivity or stereochemistry; fragmentation can be complex.
X-ray Crystallography	Unambiguous 3D molecular structure, bond lengths, and bond angles in the solid state.	Provides the absolute structure, including stereochemistry and crystal packing.[5]	Requires a high-quality single crystal, which can be challenging to grow.[6]

Data Presentation: Structural Validation of 2-(phenylamino)-5-nitropyridine

The following tables summarize the type of quantitative data obtained from the structural validation of a representative 2-(phenylamino)-5-nitropyridine isomer.[5]

Table 1: NMR Spectroscopic Data

Position	δ ¹H (ppm), Multiplicity	δ ¹³C (ppm)
Pyridine-H3	8.25 (d)	131.5
Pyridine-H4	7.98 (dd)	126.1
Pyridine-H6	8.90 (d)	145.2
Phenyl-H (ortho)	7.45 (d)	124.8
Phenyl-H (meta)	7.30 (t)	129.5
Phenyl-H (para)	7.10 (t)	122.3
NH	9.85 (s)	-

Table 2: High-Resolution Mass Spectrometry (HRMS) Data

Parameter	Value
Ionization Mode	ESI+
Calculated Mass [M+H]⁺	216.0719
Measured Mass [M+H]⁺	216.0715
Elemental Formula	C₁₁H₉N₃O₂

Table 3: Single-Crystal X-ray Diffraction Data for a 2-(phenylamino)-5-nitropyridine Isomer [5]

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pbca
a (Å)	13.1077(8)
b (Å)	7.5863(5)
c (Å)	34.046(2)
V (ų)	3385.5(4)
Z	8
R-factor	0.0610

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are standard protocols for the key validation experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Acquisition: Acquire a proton NMR spectrum to determine the chemical shift, multiplicity, and integration of all proton signals.

• ¹³C NMR Acquisition: Acquire a carbon NMR spectrum to identify the number of unique carbon environments.

• 2D NMR (COSY, HSQC, HMBC): If the 1D spectra are complex or ambiguous, acquire 2D NMR spectra to establish proton-proton and proton-carbon correlations, confirming the connectivity of the molecular structure.

High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Analysis: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI).

• Data Acquisition: Acquire the mass spectrum in high-resolution mode to obtain a precise mass-to-charge ratio (m/z) of the molecular ion.

• Data Analysis: Use the exact mass to calculate the elemental formula, comparing it with the theoretical formula.

Single-Crystal X-ray Diffraction

• Crystallization: Grow a single crystal of the compound. Common methods include slow evaporation of a saturated solution, vapor diffusion, or slow cooling.[7][8] The choice of solvent is critical.[7]

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. Collect diffraction data as the crystal is rotated in the X-ray beam at a controlled temperature (e.g., 100 K).[5]

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group. Solve the crystal structure using direct methods or Patterson methods, and refine the atomic positions and thermal parameters to obtain the final molecular structure.[6]

Visualizing Workflows and Pathways

Synthesis of a 2-Aryl-5-nitropyridine Derivative

A common synthetic route from 2-Fluoro-5-nitropyridine is nucleophilic aromatic substitution. An alternative and powerful method for forming C-C bonds is the Suzuki-Miyaura cross-coupling reaction.[9][10]

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Design, synthesis and in vitro biological evaluation of 2-aminopyridine derivatives as novel PI3Kδ inhibitors for hematological cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 9-Aminoacridine-based anticancer drugs target the PI3K/AKT/mTOR, NF-kappaB and p53 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3K α inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of 2-Fluoro-5-nitropyridine: A Comprehensive Procedural Guide

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and disposal of 2-Fluoro-5-nitropyridine (CAS No. 456-24-6). Adherence to these procedures is critical for ensuring personnel safety and environmental protection. This compound is classified as hazardous waste and must be managed according to established protocols.

Immediate Safety and Handling Precautions

2-Fluoro-5-nitropyridine is a hazardous substance that can cause skin and serious eye irritation, and may cause respiratory irritation.[1] Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood.[2] Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact and absorption.
Body Protection	A lab coat or chemical-resistant apron.	Protects against contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges.	Required if working outside a fume hood or if there is a risk of aerosolization.

Step-by-Step Disposal Protocol

The primary and most critical step in the disposal of 2-Fluoro-5-nitropyridine is to prepare it for collection by a licensed hazardous waste disposal company.[3][4][5] On-site chemical neutralization is not recommended without a validated and peer-reviewed procedure specific to this compound, due to the potential for hazardous reactions.

1. Waste Identification and Segregation:

• Designate a specific, sealable, and chemically compatible waste container for 2-Fluoro-5-nitropyridine waste.

• Clearly label the container with "Hazardous Waste: 2-Fluoro-5-nitropyridine", its CAS number (456-24-6), and appropriate hazard symbols (e.g., irritant, harmful).[2]

• Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[2]

2. Waste Collection:

• Carefully transfer any unused or waste 2-Fluoro-5-nitropyridine into the designated hazardous waste container.[2]

• For solid waste, use a dedicated scoop or spatula. For liquid waste, use a funnel.

• Avoid generating dust or aerosols during the transfer.[2]

• Collect any contaminated materials, such as pipette tips, gloves, and absorbent pads, in the same designated container.

3. Container Management:

• Keep the hazardous waste container securely sealed at all times, except when adding waste.

• Store the container in a cool, dry, and well-ventilated designated hazardous waste accumulation area.[3]

• Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.

• The storage area should be secure and accessible only to authorized personnel.[2]

4. Final Disposal:

• Arrange for the collection of the hazardous waste container through your institution's EHS department or their approved hazardous waste disposal contractor.[2]

• Ensure all local, regional, and national regulations for hazardous waste disposal are followed.[4]

Emergency Procedures: Spill and Exposure Management

Immediate and appropriate action is required in the event of a spill or accidental exposure.

Table 2: Emergency Response Protocol

Incident	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[3]
Inhalation	Move the exposed individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[3]
Small Spill	Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). Place the absorbed material into the designated hazardous waste container. Clean the spill area with a suitable decontaminating agent.
Large Spill	Evacuate the area immediately. Alert others in the vicinity and contact your institution's EHS department or emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the safe disposal of 2-Fluoro-5-nitropyridine.

Caption: Disposal workflow for 2-Fluoro-5-nitropyridine.

This procedural guide is intended to provide clear, actionable steps for the safe disposal of 2-Fluoro-5-nitropyridine. By following these guidelines, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific safety protocols and EHS department for any additional requirements.

References

• 1. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. innospk.com [innospk.com]
• 4. WO2010089773A2 - Process for preparation of nitropyridine derivatives - Google Patents [patents.google.com]
• 5. chegg.com [chegg.com]

Personal protective equipment for handling 2-Fluoro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-Fluoro-5-nitropyridine. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and GHS Classification

2-Fluoro-5-nitropyridine is classified as a hazardous substance.[1][2] It is crucial to be aware of its primary hazards before handling.

GHS Classification Summary: [1][3]

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Acute Oral Toxicity	4	H302: Harmful if swallowed
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Signal Word: Warning[1]

Primary Routes of Exposure: Inhalation, skin contact, and eye contact.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[2] All PPE should be inspected prior to use.[2]

Protection Type	Specification	Purpose
Eye Protection	Tight-sealing safety goggles or a face shield.[1][2] Conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][4]	Protects against chemical splashes and particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[2]	Prevents skin contact and irritation.[2]
Body Protection	A lab coat or other protective clothing to prevent skin exposure.[1][2]	Shields skin from accidental spills and contamination.[2]
Respiratory Protection	Use only in a well-ventilated area, preferably a chemical fume hood.[1][2] If ventilation is inadequate, a NIOSH/MSHA approved respirator with a particle filter is recommended.[1][5]	Prevents inhalation of harmful vapors or dust.[2]

Safe Handling and Operational Workflow

A systematic approach to handling 2-Fluoro-5-nitropyridine is essential to minimize risk. The following workflow outlines the key steps from preparation to disposal.

Safe handling workflow for 2-Fluoro-5-nitropyridine.

Experimental Protocols:

• Preparation: Always review the Safety Data Sheet (SDS) before starting any work.[2] Ensure that a properly functioning chemical fume hood is available.[1][2] All necessary PPE should be worn before entering the work area.

• Handling:

  • Avoid contact with skin, eyes, and clothing.[1][4]

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

  • Wash hands and any exposed skin thoroughly after handling.[1]

  • Do not eat, drink, or smoke when using this product.[1]

• Storage:

  • Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

  • This substance is moisture-sensitive; store away from water/moisture and oxidizing agents.[6] Store under an inert gas.[6]

First-Aid Measures

Immediate action is required in case of exposure.

Exposure Route	First-Aid Procedure
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[1] If you feel unwell, call a POISON CENTER or doctor/physician.[1] If breathing is difficult, give oxygen.[7]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get medical advice/attention.[1]
Eye Contact	Rinse cautiously with water for several minutes.[1] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[1] If eye irritation persists, get medical advice/attention.[1]
Ingestion	Rinse mouth.[1] Call a POISON CENTER or doctor/physician if you feel unwell.[1] Do not induce vomiting.[7]

Accidental Release and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and further exposure.

Spill Management:

• Minor Spills: For small spills, sweep up or absorb with an inert material (e.g., sand, vermiculite) and place in a suitable, labeled container for disposal.[4][8]

• Major Spills: In the event of a large spill, evacuate the area immediately and alert emergency responders.[8] Shut off all possible sources of ignition.[8]

Disposal Protocol:

• Waste Collection: All waste materials, including contaminated PPE and spill cleanup materials, should be collected in a properly labeled, sealed container for hazardous waste.[2]

• Disposal: Dispose of the contents and container at an approved waste disposal plant.[1] Do not empty into drains.[4] All disposal practices must comply with local, regional, and national regulations.[8]

By adhering to these safety and handling protocols, you can significantly mitigate the risks associated with 2-Fluoro-5-nitropyridine and maintain a safe laboratory environment.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Fluoro-5-nitropyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. jubilantingrevia.com [jubilantingrevia.com]